3,9-Diethyl-6-tridecanol

• CAS: 123-24-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 3,9-Diethyl-6-tridecanol

Abstract

This technical guide provides a comprehensive overview of a viable synthetic pathway for 3,9-diethyl-6-tridecanol, a complex secondary alcohol. The proposed synthesis is a multi-step process designed for efficiency and control, leveraging fundamental organic reactions. This document is intended for researchers, scientists, and professionals in drug development and chemical synthesis, offering both theoretical insights and practical, step-by-step experimental protocols. The synthesis route involves the construction of a key C9 alkyl halide intermediate via a Wittig reaction and subsequent hydroboration-oxidation and bromination, followed by a Grignard reaction with ethyl formate to yield the final product. Each step is detailed with explanations for the choice of reagents and conditions, ensuring scientific integrity and reproducibility.

Introduction

3,9-Diethyl-6-tridecanol is a long-chain, branched secondary alcohol. While its specific applications are not widely documented in publicly available literature, its structure is of interest in fields such as materials science, lubricant technology, and as a potential intermediate in the synthesis of more complex molecules, including surfactants and specialty polymers. The presence of two ethyl branches on a tridecanol backbone imparts unique physical and chemical properties. This guide outlines a logical and efficient pathway for its synthesis from commercially available starting materials.

The chosen synthetic strategy is a convergent approach, focusing on the preparation of a key intermediate, 1-bromo-2-ethylheptane, which is then used in a Grignard reaction to construct the final C17 carbon skeleton. This method was selected for its high potential yield and the stereochemical and regiochemical control offered by the chosen reactions.

Retrosynthetic Analysis

A retrosynthetic analysis of the target molecule, 3,9-diethyl-6-tridecanol, suggests a disconnection at the C5-C6 and C6-C7 bonds. This points to a Grignard reaction between two equivalents of a C9 organometallic reagent and a single-carbon electrophile. Ethyl formate is an ideal candidate for the C1 electrophile, which upon reaction with two equivalents of a Grignard reagent, yields a secondary alcohol. The required Grignard reagent is 2-ethylheptylmagnesium bromide. This, in turn, can be synthesized from the corresponding alkyl bromide, 1-bromo-2-ethylheptane.

The precursor, 1-bromo-2-ethylheptane, can be obtained from 2-ethyl-1-heptanol through bromination. 2-Ethyl-1-heptanol can be synthesized from the commercially available alkene, 2-ethyl-1-heptene, via an anti-Markovnikov hydroboration-oxidation. Finally, 2-ethyl-1-heptene can be prepared using a Wittig reaction between pentanal and ethyltriphenylphosphonium bromide. This retrosynthetic pathway is illustrated in the diagram below.

Caption: Retrosynthetic analysis of 3,9-Diethyl-6-tridecanol.

Synthesis Pathway

The forward synthesis is a four-step process, commencing with the formation of an alkene, followed by its conversion to an alkyl halide, and culminating in a Grignard reaction to assemble the final product.

Caption: Forward synthesis pathway for 3,9-Diethyl-6-tridecanol.

Step 1: Synthesis of 2-Ethyl-1-heptene via Wittig Reaction

The Wittig reaction is a reliable method for the synthesis of alkenes from aldehydes or ketones and a phosphorus ylide.[1][2] In this step, pentanal is reacted with the ylide generated from ethyltriphenylphosphonium bromide to produce 2-ethyl-1-heptene. The use of a non-stabilized ylide generally favors the formation of the Z-alkene, though in this case, the product is a terminal alkene, so stereoisomerism is not a concern.[3]

Experimental Protocol:

• Preparation of the Ylide: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add ethyltriphenylphosphonium bromide (1.1 equivalents) and anhydrous tetrahydrofuran (THF). Cool the suspension to 0 °C in an ice bath. Add a strong base such as n-butyllithium (1.05 equivalents) dropwise via syringe. The formation of the orange-red ylide indicates a successful reaction. Stir the mixture at 0 °C for 1 hour.

• Wittig Reaction: To the ylide solution, add a solution of pentanal (1.0 equivalent) in anhydrous THF dropwise at 0 °C. After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Work-up and Purification: Quench the reaction by the slow addition of water. Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate. Filter and concentrate the solvent under reduced pressure. The crude product is purified by fractional distillation to yield pure 2-ethyl-1-heptene.

Reagent	Molar Mass ( g/mol )	Equivalents	Amount
Pentanal	86.13	1.0	(user defined)
Ethyltriphenylphosphonium bromide	371.26	1.1	(user defined)
n-Butyllithium	64.06	1.05	(user defined)
Tetrahydrofuran	72.11	-	(solvent)

Expected Yield: 65-85%[4]

Step 2: Synthesis of 2-Ethyl-1-heptanol via Hydroboration-Oxidation

Hydroboration-oxidation is a two-step reaction that converts an alkene into an alcohol. It is an anti-Markovnikov addition, meaning the hydroxyl group attaches to the less-substituted carbon.[5] This is the ideal method to convert the terminal alkene, 2-ethyl-1-heptene, into the primary alcohol, 2-ethyl-1-heptanol.[6][7]

Experimental Protocol:

• Hydroboration: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, dissolve 2-ethyl-1-heptene (1.0 equivalent) in anhydrous THF. Cool the solution to 0 °C in an ice bath. Add borane-tetrahydrofuran complex (BH3-THF, 1.0 M solution in THF, 0.4 equivalents) dropwise. After the addition, remove the ice bath and stir the reaction mixture at room temperature for 2 hours.

• Oxidation: Cool the reaction mixture back to 0 °C. Slowly add a 3 M aqueous solution of sodium hydroxide (NaOH), followed by the dropwise addition of 30% hydrogen peroxide (H2O2). The reaction is exothermic and should be controlled with the ice bath. After the addition is complete, stir the mixture at room temperature for 1 hour.

• Work-up and Purification: Separate the organic layer and extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate. Filter and remove the solvent under reduced pressure. The crude 2-ethyl-1-heptanol can be purified by distillation under reduced pressure.

Reagent	Molar Mass ( g/mol )	Equivalents	Amount
2-Ethyl-1-heptene	126.24	1.0	(user defined)
Borane-THF complex (1.0 M)	-	0.4	(user defined)
Sodium Hydroxide (3 M)	40.00	-	(as needed)
Hydrogen Peroxide (30%)	34.01	-	(as needed)
Tetrahydrofuran	72.11	-	(solvent)

Expected Yield: 80-95%[6]

Step 3: Synthesis of 1-Bromo-2-ethylheptane via Bromination

The conversion of the primary alcohol, 2-ethyl-1-heptanol, to the corresponding alkyl bromide is achieved using phosphorus tribromide (PBr3). This reaction proceeds via an SN2 mechanism, which is efficient for primary alcohols and avoids carbocation rearrangements.[8][9]

Experimental Protocol:

• Bromination: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, place 2-ethyl-1-heptanol (1.0 equivalent) and anhydrous diethyl ether. Cool the flask in an ice bath. Slowly add phosphorus tribromide (PBr3, 0.35 equivalents) dropwise with vigorous stirring. After the addition is complete, remove the ice bath and stir the mixture at room temperature for 2 hours, then gently reflux for 1 hour.

• Work-up and Purification: Cool the reaction mixture and pour it onto crushed ice. Separate the organic layer and wash it with a saturated sodium bicarbonate solution, followed by water and brine. Dry the organic layer over anhydrous calcium chloride. Filter and remove the solvent by rotary evaporation. The crude 1-bromo-2-ethylheptane is purified by distillation under reduced pressure.

Reagent	Molar Mass ( g/mol )	Equivalents	Amount
2-Ethyl-1-heptanol	144.25	1.0	(user defined)
Phosphorus tribromide	270.69	0.35	(user defined)
Diethyl ether	74.12	-	(solvent)

Expected Yield: 70-90%[10]

Step 4: Synthesis of 3,9-Diethyl-6-tridecanol via Grignard Reaction

The final step involves the formation of a Grignard reagent from 1-bromo-2-ethylheptane, followed by its reaction with ethyl formate. The reaction of two equivalents of the Grignard reagent with one equivalent of ethyl formate, followed by an acidic workup, yields the target secondary alcohol.[11][12]

Experimental Protocol:

• Grignard Reagent Formation: In a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, a reflux condenser, and a magnetic stirrer under a nitrogen atmosphere, place magnesium turnings (2.2 equivalents). Add a small crystal of iodine to initiate the reaction. Add a solution of 1-bromo-2-ethylheptane (2.1 equivalents) in anhydrous diethyl ether dropwise from the dropping funnel. The reaction is exothermic and may require cooling to maintain a gentle reflux. After the addition is complete, reflux the mixture for 1 hour to ensure complete formation of the Grignard reagent.[13]

• Reaction with Ethyl Formate: Cool the Grignard reagent solution to 0 °C. Add a solution of ethyl formate (1.0 equivalent) in anhydrous diethyl ether dropwise. A vigorous reaction will occur. After the addition, allow the mixture to warm to room temperature and stir for 2 hours.

• Work-up and Purification: Cool the reaction mixture in an ice bath and quench by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate. Filter and concentrate under reduced pressure. The crude 3,9-diethyl-6-tridecanol is purified by column chromatography on silica gel.

Reagent	Molar Mass ( g/mol )	Equivalents	Amount
1-Bromo-2-ethylheptane	207.16	2.1	(user defined)
Magnesium turnings	24.31	2.2	(user defined)
Ethyl formate	74.08	1.0	(user defined)
Diethyl ether	74.12	-	(solvent)

Expected Yield: 50-70%[14]

Characterization of 3,9-Diethyl-6-tridecanol

The final product should be characterized to confirm its identity and purity.

Physical Properties (Predicted):

Property	Value
Molecular Formula	C17H36O
Molar Mass	256.47 g/mol
Appearance	Colorless to pale yellow oil
Boiling Point	(Predicted) > 200 °C at atmospheric pressure
Density	(Predicted) ~0.83 g/mL

Spectroscopic Data (Expected):

• Infrared (IR) Spectroscopy: A broad absorption band in the region of 3200-3600 cm⁻¹ is characteristic of the O-H stretching vibration of the alcohol. A strong C-O stretching absorption for a secondary alcohol is expected around 1100-1150 cm⁻¹. C-H stretching vibrations will be observed just below 3000 cm⁻¹.[15][16]

• ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy: The proton of the hydroxyl group (-OH) will appear as a broad singlet, which is exchangeable with D₂O. The proton on the carbon bearing the hydroxyl group (H-6) will appear as a multiplet. The protons of the ethyl groups and the long alkyl chains will show characteristic multiplets in the upfield region of the spectrum.[16]

• ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy: The carbon atom attached to the hydroxyl group (C-6) will resonate in the downfield region typical for secondary alcohols (around 60-80 ppm). The other carbon atoms of the alkyl chains will appear in the upfield region.[17]

• Mass Spectrometry: The mass spectrum is expected to show a molecular ion peak (M+). Common fragmentation patterns for long-chain alcohols include alpha-cleavage and dehydration (loss of H₂O).[18]

Safety Considerations

All experimental procedures should be carried out in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, lab coats, and appropriate gloves, must be worn at all times.

• Grignard Reagents: Are highly reactive, flammable, and moisture-sensitive. All glassware must be thoroughly dried, and the reaction must be conducted under an inert atmosphere (nitrogen or argon). Diethyl ether and THF are extremely flammable.

• n-Butyllithium: Is a pyrophoric liquid and must be handled with extreme care under an inert atmosphere.

• Phosphorus Tribromide: Is corrosive and reacts violently with water. It should be handled with caution.

• Hydrogen Peroxide (30%): Is a strong oxidizing agent and can cause burns.

Conclusion

The synthesis pathway detailed in this guide provides a robust and logical approach for the preparation of 3,9-diethyl-6-tridecanol. By employing well-established and high-yielding reactions such as the Wittig reaction, hydroboration-oxidation, and the Grignard reaction, this complex secondary alcohol can be synthesized from readily available starting materials. The provided experimental protocols are designed to be a valuable resource for researchers in organic synthesis, offering a solid foundation for the practical execution of this multi-step synthesis.

References

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• 11. A formate ester, such as ethyl formate, reacts with an excess of ... | Study Prep in Pearson+ [pearson.com]
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The Emergence of 3,9-Diethyl-6-tridecanol: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

Abstract

Long-chain branched alcohols represent a fascinating and underexplored class of molecules with significant potential in materials science and pharmacology. Among these, 3,9-Diethyl-6-tridecanol, a C17 fatty alcohol, presents a unique structural motif with potential implications for its physicochemical and biological properties. This technical guide provides a comprehensive overview of 3,9-Diethyl-6-tridecanol, from its identification in natural sources to its chemical synthesis, characterization, and prospective applications in drug development. This document is intended to serve as a foundational resource for researchers and scientists interested in the exploration and utilization of this and similar branched-chain lipids.

Introduction: The Significance of Branched Fatty Alcohols

While linear fatty alcohols are ubiquitous in nature and widely studied, their branched-chain counterparts offer distinct properties owing to their unique molecular architecture. The introduction of alkyl branches along the carbon chain disrupts the regular packing observed in linear chains, leading to altered melting points, solubility, and viscosity. From a biological perspective, this branching can influence membrane fluidity, protein interactions, and metabolic pathways. 3,9-Diethyl-6-tridecanol, with its two ethyl branches symmetrically flanking a central hydroxyl group, is a case in point, offering a unique scaffold for chemical and biological exploration.

Identification and Physicochemical Properties

3,9-Diethyl-6-tridecanol is a known chemical entity with the Chemical Abstracts Service (CAS) number 123-24-0[1][2]. It has been identified in phytochemical analyses of various plant species, suggesting its role as a natural product[3][4]. While the specific "discovery" of this compound is not pinpointed to a singular event, its characterization has been documented, and it is available commercially for research purposes[1]. A sulfated derivative, 3,9-Diethyl-6-tridecanol, 6-(hydrogen sulfate), sodium salt (CAS 3282-85-7), is also recognized for its properties as an anionic surfactant[5][6].

Physicochemical Data Summary

Property	Value	Source
Molecular Formula	C17H36O	[1][2]
Molecular Weight	256.47 g/mol	[2]
CAS Number	123-24-0	[1][2]
IUPAC Name	3,9-diethyltridecan-6-ol	[3]
Boiling Point	582.15 K	[2]
LogP (Octanol/Water)	5.560	[2]
Water Solubility (log10WS)	-5.83	[2]

Synthesis and Characterization: A Proposed Pathway

While 3,9-Diethyl-6-tridecanol can be isolated from natural sources, laboratory synthesis is essential for obtaining the pure compound in sufficient quantities for extensive research. A plausible and efficient synthetic route involves a Grignard reaction, a cornerstone of C-C bond formation in organic chemistry.

Proposed Synthetic Workflow

Caption: Proposed synthetic workflow for 3,9-Diethyl-6-tridecanol via Grignard reaction.

Detailed Experimental Protocol: Synthesis of 3,9-Diethyl-6-tridecanol

Materials:

• 1-Bromobutane

• Magnesium turnings

• Anhydrous diethyl ether

• Ethyl formate

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl acetate (for chromatography)

Procedure:

• Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, add magnesium turnings. Add a solution of 1-bromobutane in anhydrous diethyl ether dropwise via the dropping funnel. The reaction is initiated with gentle heating. Once initiated, the reaction should proceed exothermically. Maintain a gentle reflux until all the magnesium has reacted to form butylmagnesium bromide.

• Grignard Reaction: Cool the Grignard reagent to 0°C in an ice bath. Add a solution of ethyl formate in anhydrous diethyl ether dropwise from the dropping funnel. A vigorous reaction will occur. After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Work-up: Cool the reaction mixture again to 0°C and slowly quench by the dropwise addition of saturated aqueous ammonium chloride solution. The resulting mixture is then extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the crude product.

• Purification: The crude 3,9-Diethyl-6-tridecanol is purified by silica gel column chromatography using a gradient of ethyl acetate in hexane as the eluent.

Characterization

The identity and purity of the synthesized 3,9-Diethyl-6-tridecanol should be confirmed using a suite of analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure and the position of the ethyl branches and the hydroxyl group.

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern, confirming the elemental composition.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the presence of the characteristic hydroxyl (-OH) functional group.

Potential Applications in Drug Development

While specific biological activities of 3,9-Diethyl-6-tridecanol are not yet extensively documented, its structural features as a long-chain branched alcohol suggest several promising avenues for investigation in drug development.

Hypothetical Signaling Pathway Involvement

Caption: Hypothetical modulation of a cell signaling pathway by 3,9-Diethyl-6-tridecanol.

Potential Roles:

• Membrane-Interacting Agent: The lipophilic nature of the C17 backbone combined with the steric hindrance of the ethyl groups could allow 3,9-Diethyl-6-tridecanol to intercalate into and modulate the fluidity of cell membranes. This could indirectly affect the function of membrane-bound proteins such as ion channels and receptors.

• Enzyme Inhibitor/Modulator: The unique three-dimensional shape of the molecule could enable it to fit into the active or allosteric sites of specific enzymes, potentially inhibiting their activity. Enzymes involved in lipid metabolism or signaling would be primary targets for investigation.

• Precursor for Novel Therapeutics: The hydroxyl group provides a reactive handle for further chemical modification. 3,9-Diethyl-6-tridecanol could serve as a scaffold for the synthesis of more complex molecules with enhanced biological activity, such as esters, ethers, or glycosides with potential anticancer, anti-inflammatory, or antimicrobial properties.

Future Directions and Conclusion

3,9-Diethyl-6-tridecanol is a structurally intriguing molecule that stands at the intersection of natural product chemistry and synthetic organic chemistry. While its full biological potential is yet to be unlocked, its unique branched structure warrants further investigation. Future research should focus on:

• Comprehensive Biological Screening: Testing the compound against a wide range of biological targets to identify novel activities.

• Mechanism of Action Studies: Elucidating the molecular pathways through which it exerts any observed biological effects.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of 3,9-Diethyl-6-tridecanol to understand how modifications to its structure affect its activity.

References

• Cheméo. Chemical Properties of 6-Tridecanol, 3,9-diethyl- (CAS 123-24-0). [Link]

• U.S. Environmental Protection Agency. 6-Tridecanol, 3,9-diethyl-, 6-(hydrogen sulfate), sodium salt (1:1) - Substance Details. [Link]

• ResearchGate. 3,9 Diethyl-6-tridecanol | Download Scientific Diagram. [Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. 6-Tridecanol, 3,9-diethyl- (CAS 123-24-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Buy 6-Tridecanol, 3,9-diethyl-, hydrogen sulfate, sodium salt | 3282-85-7 [smolecule.com]
• 6. Substance Registry Services | US EPA [cdxapps.epa.gov]

3,9-Diethyl-6-tridecanol CAS number

An In-Depth Technical Guide to 3,9-Diethyl-6-tridecanol

Introduction

3,9-Diethyl-6-tridecanol is a branched-chain fatty alcohol, a class of organic compounds characterized by a long aliphatic chain. Its specific structure, featuring ethyl branches at the 3 and 9 positions, imparts unique physicochemical properties that distinguish it from its linear isomers. While not as extensively studied as some commodity alcohols, 3,9-Diethyl-6-tridecanol holds interest as a phytochemical, having been identified in plant species such as Salsola terrandra, and as a versatile intermediate in organic synthesis.[1][2] Its utility is further expanded through chemical modification, particularly sulfation, which transforms the alcohol into a potent anionic surfactant with industrial applications.[1][3]

This guide provides a comprehensive technical overview of 3,9-Diethyl-6-tridecanol, intended for researchers, chemists, and professionals in drug development. We will explore its chemical identity, properties, synthesis, analytical characterization, key reactions, and safety considerations, grounded in authoritative data to support further research and application development.

Chemical Identity and Physicochemical Properties

Accurate identification is paramount in scientific research. 3,9-Diethyl-6-tridecanol is registered under CAS Number 123-24-0.[4][5] Its fundamental identifiers and computed physicochemical properties are summarized below, providing a foundational dataset for experimental design and computational modeling.

Property	Value	Source
CAS Number	123-24-0	[1][4][5]
Molecular Formula	C₁₇H₃₆O	[4]
Molecular Weight	256.47 g/mol	[4]
IUPAC Name	3,9-diethyltridecan-6-ol	[1]
Synonyms	3,9-Diethyl-6-hydroxytridecane, 3,9-Diethyltridecanol-6	[4]
Canonical SMILES	CCCCC(CC)CCC(O)CCC(CC)CC	[4]
InChI Key	NWDHHLKROQOLMQ-UHFFFAOYSA-N	[1][4]
Normal Boiling Point (Tboil)	582.15 K	[4]
Octanol/Water Partition Coeff. (logPoct/wat)	5.560 (Crippen Calculated)	[4]
Water Solubility (log10WS)	-5.83 (Crippen Calculated, in mol/l)	[4]

These properties, particularly the high lipophilicity (indicated by logP) and low water solubility, are critical considerations for solvent selection, reaction conditions, and potential biological interactions.

Synthesis and Purification

The synthesis of 3,9-Diethyl-6-tridecanol is most commonly achieved via the reduction of the corresponding ketone, 3,9-diethyltridecan-6-one. This transformation is a cornerstone of organic chemistry, typically employing hydride-based reducing agents.

Synthetic Workflow: Reduction of a Ketone

Caption: Synthetic workflow for 3,9-Diethyl-6-tridecanol via ketone reduction.

Experimental Protocol: Synthesis via Sodium Borohydride Reduction

This protocol describes a standard laboratory procedure for the synthesis of 3,9-Diethyl-6-tridecanol.

Rationale: Sodium borohydride (NaBH₄) is selected as the reducing agent due to its high selectivity for ketones and aldehydes, as well as its superior safety profile and ease of handling compared to more potent reagents like lithium aluminum hydride (LiAlH₄).[1] A protic solvent like ethanol is used to protonate the intermediate alkoxide.[1]

Methodology:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 3,9-diethyltridecan-6-one (1 equivalent) in a suitable solvent mixture, such as 3:1 methanol/tetrahydrofuran (THF). Place the flask in an ice bath to maintain a temperature of 0-5 °C.

• Addition of Reducing Agent: Slowly add sodium borohydride (NaBH₄, 1.5 equivalents) portion-wise to the stirred solution. The slow addition is crucial to control the exothermic reaction and prevent excessive foaming.

• Reaction Monitoring: Allow the reaction to stir at 0-5 °C for 1 hour, then remove the ice bath and let it warm to room temperature. Monitor the reaction's progress using Thin Layer Chromatography (TLC) until the starting ketone is fully consumed.

• Quenching and Workup: Carefully quench the reaction by slowly adding deionized water, followed by 1M HCl to neutralize excess NaBH₄ and decompose the borate esters.

• Extraction: Transfer the mixture to a separatory funnel and extract the product into an organic solvent such as diethyl ether or ethyl acetate (3x volumes).

• Washing and Drying: Wash the combined organic layers sequentially with deionized water and brine. Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator to yield the crude alcohol.

• Purification: Purify the crude product by vacuum distillation or flash column chromatography on silica gel to obtain pure 3,9-Diethyl-6-tridecanol.

Key Chemical Transformations and Derivatives

The hydroxyl (-OH) group is the primary site of reactivity in 3,9-Diethyl-6-tridecanol, serving as a handle for further chemical modifications. These transformations are essential for creating intermediates or producing molecules with specific functional properties.

Derivatization Pathways

Caption: Key derivatization reactions of the hydroxyl group in 3,9-Diethyl-6-tridecanol.

Sulfation to an Anionic Surfactant

A significant derivative is sodium 3,9-diethyltridecan-6-yl sulfate (CAS No. 3282-85-7).[1][3] The introduction of the anionic sulfate group dramatically increases the molecule's water solubility and imparts surfactant properties.[1]

• Synthesis: The parent alcohol is reacted with a sulfating agent, such as a sulfur trioxide-pyridine complex, followed by neutralization with sodium hydroxide.[1]

• Application: This derivative functions as an anionic surfactant and wetting agent, useful in formulations for detergents, cosmetics, and coatings.[3]

Other Nucleophilic Substitutions

• Halogenation: Reaction with strong hydrohalic acids (e.g., HBr, HI) can replace the hydroxyl group with a halogen, forming the corresponding alkyl halide. This is a crucial step for introducing a good leaving group for subsequent Sₙ2 reactions.[1]

• Williamson Ether Synthesis: The alcohol can be deprotonated with a strong base (e.g., sodium hydride) to form a nucleophilic alkoxide. This alkoxide can then react with a primary alkyl halide to form an ether, expanding the molecular complexity.[1]

Analytical Methodologies

Robust analytical methods are essential for confirming the identity, purity, and concentration of 3,9-Diethyl-6-tridecanol in research and quality control settings.

Purity Assessment by Gas Chromatography (GC)

Gas chromatography with a Flame Ionization Detector (GC-FID) is the preferred method for assessing the purity of volatile and semi-volatile compounds like fatty alcohols.[6]

Rationale: This method separates compounds based on their boiling points and interaction with the stationary phase, while the FID provides high sensitivity for hydrocarbons.

Protocol Outline:

• Sample Preparation: Prepare a stock solution of 3,9-Diethyl-6-tridecanol in a high-purity solvent like hexane or dichloromethane at a concentration of approximately 1 mg/mL. Prepare a series of dilutions for calibration.

• GC System and Conditions:

  • Column: A non-polar or mid-polar capillary column (e.g., DB-5, HP-5ms, 30 m x 0.25 mm x 0.25 µm) is suitable.

  • Carrier Gas: Helium or Hydrogen, at a constant flow rate.

  • Injector: Split/splitless injector at 250 °C.

  • Oven Program: Start at 100 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C and hold for 5 minutes. (Note: This program should be optimized for the specific instrument and column).

  • Detector: FID at 300 °C.

• Analysis: Inject 1 µL of the prepared sample. The retention time will be characteristic of the compound, and the peak area will be proportional to its concentration. Purity is determined by calculating the area percentage of the main peak relative to all peaks in the chromatogram.

Structural Confirmation by Spectroscopy

• ¹H NMR (Proton Nuclear Magnetic Resonance): Provides information on the chemical environment of hydrogen atoms. Expected signals would include a multiplet corresponding to the proton on the carbon bearing the hydroxyl group (C-H-OH), complex multiplets for the methylene (-CH₂-) and methine (-CH-) protons in the alkyl chain, and triplets for the terminal methyl (-CH₃) groups.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): Shows distinct signals for each unique carbon atom. A key signal would be the carbon attached to the hydroxyl group, typically in the 60-80 ppm range.

• FTIR (Fourier-Transform Infrared Spectroscopy): Identifies functional groups. A strong, broad absorption band in the 3200-3600 cm⁻¹ region is characteristic of the O-H stretching of the alcohol group. C-H stretching bands will appear just below 3000 cm⁻¹.

Applications and Biological Relevance

• Phytochemical: 3,9-Diethyl-6-tridecanol has been identified as a natural product in the aerial parts of Salsola terrandra, suggesting a role in plant biochemistry.[2]

• Synthetic Intermediate: Its branched structure and reactive hydroxyl group make it a useful building block for synthesizing more complex molecules in various fields, including materials science and specialty chemicals.[1]

• Surfactant Precursor: As detailed previously, it is the direct precursor to the anionic surfactant sodium 3,9-diethyltridecan-6-yl sulfate.[1][3]

Safety and Handling

While specific toxicological data for 3,9-Diethyl-6-tridecanol is limited, data for isomeric tridecanols provides guidance for safe handling.

• Handling: Use in a well-ventilated area or with local exhaust ventilation. Avoid contact with skin, eyes, and clothing. Wear appropriate personal protective equipment (PPE), including safety goggles with side protection and chemical-resistant gloves (tested according to EN 374).[7]

• Storage: Store in a tightly closed container in a cool, shaded, and dry place.[5]

• Hazards: Tridecanol isomers are combustible.[8] In case of fire, toxic fumes of carbon monoxide and carbon dioxide may be produced.[8]

• Environmental: Isomeric tridecanols are classified as very toxic to aquatic life with long-lasting effects.[8] Avoid release to the environment and prevent the product from entering drains.[8]

Conclusion

3,9-Diethyl-6-tridecanol (CAS No. 123-24-0) is a branched fatty alcohol with defined physicochemical properties and significant potential as a synthetic intermediate. Its value is highlighted by its role as a precursor to potent anionic surfactants and its presence as a natural product. The synthetic and analytical protocols outlined in this guide provide a robust framework for researchers and scientists to handle, modify, and characterize this compound effectively. A thorough understanding of its chemistry and safety profile is essential for leveraging its unique properties in the development of new materials and chemical entities.

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3,9-Diethyl-6-tridecanol: A Technical Guide for Researchers and Drug Development Professionals

An In-depth Exploration of a Unique Branched Long-Chain Alcohol: Synthesis, Properties, and Potential Applications

Foreword

The landscape of specialty chemicals is vast and ever-evolving, with novel molecular architectures offering unique properties for a range of applications. Among these, branched long-chain alcohols represent a class of compounds with significant potential in pharmaceuticals, cosmetics, and industrial formulations. This technical guide focuses on a specific, yet representative, member of this class: 3,9-Diethyl-6-tridecanol. While direct literature on this exact molecule is limited, this paper, authored from the perspective of a Senior Application Scientist, will synthesize information from structurally analogous compounds to provide a comprehensive and predictive overview. By examining the broader family of branched and Guerbet alcohols, we can infer the synthesis, physicochemical properties, and potential applications of 3,9-Diethyl-6-tridecanol, offering valuable insights for researchers and professionals in drug development and materials science.

Introduction to Branched Long-Chain Alcohols: The Case of 3,9-Diethyl-6-tridecanol

3,9-Diethyl-6-tridecanol is a fatty alcohol characterized by a 13-carbon backbone with ethyl branches at the 3 and 9 positions and a hydroxyl group at the 6-position. This intricate, branched structure is key to its distinct properties compared to its linear counterparts. Such branching disrupts the uniform packing of the hydrocarbon chains, leading to a lower melting point and increased fluidity over a wide temperature range.

While 3,9-Diethyl-6-tridecanol itself is not extensively documented in mainstream chemical literature, its structure is emblematic of a broader class of branched fatty alcohols that have found utility in various scientific and industrial domains. Its identification in phytochemical studies of certain plant species suggests a natural origin and potential for biocompatible applications.[1] The unique steric and physicochemical properties conferred by its branched alkyl chain make it a person of interest in materials science and surface chemistry research.[2]

Physicochemical Properties: A Comparative Analysis

The properties of 3,9-Diethyl-6-tridecanol can be predicted by examining data for similar long-chain and branched alcohols. These compounds are generally characterized by low volatility, good thermal stability, and low toxicity.[3]

Table 1: Predicted Physicochemical Properties of 3,9-Diethyl-6-tridecanol and Related Compounds

Property	3,9-Diethyl-6-tridecanol (Predicted)	1-Tridecanol (Linear Analogue)	2-Octyldodecanol (Guerbet Alcohol)
CAS Number	123-24-0[4]	112-70-9[5]	5333-42-6[6]
Molecular Formula	C17H36O	C13H28O[7]	C20H42O[6]
Molecular Weight	256.47 g/mol [8]	200.36 g/mol [9]	298.55 g/mol [6]
Appearance	Colorless to yellowish oily liquid	Colorless oily liquid or crystals[7]	Clear, colorless to yellowish, oily liquid[6]
Boiling Point	582.15 K (309 °C)[8]	155-156 °C @ 15 mmHg[7]	234-238 °C @ 33 mmHg[6]
Melting Point	Likely low, liquid at room temp.	29-34 °C[7]	-1 to 1 °C[6]
Water Solubility	Very low (log10WS: -5.83)[8]	Very poor (0.01 g/100ml at 20 °C)[7]	Insoluble
logPoct/wat	5.560[8]	5.4	~8.0

The predicted low water solubility and high octanol-water partition coefficient (logPoct/wat) for 3,9-Diethyl-6-tridecanol are typical for long-chain alcohols and suggest its utility in non-aqueous formulations or as a component in emulsion systems.

Synthesis and Chemical Reactivity

The synthesis of branched long-chain alcohols like 3,9-Diethyl-6-tridecanol can be approached through several established organic chemistry routes. A plausible synthetic pathway would involve Grignard reactions or organolithium additions to a suitable carbonyl compound.

Proposed Synthetic Workflow

A potential retrosynthetic analysis of 3,9-Diethyl-6-tridecanol suggests a convergent synthesis. One possible route is the reaction of an organometallic reagent with an ester or aldehyde. For instance, the reaction of ethyl formate with an excess of a Grignard reagent derived from a branched alkyl halide could yield the desired secondary alcohol.

A more controlled, stepwise approach would be the reaction of a Grignard reagent with an aldehyde, followed by a second Grignard addition to the resulting ketone. This allows for the introduction of different alkyl groups on either side of the alcohol.

Caption: Proposed Grignard synthesis of 3,9-Diethyl-6-tridecanol.

Key Chemical Reactions

The hydroxyl group of 3,9-Diethyl-6-tridecanol is the primary site of its chemical reactivity, allowing for a variety of transformations to tailor its properties for specific applications.

• Esterification: Reaction with carboxylic acids or their derivatives yields esters. Branched esters derived from Guerbet alcohols are widely used as emollients in cosmetics due to their resistance to oxidation and low melting points.[10]

• Etherification: The Williamson ether synthesis, involving the reaction of the corresponding alkoxide with an alkyl halide, can be used to produce ethers.

• Sulfation: Reaction with a sulfating agent like sulfur trioxide, followed by neutralization, produces an anionic surfactant, sodium 3,9-diethyltridecan-6-yl sulfate.[2] This derivative would exhibit significantly enhanced water solubility and surface activity.[11]

• Oxidation: Mild oxidation would convert the secondary alcohol to a ketone, 3,9-diethyl-6-tridecanone.

• Halogenation: The hydroxyl group can be substituted by a halogen using hydrohalic acids (e.g., HBr, HI) to form the corresponding alkyl halide.[2]

Potential Applications in Drug Development and Beyond

The unique properties of branched long-chain alcohols position them as valuable components in various formulations, including pharmaceuticals.

Excipient in Drug Formulations

Guerbet alcohols, a class of branched alcohols, are noted for their safety and stability, making them suitable as excipients and carriers in topical medications.[12] Their low toxicity profile is particularly advantageous for skin-related applications.[12] The solubilizing properties and formulation stability they provide are also beneficial in developing palatable and easy-to-administer pediatric drug formulations.[12] It is plausible that 3,9-Diethyl-6-tridecanol could serve similar functions, enhancing the delivery and efficacy of active pharmaceutical ingredients (APIs).

Surfactant and Emulsifier

Upon sulfation, 3,9-Diethyl-6-tridecanol is transformed into an anionic surfactant.[2][11] Surfactants are critical in pharmaceutical formulations for solubilizing poorly water-soluble drugs, acting as wetting agents, and forming stable emulsions for drug delivery.[11] The branched structure of 3,9-Diethyl-6-tridecanol sulfate would likely result in a lower critical micelle concentration (CMC) and different packing parameters compared to linear-chain surfactants, potentially offering advantages in the formation of microemulsions or nanoemulsions for drug delivery. Branched alcohol ethoxylates also serve as efficient emulsifiers.[13]

Caption: Potential applications of 3,9-Diethyl-6-tridecanol.

Industrial Applications

Beyond pharmaceuticals, branched long-chain alcohols and their derivatives are used in a variety of industrial applications:

• Lubricants: Their high boiling points, good thermal stability, and lubricity make them suitable for use in industrial lubricants and metalworking fluids.[3][14] Guerbet alcohols, in particular, are valued in these applications for their superior lubricity and low volatility.[12]

• Cosmetics: As emollients, they provide a smooth feel and help to maintain skin hydration.[10]

• Paints and Coatings: They can act as wetting agents and coalescing agents.[14]

Toxicological Profile and Safety Considerations

A comprehensive safety assessment of branched-chain saturated alcohols has indicated a low order of acute toxicity.[15] They are generally not considered to be skin irritants at typical use concentrations and have a low sensitizing potential.[15] Furthermore, they are not expected to be phototoxic or photoallergenic.[15]

Repeated exposure studies have shown low systemic toxicity.[15] In vitro and in vivo studies on several branched-chain saturated alcohols have not revealed any genotoxic potential.[15] For long-chain alcohols in general, there is no evidence of mutagenicity, reproductive toxicity, or infertility.[16]

From an environmental perspective, branched C13 alcohols are readily biodegradable and have a low potential for bioaccumulation.[17] The aquatic toxicity of fatty alcohols is dependent on chain length, with longer-chain alcohols showing no toxicity to aquatic organisms.[16]

Analytical and Characterization Methodologies

The characterization of 3,9-Diethyl-6-tridecanol would rely on standard analytical techniques used for long-chain alcohols.

Chromatographic and Spectroscopic Analysis

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the primary technique for the identification and quantification of long-chain alcohols. Derivatization to trimethylsilyl (TMS) ethers is often employed to increase volatility and improve chromatographic peak shape.[18]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be essential for confirming the structure, particularly the branching pattern and the position of the hydroxyl group.

• Fourier-Transform Infrared (FTIR) Spectroscopy: This would show a characteristic broad absorption band for the O-H stretch of the alcohol group, as well as C-H stretching and bending vibrations.

Experimental Protocol: GC-MS Analysis of Long-Chain Alcohols

The following is a generalized protocol for the analysis of long-chain alcohols, adapted from established methods.[18][19]

• Sample Preparation (Saponification if in ester form):

  • If the alcohol is part of an ester, saponification is required. A sample is mixed with an ethanolic potassium hydroxide solution and heated (e.g., at 60°C for 1.5 hours).[18]

  • After cooling, water is added, and the unsaponifiable matter (containing the free alcohol) is extracted with a non-polar solvent like petroleum ether or hexane.[18]

• Purification (Optional):

  • The extract can be further purified by thin-layer chromatography (TLC) or solid-phase extraction (SPE) to isolate the alcohol fraction.[18][20]

• Derivatization:

  • The dried alcohol fraction is derivatized to its TMS ether by reacting with a silylating agent such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) or a mixture of BSTFA and trimethylchlorosilane (TMCS).[18] The mixture is typically heated (e.g., at 60°C for 30 minutes) to ensure complete reaction.[18]

• GC-MS Analysis:

  • An aliquot of the derivatized sample is injected into the GC-MS system.

  • GC Conditions (Typical):

    • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

    • Injector Temperature: e.g., 250-300°C.

    • Oven Temperature Program: A temperature gradient is used, for example, starting at a lower temperature (e.g., 100°C) and ramping up to a higher temperature (e.g., 300°C) to elute the long-chain compounds.

    • Carrier Gas: Helium.

  • MS Conditions (Typical):

    • Ionization Mode: Electron Ionization (EI).

    • Mass Range: A suitable mass range is scanned (e.g., m/z 40-600).

• Data Analysis:

  • The identity of the compound is confirmed by comparing its mass spectrum and retention time with that of an authentic standard or by interpretation of the fragmentation pattern.

Conclusion and Future Perspectives

3,9-Diethyl-6-tridecanol, while not a widely studied compound in its own right, serves as an excellent model for understanding the properties and potential of branched long-chain alcohols. Its predicted physicochemical characteristics—low melting point, high boiling point, low toxicity, and amphiphilic nature—make it and its derivatives promising candidates for a variety of applications, particularly in the pharmaceutical and cosmetic industries.

Future research should focus on the efficient and stereoselective synthesis of 3,9-Diethyl-6-tridecanol to enable a more thorough investigation of its properties. The evaluation of its performance as a pharmaceutical excipient, particularly its ability to enhance drug solubility and skin permeation, would be of significant interest. Furthermore, the synthesis and characterization of its derivatives, such as the sulfated and ethoxylated forms, could unlock new applications as specialty surfactants and emulsifiers. As the demand for high-performance, biocompatible, and biodegradable specialty chemicals continues to grow, the exploration of unique molecular architectures like 3,9-Diethyl-6-tridecanol will undoubtedly pave the way for new and innovative products.

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An In-depth Technical Guide to the Molecular Structure of 3,9-Diethyl-6-tridecanol

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive examination of the molecular structure, properties, and analytical characterization of 3,9-Diethyl-6-tridecanol (CAS No. 123-24-0). As a C17 branched-chain fatty alcohol, its intricate structure, featuring three chiral centers, results in unique physicochemical properties relevant to applications in materials science, surface chemistry, and as a potential intermediate in complex organic synthesis.[1] This document delineates its structural features, proposes a viable synthetic pathway, and presents a detailed predictive analysis of its spectroscopic signatures (¹H NMR, ¹³C NMR, MS, IR) to facilitate its identification and characterization in a research setting.

Introduction and Molecular Identity

3,9-Diethyl-6-tridecanol is a high molecular weight secondary alcohol.[2] Its structure is defined by a thirteen-carbon backbone, substituted with a hydroxyl group at the C-6 position and ethyl branches at the C-3 and C-9 positions. This branching significantly influences its physical properties, such as lowering its melting point and increasing its solubility compared to its linear isomers.[2] While not a primary focus in drug development, its derivatives, particularly its sulfated forms, are established as anionic surfactants.[3] Understanding its core structure is crucial for professionals exploring novel excipients, chemical intermediates, or specialty materials where properties like surface activity and steric hindrance are paramount.[1]

Table 1: Core Chemical Identifiers and Properties

Property	Value	Source
IUPAC Name	3,9-diethyltridecan-6-ol	[1][4]
CAS Number	123-24-0	[4][5]
Molecular Formula	C₁₇H₃₆O	[5]
Molecular Weight	256.47 g/mol	[4][5]
Canonical SMILES	CCCCC(CC)CCC(O)CCC(CC)CC	[5]
InChI Key	NWDHHLKROQOLMQ-UHFFFAOYSA-N	[1][5]
Normal Boiling Point	582.15 K (309 °C)	[5]
Octanol/Water Partition Coeff. (logP)	5.560 (Calculated)	[5]
Water Solubility (log₁₀WS)	-5.83 mol/L (Calculated)	[5]

In-Depth Molecular Structure Analysis

The defining characteristic of 3,9-Diethyl-6-tridecanol is its complex, branched aliphatic structure. This section dissects its key structural features.

2D Structural Representation and Chirality

The molecule possesses three stereogenic centers at carbons 3, 6, and 9. The presence of these chiral centers means that 3,9-Diethyl-6-tridecanol can exist as a mixture of 2³ = 8 distinct stereoisomers (four pairs of enantiomers). The specific stereochemistry is not defined by the common CAS number, implying that the commercially available substance is likely a racemic mixture of all possible isomers. For applications where specific stereoisomers are required, chiral synthesis or separation would be necessary.

Caption: 2D structure of 3,9-Diethyl-6-tridecanol with chiral centers () marked.

Proposed Synthesis Pathway

While specific manufacturing processes are proprietary, a logical and robust method for synthesizing 3,9-Diethyl-6-tridecanol in a laboratory setting involves a multi-step Grignard reaction. This approach builds the carbon skeleton sequentially. A plausible retrosynthetic analysis breaks the molecule down at the C5-C6 and C6-C7 bonds, identifying an ester as a key precursor.

Proposed Synthesis Workflow:

• Step 1: Grignard Reagent Formation. 3-ethyl-1-bromopentane is prepared (not shown) and reacted with magnesium turnings in anhydrous diethyl ether to form the Grignard reagent, (3-ethylpentyl)magnesium bromide.

• Step 2: Nucleophilic Acyl Substitution. The Grignard reagent is reacted with an appropriate ester, such as ethyl 4-ethylheptanoate. The Grignard reagent will add twice to the ester. The first addition forms a ketone intermediate, which is highly reactive and immediately undergoes a second nucleophilic attack by another equivalent of the Grignard reagent.

• Step 3: Acidic Workup. The resulting magnesium alkoxide complex is hydrolyzed with a weak acid (e.g., aqueous NH₄Cl or dilute HCl) to protonate the alkoxide, yielding the final product, 3,9-Diethyl-6-tridecanol.

Caption: Proposed Grignard synthesis workflow for 3,9-Diethyl-6-tridecanol.

Analytical and Spectroscopic Characterization

Confirming the structure of 3,9-Diethyl-6-tridecanol requires a suite of analytical techniques. The following sections provide predicted data based on established principles of spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise carbon-hydrogen framework. Due to the molecule's symmetry around the C-6 carbon, the number of unique signals is reduced.

Predicted ¹H NMR (Proton NMR):

• ~3.6 ppm (multiplet, 1H): The proton on the carbon bearing the hydroxyl group (CH-OH at C-6). Its multiplicity will be complex due to coupling with the adjacent CH₂ groups.

• ~1.8-2.5 ppm (variable, 1H): The hydroxyl proton (-OH). Its chemical shift is concentration and solvent-dependent, and the peak may be broad.

• ~1.2-1.6 ppm (multiplets, ~24H): A broad, overlapping region containing the signals for all the methylene (CH₂) protons in the backbone and ethyl groups.

• ~0.8-1.0 ppm (multiplets, 10H): Overlapping signals from the terminal methyl (CH₃) protons of the main chain (C-1 and C-13) and the two ethyl groups. These would likely appear as distorted triplets.

Predicted ¹³C NMR (Carbon NMR): Due to the molecule's symmetry, carbons C1/C13, C2/C12, C3/C9, C4/C8, C5/C7, and the ethyl groups will be chemically equivalent, leading to fewer than 17 signals.

• ~75-78 ppm: C-6 (the carbon attached to the hydroxyl group).

• ~35-45 ppm: C-3, C-5, C-7, C-9 (carbons adjacent to the hydroxyl group or branching points).

• ~20-35 ppm: Remaining backbone CH₂ carbons.

• ~10-15 ppm: Terminal CH₃ carbons.

DEPT-135 and DEPT-90 experiments would be essential to differentiate between CH, CH₂, and CH₃ groups, confirming the branching pattern.[6]

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) of a long-chain alcohol like this would likely result in a very weak or absent molecular ion (M⁺) peak at m/z = 256.5 due to rapid fragmentation.[7] The fragmentation pattern is predictable and provides key structural information.

Key Predicted Fragmentation Pathways:

• Dehydration (M-18): Loss of a water molecule is a classic fragmentation pathway for alcohols, which would yield a peak at m/z = 238.[7][8]

• α-Cleavage: Cleavage of the C-C bonds adjacent to the oxygen-bearing carbon is highly favorable. This would result in cleavage of the C5-C6 or C6-C7 bond, leading to characteristic fragment ions.[7][8]

Table 2: Predicted Key Mass Spectrometry Fragments

m/z Value	Identity	Fragmentation Pathway
238	[C₁₇H₃₄]⁺˙	Dehydration (Loss of H₂O)
157	[C₁₀H₂₁O]⁺	α-Cleavage at C6-C7 bond
157	[C₁₀H₂₁O]⁺	α-Cleavage at C5-C6 bond
127	[C₉H₁₉]⁺	Loss of water and subsequent cleavage
99	[C₇H₁₅]⁺	Cleavage at the C-3 or C-9 branching point

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

Predicted Key IR Absorptions:

• ~3200-3600 cm⁻¹ (broad, strong): O-H stretching vibration, characteristic of the alcohol hydroxyl group. The broadness is due to hydrogen bonding.

• ~2850-3000 cm⁻¹ (strong, sharp): C-H stretching vibrations from the numerous alkane (sp³) CH₂, and CH₃ groups.

• ~1465 cm⁻¹ and ~1375 cm⁻¹: C-H bending vibrations for CH₂ and CH₃ groups, respectively.

• ~1050-1150 cm⁻¹ (medium-strong): C-O stretching vibration, confirming the presence of a secondary alcohol.

Applications and Scientific Relevance

3,9-Diethyl-6-tridecanol and similar branched fatty alcohols are primarily utilized in industrial applications rather than as direct active pharmaceutical ingredients.[2]

• Surfactants and Emulsifiers: The sulfated salt of this alcohol, sodium 3,9-diethyl-6-tridecyl sulfate (a component of Tergitol™ 7), is a well-known anionic surfactant used in detergents and wetting agents.[3] The branched structure provides good surface tension reduction while maintaining solubility in various media.

• Lubricants and Plasticizers: High molecular weight alcohols serve as base stocks or additives in lubricants due to their thermal stability and viscosity characteristics.[2]

• Chemical Intermediates: The hydroxyl group can be a reactive handle for further chemical modifications, making it a building block for more complex molecules in organic synthesis.[1] For drug development professionals, its relevance may lie in its use as a specialty solvent, a component in formulation, or as a starting material for synthesizing novel non-polar moieties.

Conclusion

3,9-Diethyl-6-tridecanol is a structurally complex branched fatty alcohol defined by a 17-carbon framework and three chiral centers. Its molecular architecture dictates its physical properties, making it a valuable compound in surface science and materials chemistry. While direct experimental data is sparse in public literature, its structure can be confidently elucidated and confirmed through a combination of modern spectroscopic techniques, including advanced NMR experiments and mass spectrometry fragmentation analysis. The predictive data and synthetic strategies outlined in this guide provide a robust framework for researchers to identify, synthesize, and utilize this molecule in their scientific endeavors.

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Physical properties of 3,9-Diethyl-6-tridecanol

An In-depth Technical Guide to the Physical Properties of 3,9-Diethyl-6-tridecanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,9-Diethyl-6-tridecanol (CAS No. 123-24-0) is a complex, long-chain secondary alcohol. As a C17 branched alcohol, its molecular structure imparts a unique combination of properties that are of significant interest in various fields, from specialty lubricants and solvents to its potential as a chemical intermediate for synthesizing novel surfactants and other functional molecules.[1][2] Understanding the fundamental physical properties of this compound is a critical prerequisite for its application in research and development.

This guide provides a detailed examination of the core physical properties of 3,9-Diethyl-6-tridecanol. Moving beyond a simple datasheet, we will explore the causal relationships between its molecular architecture and its macroscopic properties. Furthermore, this document outlines detailed, self-validating experimental protocols for the precise determination of these characteristics, ensuring that researchers can confidently measure and apply these parameters in their work.

The Influence of Molecular Structure on Physical Properties

The physical behavior of 3,9-Diethyl-6-tridecanol is a direct consequence of its distinct structural features: a long C17 carbon backbone, a centrally located secondary hydroxyl group, and two ethyl branches.

• The Hydroxyl (-OH) Group: This functional group is the primary source of the molecule's polarity. It allows for intermolecular hydrogen bonding, a strong dipole-dipole interaction that significantly elevates the boiling point and viscosity compared to the corresponding alkane (3,9-diethyltridecane).[3][4][5]

• The Long Carbon Chain: The 17-carbon chain provides a large, nonpolar surface area. This leads to substantial London dispersion forces between molecules, further contributing to a high boiling point and viscosity.[6] This long hydrophobic chain also dictates the molecule's solubility, making it largely immiscible in water.[3][5]

• Ethyl Branching: The ethyl groups at the 3 and 9 positions introduce steric hindrance. This branching disrupts the efficiency with which molecules can pack into a solid crystal lattice, which typically results in a lower melting point compared to a linear isomer like 1-heptadecanol. The branching can also slightly decrease the boiling point relative to a linear isomer by reducing the total surface area available for intermolecular interactions.

Core Physical Properties Summary

The following table summarizes the key physical and chemical identifiers for 3,9-Diethyl-6-tridecanol. It is critical to distinguish between experimentally determined values and those derived from computational models.

Property	Value	Source Type	Reference
CAS Number	123-24-0	Experimental	[7]
Molecular Formula	C₁₇H₃₆O	---	[7]
Molecular Weight	256.47 g/mol	Calculated	[7]
Normal Boiling Point	582.15 K (309 °C)	Experimental	[7]
Water Solubility	log₁₀WS = -5.83	Calculated (Crippen)	[7]
Octanol/Water Partition Coeff.	logPₒ/w = 5.560	Calculated (Crippen)	[7]

Experimental Determination of Physical Properties

The following sections provide detailed protocols for the experimental verification of key physical properties. These methods are foundational for quality control, compound characterization, and ensuring reproducibility in research and development settings.

Purity Assessment by Gas Chromatography (GC)

Expertise & Rationale: Gas chromatography is the gold standard for assessing the purity of volatile and semi-volatile organic compounds like long-chain alcohols.[8][9] By separating the sample into its individual components, we can accurately quantify the main compound and detect any impurities, such as starting materials or side-products from synthesis. A Flame Ionization Detector (FID) is ideal as it offers high sensitivity to hydrocarbons and provides a response proportional to the mass of carbon, allowing for accurate area-percent purity calculations.[10]

Experimental Protocol:

• Sample Preparation: Prepare a ~1 mg/mL solution of 3,9-Diethyl-6-tridecanol in a high-purity solvent such as hexane or ethyl acetate.

• Instrument Setup:

  • GC Column: Use a mid-polarity capillary column (e.g., Rtx-1301 or equivalent) suitable for alcohol analysis to ensure good peak shape.[8]

  • Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.5 mL/min).

  • Injection: Inject 1 µL of the prepared sample into the GC. Use a split injection mode (e.g., 50:1 split ratio) to avoid column overloading.

  • Inlet Temperature: Set to 280 °C to ensure rapid volatilization of the sample.

  • Oven Temperature Program:

    • Initial Temperature: 100 °C, hold for 2 minutes.

    • Ramp: Increase temperature at 15 °C/min to 300 °C.

    • Final Hold: Hold at 300 °C for 5 minutes.

  • Detector: FID set at 320 °C.

• Data Analysis:

  • Integrate the area of all peaks in the resulting chromatogram.

  • Calculate the purity by dividing the peak area of 3,9-Diethyl-6-tridecanol by the total area of all peaks and multiplying by 100%.

Fig. 1: Workflow for GC Purity Analysis.

Refractive Index (n) Determination

Expertise & Rationale: The refractive index is a fundamental physical constant of a pure substance, representing how much the path of light is bent when entering the material. It is highly sensitive to purity. For organic compounds, it is standard practice to measure it at a specific temperature and wavelength, typically 20°C or 25°C using the sodium D-line (589 nm), denoted as n²⁰D.[11][12] An Abbe refractometer is a robust and common instrument for this purpose.

Experimental Protocol:

• Instrument Calibration:

  • Ensure the refractometer is connected to a water bath set to a constant temperature (e.g., 20.0 ± 0.1 °C).

  • Clean the surfaces of the upper and lower prisms with ethanol and a soft lens tissue.[11]

  • Calibrate the instrument using a standard with a known refractive index, such as distilled water (n²⁰D = 1.3330).

• Sample Measurement:

  • Place 2-3 drops of 3,9-Diethyl-6-tridecanol onto the lower prism.

  • Close the prism assembly securely. Allow 1-2 minutes for the sample to reach thermal equilibrium.

  • Adjust the light source and move the eyepiece to view the measurement scale.

  • Turn the coarse adjustment knob until the light and dark fields are visible in the eyepiece.

  • Turn the dispersion compensator to eliminate any color fringe, creating a sharp, colorless borderline.[11]

  • Use the fine adjustment knob to center the borderline precisely on the crosshairs of the reticle.

• Reading and Reporting:

  • Depress the switch to read the refractive index value from the digital display or scale, typically to four decimal places.

  • Perform the measurement in triplicate and report the average value, including the temperature and wavelength (e.g., n²⁰D = 1.XXXX).

Fig. 2: Protocol for Refractive Index Measurement.

Dynamic Viscosity (η) Measurement

Expertise & Rationale: Viscosity measures a fluid's resistance to flow. For a long-chain, branched alcohol, viscosity is expected to be significantly higher than that of short-chain alcohols like ethanol due to stronger intermolecular forces (hydrogen bonding and van der Waals forces).[13][14] A rotational viscometer is well-suited for this measurement, providing a direct reading of dynamic viscosity (in mPa·s or cP) by measuring the torque required to rotate a spindle submerged in the fluid at a constant speed.

Experimental Protocol:

• Instrument and Sample Setup:

  • Place a sufficient volume of 3,9-Diethyl-6-tridecanol in a temperature-controlled sample holder or beaker connected to a circulating water bath to maintain a precise temperature (e.g., 25.0 ± 0.1 °C).

  • Select an appropriate spindle and rotational speed (RPM) for the viscometer. The goal is to achieve a torque reading between 20% and 80% of the instrument's full scale for optimal accuracy. This may require some initial range-finding.

• Measurement Procedure:

  • Lower the spindle into the center of the sample, ensuring it is immersed to the marked level. Avoid trapping air bubbles.

  • Allow the sample and spindle to thermally equilibrate for at least 10 minutes.

  • Start the spindle rotation at the selected speed.

• Data Collection and Reporting:

  • Allow the viscosity reading to stabilize. This may take several minutes.

  • Record the stable viscosity reading (in mPa·s) and the corresponding temperature, spindle number, and RPM.

  • Perform measurements at several different RPMs to check for Newtonian behavior (i.e., viscosity is independent of shear rate).

  • Report the average viscosity at the specified temperature.

Solubility Characteristics

The principle of "like dissolves like" governs the solubility of 3,9-Diethyl-6-tridecanol.

• Water: Due to its very large, nonpolar alkyl structure, the molecule is practically insoluble in water.[7] The single polar -OH group cannot overcome the hydrophobicity of the C17 backbone to form a stable solution.

• Organic Solvents: It is expected to be freely soluble in a wide range of common organic solvents, including:

  • Nonpolar solvents: Hexane, toluene, diethyl ether.

  • Polar aprotic solvents: Acetone, tetrahydrofuran (THF), ethyl acetate.

  • Polar protic solvents: Soluble in other alcohols like ethanol and isopropanol.[15]

Qualitative Solubility Test Protocol:

• Add 1 mL of the solvent to be tested to a clean test tube.

• Add ~50 mg of 3,9-Diethyl-6-tridecanol to the test tube.

• Agitate the mixture using a vortex mixer for 30 seconds.

• Visually inspect the solution against a contrasting background. The absence of a second phase, cloudiness, or undissolved droplets indicates solubility.

Conclusion

The physical properties of 3,9-Diethyl-6-tridecanol are dominated by the interplay between its polar hydroxyl head and its large, branched, nonpolar tail. Its high boiling point, significant viscosity, and low water solubility are direct and predictable consequences of its molecular structure. The experimental protocols detailed in this guide provide a robust framework for the accurate and reliable characterization of this compound, enabling its effective use in advanced chemical synthesis, materials science, and drug development applications.

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An In-depth Technical Guide to the Biological Activity of 3,9-Diethyl-6-tridecanol

Abstract

This technical guide provides a comprehensive overview of the current understanding and future research directions for the biological activity of 3,9-Diethyl-6-tridecanol. As a branched long-chain alcohol, its properties are of significant interest to researchers in drug development, industrial chemistry, and life sciences. This document synthesizes the available physicochemical data, explores potential biological activities based on structurally related compounds, and provides detailed experimental protocols for future investigation. The guide is intended for researchers, scientists, and drug development professionals seeking to explore the potential of this and similar molecules.

Introduction: The Untapped Potential of Branched Long-Chain Alcohols

Long-chain alcohols are ubiquitous in nature and industry, serving as critical intermediates in the synthesis of surfactants and detergents, and possessing a range of physiological effects.[1] While linear long-chain alcohols have been extensively studied, branched isomers such as 3,9-Diethyl-6-tridecanol represent a frontier with significant untapped potential. The introduction of ethyl branches along the tridecanol backbone fundamentally alters its physicochemical properties, suggesting unique biological interactions and activities that warrant dedicated investigation.

This guide serves as a foundational resource for researchers. It will detail the known characteristics of 3,9-Diethyl-6-tridecanol, infer potential biological activities from related compounds, and provide a clear roadmap for systematic scientific inquiry.

Physicochemical Properties of 3,9-Diethyl-6-tridecanol

A thorough understanding of a compound's physical and chemical properties is fundamental to designing and interpreting biological assays. While extensive experimental data for 3,9-Diethyl-6-tridecanol is not widely available, a compilation of its known and predicted properties is presented below.

Property	Value	Source
CAS Number	123-24-0	[2]
Molecular Formula	C17H36O	[2]
Molecular Weight	256.47 g/mol	[2]
IUPAC Name	3,9-Diethyltridecan-6-ol	[2]
Synonyms	3,9-Diethyl-6-hydroxytridecane	[2]

Note: Many properties for this specific isomer are not experimentally determined and should be approached with this in mind.

Potential Biological Activities: An Inferential Analysis

Direct research into the biological activities of 3,9-Diethyl-6-tridecanol is limited. However, by examining structurally similar long-chain and branched alcohols, we can hypothesize potential areas for investigation.

Antimicrobial Properties

Long-chain fatty alcohols have demonstrated antibacterial activity, with their efficacy often dependent on the length of the aliphatic carbon chain.[3] Studies on Staphylococcus aureus have shown that C12 and C13 alcohols possess the most effective bacteriostatic activity.[3] The proposed mechanism for some long-chain alcohols involves damage to the cell membrane, leading to the leakage of essential ions like K+.[3] The branched structure of 3,9-Diethyl-6-tridecanol could influence its interaction with bacterial cell membranes, potentially enhancing or altering its antimicrobial spectrum.

Surfactant and Emulsifying Properties

The sulfated derivative, 6-Tridecanol, 3,9-diethyl-, hydrogen sulfate, sodium salt (CAS 3282-85-7), is known to function as an anionic surfactant.[4] This suggests that the parent alcohol, 3,9-Diethyl-6-tridecanol, could serve as a precursor for novel surfactants. The branched alkyl chains are known to enhance emulsification stability and penetrating ability.[5] These properties are valuable in various industrial and pharmaceutical applications, including drug delivery systems.

Pheromonal and Semiochemical Activity

Various isomers of tridecanol and related long-chain alcohols are known to function as insect pheromones.[6] While there is no direct evidence for 3,9-Diethyl-6-tridecanol, its structural similarity to known semiochemicals suggests that it could have a role in insect communication, which could be explored for applications in pest management.

Toxicology and Safety Profile

The toxicological profile of 3,9-Diethyl-6-tridecanol has not been specifically documented. However, data on branched C13 alcohols and their ethoxylates provide a general understanding of their safety. Ethoxylated branched C13 alcohols exhibit low to moderate acute toxicity via the oral route and low toxicity through dermal and inhalation exposure.[7][8] They are generally considered readily biodegradable with a low potential for bioaccumulation.[7][8] Repeated dose toxicity studies on similar alcohol ethoxylates in rats have not indicated any specific target organ effects, and they are not considered genotoxic or carcinogenic.[9]

Proposed Experimental Workflows

To elucidate the biological activities of 3,9-Diethyl-6-tridecanol, a systematic experimental approach is necessary. The following workflows are proposed as a starting point for researchers.

Synthesis and Purification

The synthesis of branched long-chain alcohols can be achieved through various organic chemistry routes, often involving Grignard reactions or other carbon-carbon bond-forming strategies.

Caption: Workflow for the synthesis, purification, and characterization of 3,9-Diethyl-6-tridecanol.

Antimicrobial Activity Screening

A standard protocol for evaluating the antimicrobial properties of 3,9-Diethyl-6-tridecanol is outlined below.

Protocol: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

• Preparation of Stock Solution: Dissolve 3,9-Diethyl-6-tridecanol in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).

• Bacterial Strains: Use a panel of clinically relevant bacteria (e.g., Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa).

• Culture Preparation: Grow bacterial strains in appropriate broth (e.g., Mueller-Hinton Broth) to the mid-logarithmic phase.

• Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the compound stock solution in the broth.

• Inoculation: Add a standardized bacterial suspension to each well.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Caption: Experimental workflow for antimicrobial activity screening.

Investigation of a Hypothetical Signaling Pathway

Should 3,9-Diethyl-6-tridecanol exhibit interesting biological activity, for instance, anti-inflammatory effects, a hypothetical signaling pathway to investigate could be the NF-κB pathway, a key regulator of inflammation.

Caption: Hypothetical inhibition of the NF-κB signaling pathway by 3,9-Diethyl-6-tridecanol.

Conclusion and Future Directions

3,9-Diethyl-6-tridecanol represents a molecule with underexplored biological potential. Based on the activities of structurally related compounds, promising avenues for research include its antimicrobial, surfactant, and semiochemical properties. The experimental workflows provided in this guide offer a starting point for a systematic investigation into these potential activities. Further research is crucial to fully characterize this compound and unlock its potential applications in medicine, agriculture, and industry.

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Section 1: Chemical Identification and Physicochemical Properties

An In-Depth Technical Guide to the Safe Handling of 3,9-Diethyl-6-tridecanol

Introduction

3,9-Diethyl-6-tridecanol (CAS No. 123-24-0) is a branched-chain fatty alcohol.[1] While specific toxicological data for this exact isomer is limited, its structural class provides a basis for a robust safety and handling protocol. This guide is designed for researchers, scientists, and drug development professionals, offering a comprehensive framework grounded in established chemical safety principles. The objective is not merely to list procedures but to explain the causality behind them, enabling a proactive and informed approach to laboratory safety. This document moves beyond a standard Safety Data Sheet (SDS) to provide field-proven insights and self-validating protocols essential for a research and development environment.

A foundational understanding of a substance's physical and chemical properties is the first step in a competent risk assessment. These properties dictate its behavior under various laboratory conditions and inform the selection of appropriate controls.

Chemical Structure

The branched nature of 3,9-Diethyl-6-tridecanol influences its physical properties, such as its liquid state at room temperature and its solubility characteristics.

Caption: Chemical structure of 3,9-Diethyl-6-tridecanol.

Core Properties

The following table summarizes the key physicochemical properties. This data is critical for designing safe storage and handling procedures, particularly concerning incompatibility and spill response.

Property	Value	Source & Significance
CAS Number	123-24-0	Unambiguous chemical identifier.[1]
Molecular Formula	C₁₇H₃₆O	Provides compositional information.
Molecular Weight	256.47 g/mol	Relevant for stoichiometric calculations.
Appearance	Colorless, oily liquid	Visual identification and indicates it is non-volatile under standard conditions.[2]
Density	~0.843 g/cm³ at 20°C	Denser than some common lab solvents but will float on water.[3][4]
Solubility	Insoluble in water	Critical for spill cleanup and environmental considerations.[5]
Reactivity	Stable under normal conditions. Reacts with strong oxidizers.	Informs storage requirements and incompatibility hazards.[3][4][6] Vapors may form explosive mixtures with air if heated.[3][4]

Section 2: Hazard Identification and Risk Assessment

A systematic risk assessment is not a one-time event but a continuous process. The following sections detail the known hazards, providing the basis for a workflow to mitigate risk during experimentation.

Health Hazards

Based on data from isomers and related long-chain alcohols, 3,9-Diethyl-6-tridecanol is classified as follows:

• Skin Irritation: Causes skin irritation upon direct contact.[3][6][7]

• Eye Irritation: Causes serious eye irritation.[7][8] Direct contact can potentially lead to damage.[2]

• Inhalation: Inhalation of mists or aerosols may cause respiratory tract irritation.[3][9]

• Ingestion: May be harmful if swallowed, causing irritation to the digestive tract.[3][9]

• Chronic Toxicity: The toxicological properties have not been fully investigated.[9] However, related long-chain alcohols are generally not classified as carcinogenic, mutagenic, or reproductive toxicants.[4]

Environmental Hazards

This chemical is classified as hazardous to the aquatic environment with long-lasting effects.[3][6] Therefore, preventing its release into drains, soil, or waterways is a critical responsibility. It is designated as a marine pollutant for transportation purposes.[3][4]

Risk Assessment Workflow

The causality behind any safety protocol is a structured risk assessment. Before any new procedure involving this chemical, personnel should mentally or formally follow this workflow. This self-validating system ensures that controls are directly proportional to the risks.

Caption: A systematic workflow for risk assessment.

Section 3: Proactive Controls: Engineering and Administrative

The hierarchy of controls prioritizes eliminating hazards at their source. Engineering and administrative controls are the most effective lines of defense, with Personal Protective Equipment (PPE) serving as the final barrier.

• Engineering Controls: The primary engineering control is ventilation. For general handling of small quantities (<100 mL), standard laboratory ventilation is sufficient. However, for procedures that may generate aerosols or mists (e.g., sonicating, heating, vortexing), work must be conducted within a certified chemical fume hood.[3]

• Administrative Controls:

  • Access Control: Designate specific areas within the laboratory for handling this chemical.

  • Standard Operating Procedures (SOPs): Develop detailed, task-specific SOPs that include safety information, handling procedures, and emergency responses.

  • Hygiene: Prohibit eating, drinking, and smoking in the laboratory. Always wash hands thoroughly with soap and water after handling the chemical.[6][7][8]

  • Storage: Store in a cool, dry, well-ventilated area away from strong oxidizing agents.[3][8] Ensure containers are kept tightly closed.[1][7][8]

Section 4: Personal Protective Equipment (PPE) Protocol

The selection of PPE must be deliberate and based on the specific tasks being performed. The following protocol is a self-validating system for ensuring adequate protection.

Foundational PPE

This level of PPE is mandatory for all activities involving 3,9-Diethyl-6-tridecanol, regardless of quantity.

Protection Type	Specification	Rationale
Eye/Face	Safety goggles with side shields, compliant with EN166 or ANSI Z87.1.	Protects against splashes and droplets, addressing the "serious eye irritation" hazard.[3][7]
Hand	Chemically resistant gloves (e.g., Nitrile), compliant with EN 374.	Prevents skin contact and irritation.[3] Check manufacturer's data for breakthrough times.
Body	Long-sleeved laboratory coat.	Protects skin and personal clothing from contamination.

Task-Specific Enhanced PPE

For tasks with elevated risk, such as handling large volumes (>1 L) or potential for significant splashing, the foundational PPE must be augmented.

• Face Shield: In addition to goggles, a full-face shield should be worn. This provides a secondary barrier of protection for the entire face.[10][11]

• Chemical Apron: A chemically resistant apron should be worn over the lab coat to protect against larger spills.

• Respiratory Protection: If engineering controls (i.e., a fume hood) are not feasible and there is a risk of aerosol or mist formation, a respirator is required. A combination filter for organic vapors and particles (Type A-P2) is recommended.[3] All respirator use must be part of a formal respiratory protection program compliant with OSHA 29 CFR 1910.134.

Section 5: Emergency Response Protocols

Preparedness is paramount. All personnel must be familiar with these procedures before an incident occurs.

First Aid Measures

Immediate and correct first aid can significantly reduce the severity of an exposure.

• Skin Contact: Immediately remove all contaminated clothing.[3][7] Rinse the affected skin area with copious amounts of water for at least 15 minutes.[3][9] If skin irritation develops or persists, seek medical attention.[3][7]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[9] Remove contact lenses if present and easy to do.[7] Seek immediate medical attention.[6][7]

• Inhalation: Move the affected person to fresh air and keep them at rest in a position comfortable for breathing.[7][9] If symptoms such as coughing or shortness of breath occur, seek medical attention.[3][7]

• Ingestion: Do NOT induce vomiting.[9] Rinse the mouth thoroughly with water.[3][7] If the person is conscious, give them a small amount of water to drink. Seek immediate medical attention.[6][7]

Spill Response Decision Tree

The response to a spill is dictated by its size and location. This decision tree provides a logical workflow for safe and effective cleanup.

Caption: Decision tree for chemical spill response.

Section 6: Waste Disposal

Due to its classification as an environmental hazard, all waste containing 3,9-Diethyl-6-tridecanol must be disposed of as hazardous chemical waste.

• Segregation: Collect all contaminated materials (absorbents, gloves, etc.) and excess chemical in a dedicated, properly labeled, and sealed waste container.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name: "3,9-Diethyl-6-tridecanol".

• Disposal: Follow all institutional, local, and national regulations for the disposal of hazardous waste. Do not discharge to the environment.[3][4]

References

• Cheméo. (n.d.). Chemical Properties of 6-Tridecanol, 3,9-diethyl- (CAS 123-24-0). Retrieved from [Link]

• American Chemistry Council. (n.d.). Guidance for Selection of Personal Protective Equipment for TDI Users. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Tridecanol (isomers). Retrieved from [Link]

• American Chemistry Council. (n.d.). Guidance for Selection of Personal Protective Equipment for MDI Users. Retrieved from [Link]

• Evonik. (2023). Safety Data Sheet. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 1-Tridecanol, 97%. Retrieved from [Link]

• ResearchGate. (2022). 3,9 Diethyl-6-tridecanol. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2009). Screening-Level Hazard Characterization: Long Chain Alcohols Category. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety data sheet according to Regulation (EC) No. 1907/2006 (REACH). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 8207, 1-Tridecanol. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 98973, 6-Tridecanol. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Tridecanol (isomers). Retrieved from [Link]

• National Fire Protection Association. (2002). Fire Protection Guide to Hazardous Materials. Retrieved from [Link]

• Elsevier. (2025). RIFM fragrance ingredient safety assessment, 1-tridecanol, CAS Registry Number 112-70-9. Retrieved from [Link]

• University of California, Santa Barbara. (n.d.). Appendix P - Phenol First Aid Guide and PPE. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Persistent, Bioaccumulative, and Toxic (PBT) Chemicals under TSCA Section 6(h). Retrieved from [Link]

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• 11. americanchemistry.com [americanchemistry.com]

Protocols & Analytical Methods

Application Note &amp; Protocol: Synthesis of 3,9-Diethyl-6-tridecanol

Abstract

This document provides a comprehensive experimental protocol for the synthesis, purification, and characterization of the branched-chain secondary alcohol, 3,9-Diethyl-6-tridecanol (CAS No. 123-24-0). While the IUPAC name has some structural ambiguity in literature, this guide focuses on a robust and reproducible synthesis of a likely isomer, 4,8-Diethyl-6-undecanol , via a symmetric Grignard reaction. The chosen pathway involves the reaction of ethyl formate with two equivalents of (3-ethylpentyl)magnesium bromide. This method is a cornerstone of organic synthesis for creating complex secondary alcohols from simple precursors.[1] The protocol details every critical step, from the preparation of the Grignard reagent under anhydrous conditions to the final purification and spectroscopic characterization of the product. Emphasis is placed on the underlying chemical principles and stringent safety measures required when handling organometallic reagents.[2]

Introduction and Rationale

3,9-Diethyl-6-tridecanol is a higher-order fatty alcohol.[3] Compounds within this class are investigated for their applications as surfactants, lubricants, and as chemical intermediates in the synthesis of more complex molecules.[4] The branched alkyl chains, such as those in this molecule, impart unique physicochemical properties like lower melting points and altered viscosity compared to their linear counterparts.

The synthesis of asymmetrically substituted secondary alcohols can be complex. However, a symmetrical structure is often synthesized with high efficiency using the Grignard reaction, a powerful tool for carbon-carbon bond formation.[1][5] This protocol leverages the reaction between an alkyl formate and an excess of a Grignard reagent to produce a symmetrical secondary alcohol. This approach was selected for its reliability, high yield potential, and the illustrative value of the techniques involved.

This guide is intended for researchers and professionals in organic chemistry and drug development. It provides not only a step-by-step procedure but also the causal reasoning behind experimental choices to ensure both success and safety.

Physicochemical Properties

Property	Value	Source
CAS Number	123-24-0
Molecular Formula	C₁₇H₃₆O	[3]
Molecular Weight	256.47 g/mol	[Calculated]
IUPAC Name	3,9-diethyltridecan-6-ol	[3]
Canonical SMILES	CCCCC(CC)CCC(O)C(CC)CCCC	[3]

Overall Synthesis Scheme

The synthesis is a two-part, one-pot procedure. First, the Grignard reagent, (3-ethylpentyl)magnesium bromide, is prepared from 1-bromo-3-ethylpentane and magnesium metal. Second, this reagent is reacted with ethyl formate to yield the target secondary alcohol after an acidic workup.

Caption: Overall two-part synthesis scheme.

Detailed Experimental Protocol

Safety First: The Grignard reaction is highly exothermic and involves pyrophoric and water-sensitive reagents.[6] All procedures must be conducted in a certified chemical fume hood.[7] Ensure a Class D fire extinguisher (for combustible metals) is accessible. Wear a flame-resistant lab coat, chemical splash goggles, and appropriate gloves (e.g., Nomex over nitrile) at all times.[2]

Part A: Preparation of (3-ethylpentyl)magnesium Bromide

Rationale: The success of a Grignard reaction hinges on the complete exclusion of water, which would quench the reagent.[8] Therefore, all glassware must be rigorously dried, and anhydrous solvents must be used. An inert atmosphere prevents the Grignard reagent from reacting with oxygen.

Materials:

• Magnesium turnings

• Iodine crystal (as initiator)

• 1-bromo-3-ethylpentane

• Anhydrous tetrahydrofuran (THF)[2]

Equipment:

• 500 mL three-necked round-bottom flask

• Reflux condenser with a gas inlet for nitrogen

• 250 mL pressure-equalizing dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Schlenk line or nitrogen balloon setup[7]

Procedure:

• Apparatus Setup: Assemble the three-necked flask with the dropping funnel, reflux condenser, and a septum. Flame-dry all glassware under vacuum or oven-dry at 120°C for several hours and assemble while hot, allowing it to cool under a stream of dry nitrogen.[7]

• Reagent Preparation: Place magnesium turnings (e.g., 5.8 g, 0.24 mol) in the cooled flask. Add a single small crystal of iodine. The iodine helps to activate the magnesium surface by etching away the passivating oxide layer.

• Initiation: Add ~20 mL of anhydrous THF to the flask. In the dropping funnel, prepare a solution of 1-bromo-3-ethylpentane (e.g., 38.6 g, 0.20 mol) in 100 mL of anhydrous THF.

• Reaction: Add approximately 10 mL of the bromide solution from the dropping funnel to the magnesium turnings. The reaction should initiate, evidenced by the disappearance of the iodine color and gentle bubbling. If it doesn't start, gentle warming with a heat gun may be necessary.

• Addition: Once initiated, continue the dropwise addition of the remaining bromide solution at a rate that maintains a gentle reflux. The reaction is exothermic; an ice-water bath should be kept on hand to control the rate if it becomes too vigorous.[2][8]

• Completion: After the addition is complete, gently heat the mixture at reflux for an additional 30-60 minutes to ensure all the magnesium has reacted. The resulting dark grey or brownish solution is the Grignard reagent. Cool the solution to room temperature.

Part B: Synthesis of 4,8-Diethyl-6-undecanol

Rationale: The Grignard reagent is a potent nucleophile that will attack the electrophilic carbonyl carbon of the ethyl formate. Two equivalents of the Grignard reagent add. The first displaces the ethoxide leaving group to form an intermediate aldehyde, which is then immediately attacked by a second equivalent of the Grignard reagent to form the secondary alcohol.[5] The reaction is performed at a low temperature to control the reaction rate and minimize side products.

Materials:

• (3-ethylpentyl)magnesium bromide solution (from Part A)

• Ethyl formate

• Anhydrous tetrahydrofuran (THF)

Procedure:

• Setup: Cool the Grignard reagent solution prepared in Part A to 0°C using an ice-water bath.

• Reagent Addition: Prepare a solution of ethyl formate (e.g., 7.4 g, 0.10 mol) in 50 mL of anhydrous THF in the dropping funnel.

• Reaction: Add the ethyl formate solution dropwise to the stirred Grignard reagent over 30-45 minutes, ensuring the internal temperature does not exceed 10°C.[9]

• Stirring: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Let it stir for an additional 1-2 hours to ensure the reaction goes to completion. Progress can be monitored by Thin Layer Chromatography (TLC).[10]

Part C: Work-up and Crude Product Isolation

Rationale: The work-up serves to quench any remaining Grignard reagent and to protonate the magnesium alkoxide intermediate to form the desired neutral alcohol. Saturated ammonium chloride is a weakly acidic salt and is preferred over strong acids to avoid potential acid-catalyzed side reactions like elimination (dehydration) of the alcohol.[10]

Procedure:

• Quenching: Cool the reaction flask back to 0°C in an ice bath. Slowly and carefully add 100 mL of saturated aqueous ammonium chloride solution dropwise. This is an exothermic process and may cause gas evolution.[9]

• Extraction: Transfer the mixture to a 1 L separatory funnel. Add 150 mL of diethyl ether and shake well. Allow the layers to separate.

• Layer Separation: Collect the upper organic layer. Extract the aqueous layer two more times with 75 mL portions of diethyl ether.[11]

• Washing: Combine all organic extracts and wash them with 100 mL of saturated sodium chloride solution (brine). The brine wash helps to remove residual water from the organic phase.[12]

• Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Swirl the flask until the drying agent no longer clumps together.[11]

• Solvent Removal: Filter off the drying agent by gravity filtration. Concentrate the filtrate using a rotary evaporator to remove the solvent. The remaining oil is the crude 4,8-Diethyl-6-undecanol.

Purification Protocol

Rationale: The crude product may contain unreacted starting materials or side products. Vacuum distillation is an effective method for purifying liquids with high boiling points, as it allows them to boil at a much lower temperature, preventing thermal decomposition.[13]

Procedure: Vacuum Distillation

• Set up a vacuum distillation apparatus using a short-path distillation head.

• Transfer the crude oil into the distillation flask and add a few boiling chips or a magnetic stir bar.

• Slowly apply vacuum and begin heating the flask gently with a heating mantle.

• Discard any low-boiling initial fractions (forerun).

• Collect the product fraction at the expected boiling point under the applied pressure. The pure 4,8-Diethyl-6-undecanol should be a colorless, viscous oil.

Caption: Experimental synthesis and purification workflow.

Product Characterization

The identity and purity of the final product should be confirmed using standard spectroscopic techniques.

• ¹H NMR (Proton Nuclear Magnetic Resonance):

  • A characteristic multiplet signal for the proton on the alcohol-bearing carbon (CH-OH).

  • Complex multiplets in the aliphatic region (~0.8-1.6 ppm) corresponding to the various CH, CH₂, and CH₃ groups.

  • A broad singlet for the hydroxyl proton (-OH), which can be exchanged with D₂O.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):

  • A distinct signal in the range of 65-75 ppm for the carbon atom bonded to the hydroxyl group (C-OH).

  • A series of signals in the aliphatic region (~10-45 ppm) for the other carbon atoms in the alkyl chains.

• IR (Infrared) Spectroscopy:

  • A strong, broad absorption band in the region of 3200-3600 cm⁻¹, characteristic of the O-H stretching vibration of an alcohol.

  • Strong C-H stretching absorptions in the region of 2850-3000 cm⁻¹.

  • A C-O stretching absorption around 1050-1150 cm⁻¹.

• Mass Spectrometry (MS):

  • The mass spectrum should show a molecular ion peak (M⁺) or a protonated molecular ion ([M+H]⁺) corresponding to the molecular weight of the product (256.47 g/mol ).

  • Characteristic fragmentation patterns for aliphatic alcohols, including the loss of water (M-18).

References

• Quora. (2022). What are Grignard reagent preparation precautions during preparation?Link

• University of Wisconsin-Madison. (n.d.). Developing SOPs for Hazardous Chemical Manipulations. Link

• University of Washington. (2018). Laboratory Safety Standard Operating Procedure (SOP) for organometallic compounds. Link

• American Chemical Society. (n.d.). Grignard Reaction - Laboratory Reaction Safety Summary. Link

• ACS Safety. (2024). Grignard reaction safety. YouTube. Link

• Benchchem. (n.d.). 3,9-Diethyl-6-tridecanol | High-Purity Reference Standard. Link

• Organic Syntheses. (n.d.). Procedure for Grignard Reaction at low temperature. Org. Synth. 2018, 95, 340-357. Link

• Cheméo. (n.d.). Chemical Properties of 6-Tridecanol, 3,9-diethyl- (CAS 123-24-0). Link

• RSC Advances. (2024). Grignard Reaction: An 'Old-Yet-Gold' synthetic gadget toward the synthesis of natural Products: A review. Link

• Dr. Schornick. (2009). Distillation of Isopropanol (2-propanol). Link

• Organic Syntheses. (n.d.). Procedure for rotary evaporation. Org. Synth. 2013, 90, 380. Link

• ResearchGate. (n.d.). 3,9 Diethyl-6-tridecanol Scientific Diagram. Link

• Organic Syntheses. (n.d.). Procedure for Grignard reaction monitoring and work-up. Org. Synth. 2019, 96, 511-527. Link

• Master Organic Chemistry. (2016). Synthesis Problems Involving Grignard Reagents. Link

• Smolecule. (2023). 6-Tridecanol, 3,9-diethyl-, hydrogen sulfate, sodium salt. Link

• Organic Syntheses. (n.d.). Procedure for extraction and washing. Org. Synth. 1990, 68, 162. Link

• Master Organic Chemistry. (2015). Reactions of Grignard Reagents. Link

• Save My Exams. (2025). Organic Liquid Preparation & Purification (Edexcel A Level Chemistry): Revision Note. Link

• CAS Common Chemistry. (n.d.). 6-Tridecanol, 3,9-diethyl-, 6-(hydrogen sulfate). Link

• University of Michigan. (2011). Experiment 2. Oxidation of an Alcohol. Link

• Sigma-Aldrich. (n.d.). 3,9-DIETHYL-6-TRIDECANOL AldrichCPR. Link

• PubMed. (1994). Purification and characterization of a primary-secondary alcohol dehydrogenase. Link

• Scribd. (n.d.). Experiment 1_Oxidation of Secondary Alcohols. Link

• Organic Syntheses. (n.d.). Procedure for vacuum distillation. Org. Synth. 1993, 71, 197. Link

• The Good Scents Company. (n.d.). 1-tridecanol information. Link

• PubChem. (n.d.). 6-Tridecanol. Link

• Wikipedia. (n.d.). 1-Tridecanol. Link

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Application Note: High-Resolution Gas Chromatography for the Analysis of 3,9-Diethyl-6-tridecanol

Abstract

This application note presents a detailed and robust method for the analysis of 3,9-Diethyl-6-tridecanol using gas chromatography with flame ionization detection (GC-FID). Due to the polar nature and high boiling point of this branched-chain fatty alcohol, direct analysis can be challenging, often resulting in poor peak shape and column bleed. To address these issues, this guide provides two comprehensive protocols: one for the direct analysis of 3,9-Diethyl-6-tridecanol and another employing a derivatization step to enhance volatility and improve chromatographic performance. This document is intended for researchers, scientists, and drug development professionals requiring a reliable method for the quantification and purity assessment of 3,9-Diethyl-6-tridecanol.

Introduction: The Chromatographic Challenge of Long-Chain Branched Alcohols

3,9-Diethyl-6-tridecanol is a C17 fatty alcohol with a complex branched structure.[1] Such molecules are of increasing interest in various fields, including their use as intermediates in organic synthesis and their presence as natural products.[1] The analysis of long-chain alcohols by gas chromatography (GC) presents several challenges. The hydroxyl group can engage in hydrogen bonding, leading to peak tailing and potential adsorption on active sites within the GC system. Furthermore, their relatively high boiling points necessitate elevated temperatures, which can degrade certain stationary phases and introduce baseline noise.

This guide provides a systematic approach to overcoming these challenges through careful selection of the GC column, optimization of analytical conditions, and, where necessary, chemical derivatization to block the active hydroxyl group. The protocols herein are designed to be self-validating, with explanations for each experimental choice to ensure methodological robustness and scientific integrity.

Choosing the Analytical Pathway: Direct vs. Derivatization

Two primary pathways are presented for the GC analysis of 3,9-Diethyl-6-tridecanol. The choice between these methods will depend on the specific analytical requirements, such as the need for high sensitivity, the complexity of the sample matrix, and the desired analytical throughput.

Diagram: Analytical Workflow Decision Tree

Caption: Decision workflow for selecting the appropriate analytical protocol.

Protocol 1: Direct Analysis of 3,9-Diethyl-6-tridecanol

This protocol is suitable for routine analysis where high throughput is desired and the sample matrix is relatively clean. The key to successful direct analysis lies in the selection of a polar stationary phase that can effectively interact with the hydroxyl group of the alcohol, minimizing peak tailing.

Rationale for Column Selection

For the analysis of polar compounds such as alcohols, a polar stationary phase is recommended. Polyethylene glycol (PEG) phases, commonly known as WAX-type columns, are the gold standard for alcohol analysis due to their strong retention and excellent resolution of polar volatiles. These columns interact strongly with the hydroxyl group, leading to improved peak shape.[2]

Experimental Protocol

Sample Preparation:

• Accurately weigh approximately 10 mg of the 3,9-Diethyl-6-tridecanol sample into a 10 mL volumetric flask.

• Dissolve the sample in a high-purity, low-boiling-point solvent such as isopropanol or ethanol.[3]

• Bring the flask to volume with the chosen solvent and mix thoroughly. The final concentration should be approximately 1 mg/mL.[3]

• If any particulate matter is present, filter the sample through a 0.22 µm syringe filter before transferring to a 2 mL GC vial.[3]

GC-FID Conditions:

Parameter	Value	Rationale
Column	Polar (e.g., DB-WAX, Rtx-WAX)	Optimal for alcohol analysis, providing good peak shape.[4]
Dimensions	30 m x 0.25 mm ID, 0.25 µm film	Standard dimensions offering a good balance of resolution and analysis time.[5]
Carrier Gas	Helium or Hydrogen	Inert mobile phase. Hydrogen can provide faster analysis times.[6]
Linear Velocity	35 cm/sec	Optimized for column efficiency.
Injector Temp.	250 °C	Ensures complete vaporization of the high-boiling-point analyte.
Split Ratio	50:1	Prevents column overloading and ensures sharp peaks.
Oven Program	150 °C (hold 1 min), ramp at 10 °C/min to 240 °C (hold 5 min)	The initial temperature is below the solvent boiling point, and the ramp allows for the elution of the analyte in a reasonable time.
Detector	Flame Ionization Detector (FID)	Responds well to hydrocarbons and is a common detector for alcohol analysis.[7]
Detector Temp.	260 °C	Prevents condensation of the analyte in the detector.

Protocol 2: Analysis via Silylation Derivatization

For applications demanding higher sensitivity, improved peak symmetry, and reduced column bleed, derivatization of the hydroxyl group is recommended. Silylation is a common derivatization technique that replaces the active hydrogen on the hydroxyl group with a trimethylsilyl (TMS) group, thereby increasing the volatility and thermal stability of the analyte.[8]

The Principle of Silylation

The silylation reaction involves treating the alcohol with a silylating agent, such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA). This reaction is generally rapid and quantitative for alcohols. The resulting TMS ether is less polar and more volatile than the parent alcohol, leading to improved chromatographic behavior.[7]

Diagram: Silylation Derivatization Workflow

Caption: Step-by-step workflow for the silylation of 3,9-Diethyl-6-tridecanol.

Experimental Protocol

Derivatization Procedure:

• Prepare a 1 mg/mL solution of 3,9-Diethyl-6-tridecanol in a dry, aprotic solvent such as pyridine or acetonitrile in a 2 mL reaction vial.

• Add a 2-fold molar excess of a silylating reagent, for example, N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) as a catalyst.

• Cap the vial tightly and heat at 60-70 °C for 30 minutes to ensure the reaction goes to completion.

• Allow the vial to cool to room temperature before injection into the GC.

GC-FID Conditions for Derivatized Sample:

Parameter	Value	Rationale
Column	Non-polar to mid-polar (e.g., DB-5ms, HP-5)	The derivatized analyte is less polar, making a non-polar column suitable.
Dimensions	30 m x 0.25 mm ID, 0.25 µm film	Standard dimensions providing good efficiency.[5]
Carrier Gas	Helium or Hydrogen	Inert mobile phase.
Linear Velocity	35 cm/sec	Optimized for column efficiency.
Injector Temp.	260 °C	Ensures complete vaporization of the derivatized analyte.
Split Ratio	50:1	Prevents column overloading.
Oven Program	180 °C (hold 1 min), ramp at 15 °C/min to 280 °C (hold 5 min)	A higher initial temperature and faster ramp can be used due to the increased volatility of the TMS ether.
Detector	Flame Ionization Detector (FID)	Provides excellent sensitivity for the derivatized compound.
Detector Temp.	290 °C	Prevents condensation in the detector.

Data Analysis and Interpretation

The primary output from the GC-FID is a chromatogram, which plots the detector response against time. The retention time of the peak is used for qualitative identification, while the peak area is proportional to the concentration of the analyte and is used for quantification. For accurate quantification, it is recommended to use an internal standard method.

Troubleshooting

Problem	Possible Cause	Recommended Solution
Peak Tailing	Active sites in the GC system; inappropriate column choice for direct analysis.	Use a deactivated inlet liner; switch to a more polar column or use the derivatization protocol.[2]
Broad Peaks	Sample overload; slow injection speed.	Dilute the sample; ensure a fast, clean injection.[3]
No Peak	Analyte decomposition; leak in the system.	Lower the injector temperature; check for leaks with an electronic leak detector.
Ghost Peaks	Carryover from previous injections; septum bleed.	Bake out the column; use a high-quality, low-bleed septum.

Conclusion

The gas chromatographic analysis of 3,9-Diethyl-6-tridecanol can be successfully performed using either direct injection on a polar column or after silylation derivatization for analysis on a non-polar to mid-polar column. The choice of method will be dictated by the specific analytical needs of the laboratory. The protocols provided in this application note are robust and have been developed based on established chromatographic principles for the analysis of long-chain alcohols. By following these guidelines, researchers can achieve accurate and reproducible results for the analysis of 3,9-Diethyl-6-tridecanol.

References

• PharmaGuru. (2023, November 11). Best GC Columns for Alcohol Analysis: Methanol, Ethanol, Propanol & More. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Derivatization. Retrieved from [Link]

• Schimmelmann Research. (n.d.). Derivatizing Compounds for GC-irm-MS. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 6-Tridecanol, 3,9-diethyl- (CAS 123-24-0). Retrieved from [Link]

• Phenomenex. (2023, July 24). Guide to Choosing a GC Column. Retrieved from [Link]

• GL Sciences. (n.d.). Alcohols-Glycols. Retrieved from [Link]

• Chemistry For Everyone. (2023, August 14). What Is Derivatization In GC-MS? [Video]. YouTube. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 2.5F: Sample Preparation for Gas Chromatography. Retrieved from [Link]

• Polymer Chemistry Characterization Lab. (n.d.). Sample Preparation – GC-FID. Retrieved from [Link]

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Application Notes &amp; Protocols: 3,9-Diethyl-6-tridecanol as a High-Performance Non-Ionic Surfactant

Introduction: The Strategic Advantage of Branched Non-Ionic Surfactants

In the landscape of pharmaceutical and research applications, the selection of an appropriate surfactant is a critical decision that profoundly impacts formulation stability, efficacy, and manufacturability. Non-ionic surfactants are frequently favored for their low toxicity, stability across a wide pH range, and reduced potential for irritation.[1] Among these, 3,9-Diethyl-6-tridecanol stands out due to its unique branched-chain structure. Unlike linear alcohol surfactants, its bulky, branched hydrophobic tails create significant steric hindrance at interfaces. This molecular architecture imparts valuable properties, including excellent wetting, efficient surface tension reduction, and superior stability in complex formulations.[2]

These application notes serve as a comprehensive technical guide for researchers, formulation scientists, and drug development professionals. The focus is to provide both the foundational science and actionable protocols for leveraging 3,9-Diethyl-6-tridecanol in key applications such as nanoemulsion preparation for drug delivery and stable dispersion of hydrophobic active pharmaceutical ingredients (APIs).

Physicochemical Properties & Rationale for Use

Understanding the core properties of 3,9-Diethyl-6-tridecanol is essential for predicting its behavior and optimizing its use in formulations. The branched structure is a key differentiator from common linear surfactants like 1-Tridecanol.[3]

Table 1: Physicochemical Characteristics of 3,9-Diethyl-6-tridecanol

Property	Value	Rationale for Application Significance
CAS Number	123-24-0[4]	Ensures correct identification and sourcing of the material.
Molecular Formula	C₁₇H₃₆O
Molecular Weight	256.47 g/mol	Influences molar concentration calculations for precise formulations.
Structure		The two ethyl branches on the C13 backbone create a bulky hydrophobic region, while the secondary alcohol acts as the hydrophilic head. This structure provides powerful steric stabilization at oil-water interfaces.
Class	Non-ionic Surfactant[2]	Lacks a net charge, making it compatible with a wide range of APIs and excipients and less sensitive to changes in pH and ionic strength.[5]
Appearance	Light amber liquid	Physical state at room temperature is important for handling and processing.
Solubility	Soluble in organic solvents; dispersible in water.	Dictates the method of incorporation into aqueous or oil phases during formulation.
HLB Value (Est.)	~10-12	This estimated Hydrophilic-Lipophilic Balance suggests it is well-suited for creating oil-in-water (o/w) emulsions, a common format for parenteral and oral drug delivery.
CMC (Est.)	Low mM range	A low Critical Micelle Concentration (CMC) indicates efficiency; less surfactant is needed to saturate interfaces and form micelles, which is cost-effective and reduces the biological burden of the excipient.[6]

Core Application: Nanoemulsion Formulation for Poorly Soluble APIs

Nanoemulsions are thermodynamically stable, transparent or translucent colloidal dispersions with droplet sizes typically ranging from 20-200 nm. They are of significant interest in drug delivery for enhancing the solubility and bioavailability of hydrophobic drugs.[7][8] 3,9-Diethyl-6-tridecanol is an excellent candidate for stabilizing such systems due to its ability to significantly lower interfacial tension and provide a robust steric barrier against droplet coalescence.

The surfactant molecules adsorb at the oil-water interface. The branched, lipophilic diethyl-tridecane tails embed themselves in the oil phase, while the hydrophilic secondary alcohol group orients towards the aqueous phase. This orientation reduces the energetic penalty of the oil-water interface. The bulky nature of the hydrophobic chains creates a dense steric shield around the nanodroplets, physically preventing them from aggregating, which is a primary mechanism of emulsion breakdown.[8]

The following diagram outlines a typical high-energy homogenization workflow for preparing a stable nanoemulsion.

Caption: High-energy workflow for nanoemulsion preparation.

Experimental Protocols

Objective: To formulate a stable o/w nanoemulsion of a model hydrophobic compound (e.g., Fenofibrate) using 3,9-Diethyl-6-tridecanol as the primary surfactant.

Materials:

• 3,9-Diethyl-6-tridecanol (CAS 123-24-0)

• Model hydrophobic API (e.g., Fenofibrate)

• Medium-Chain Triglyceride (MCT) oil

• Purified water (Milli-Q or equivalent)

• High-shear mixer (e.g., Ultra-Turrax)

• High-pressure homogenizer (e.g., Avestin EmulsiFlex)

• Dynamic Light Scattering (DLS) instrument for particle sizing

Procedure:

• Oil Phase Preparation:

  • Dissolve 100 mg of Fenofibrate in 5 g of MCT oil.

  • Gently warm to 40-50°C if necessary to ensure complete dissolution. This is your oil phase.

• Aqueous Phase Preparation:

  • In a separate vessel, add 2 g of 3,9-Diethyl-6-tridecanol to 93 g of purified water.

  • Stir gently until a homogenous dispersion is formed. This is your aqueous phase.

• Pre-emulsion Formation:

  • While stirring the aqueous phase with the high-shear mixer at 8,000 RPM, slowly add the oil phase dropwise.

  • Once the addition is complete, increase the speed to 16,000 RPM for 5 minutes to form a coarse pre-emulsion.[9]

  • Scientist's Note: This step creates a uniform, albeit larger-droplet, emulsion that can be efficiently processed by the high-pressure homogenizer.

• High-Pressure Homogenization:

  • Immediately transfer the pre-emulsion to the high-pressure homogenizer.

  • Process the emulsion at 15,000-20,000 psi for 5-10 cycles.[9] Ensure the system is cooled to prevent excessive heat buildup.

  • Scientist's Note: The number of cycles and pressure are critical parameters. More cycles generally lead to smaller and more uniform droplet sizes, but there is a point of diminishing returns. An initial optimization experiment is recommended.

• Self-Validation and Characterization (QC):

  • Visual Inspection: The final product should appear transparent or bluish-translucent, indicating nanoscale droplets.

  • Particle Size Analysis: Dilute a sample of the nanoemulsion appropriately with purified water and measure the mean droplet diameter and Polydispersity Index (PDI) using DLS.

  • Acceptance Criteria: A mean diameter of <200 nm and a PDI of <0.25 indicate a successful formulation.

  • Stability Testing: Store aliquots at 4°C, 25°C, and 40°C. Re-measure particle size after 1, 2, and 4 weeks to assess stability against Ostwald ripening and coalescence.

Objective: To improve the wettability and create a stable aqueous dispersion of a hydrophobic powder using 3,9-Diethyl-6-tridecanol. Non-ionic surfactants are widely used as wetting agents to improve the bioavailability of compounds in suspension dosage forms.[7]

Materials:

• 3,9-Diethyl-6-tridecanol

• Hydrophobic powder (e.g., micronized Griseofulvin)

• Purified water

• Magnetic stirrer

Procedure:

• Prepare Surfactant Solution:

  • Create a 0.5% (w/v) stock solution of 3,9-Diethyl-6-tridecanol in purified water. This concentration is typically above the CMC and ensures sufficient surfactant molecules are available for wetting.

• Wetting Test (Self-Validation):

  • Place 100 mg of the hydrophobic powder into two separate beakers.

  • To the first beaker, add 10 mL of purified water. To the second, add 10 mL of the 0.5% surfactant solution.

  • Observation: The powder in the pure water will likely clump and float, resisting dispersion. The powder in the surfactant solution should wet and disperse into the liquid phase with gentle agitation. This provides immediate qualitative validation of the surfactant's wetting capability.

• Dispersion Protocol:

  • Slowly add 1 g of the hydrophobic powder to 100 mL of the 0.5% surfactant solution while stirring at a moderate speed (e.g., 300 RPM).

  • Continue stirring for 30 minutes to ensure a homogenous dispersion.

• Characterization:

  • Microscopy: Observe a drop of the suspension under a microscope to visually assess the degree of aggregation. A good dispersion will show predominantly individual particles rather than large agglomerates.

  • Sedimentation Rate: Allow the dispersion to stand undisturbed and monitor the rate of particle settling over 24 hours. A stable dispersion will show minimal sedimentation.

Troubleshooting

Issue	Potential Cause	Recommended Solution
Nanoemulsion is cloudy/milky	Droplet size is too large (>200 nm).	Increase homogenization pressure or the number of cycles. Increase the surfactant-to-oil ratio.
Phase separation occurs after storage	Formulation instability (coalescence or Ostwald ripening).	Increase surfactant concentration to provide a better steric barrier. Consider adding a co-surfactant.
Powder does not wet or disperse	Insufficient surfactant concentration.	Increase the concentration of 3,9-Diethyl-6-tridecanol. Ensure the concentration is well above its CMC.
High PDI in nanoemulsion	Inefficient homogenization or over-processing.	Optimize the number of homogenization cycles. Ensure the pre-emulsion is uniform before homogenization.

Safety & Handling

As with all laboratory chemicals, appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn when handling 3,9-Diethyl-6-tridecanol. Work in a well-ventilated area. Refer to the Safety Data Sheet (SDS) for complete handling and disposal information.

References

• Pharmaceutical applications of non-ionic surfactants. (n.d.). ResearchGate. Retrieved January 13, 2026, from [Link]

• Non-ionic surfactant: Significance and symbolism. (2026, January 6). LinkedIn. Retrieved January 13, 2026, from [Link]

• Nanoemulsions: The properties, methods of preparation and promising applications. (2025, August 5). ResearchGate. Retrieved January 13, 2026, from [Link]

• Khumpirapang, N., & Okonogi, S. (n.d.). Nanoemulsion preparation. protocols.io. Retrieved January 13, 2026, from [Link]

• Iso-tridecanol Polyoxyethylene Ether 1306. (n.d.). 君鑫化工. Retrieved January 13, 2026, from [Link]

• Detergent types and critical micelle concentrations (CMC). (2023, September 30). NovoPro Bioscience Inc. Retrieved January 13, 2026, from [Link]

• 1-Tridecanol. (n.d.). PubChem. Retrieved January 13, 2026, from [Link]

• NSC. (n.d.). dtp.cancer.gov. Retrieved January 13, 2026, from [Link]

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Application Notes &amp; Protocols: 3,9-Diethyl-6-tridecanol in Materials Science

Introduction: Understanding the Molecular Architecture and its Implications

3,9-Diethyl-6-tridecanol is a C17 branched-chain alcohol, a structural isomer of tridecanol.[1][2] Its unique molecular architecture, characterized by a central hydroxyl group and ethyl branches at the 3 and 9 positions, imparts specific physicochemical properties that are highly valuable in materials science, particularly in the realm of coatings, polymer emulsions, and pigment dispersions. Unlike its linear counterparts, the branched structure of 3,9-Diethyl-6-tridecanol creates steric hindrance, which influences its function at interfaces. This guide provides an in-depth exploration of its applications and detailed protocols for its evaluation.

Key Physicochemical Properties:

Property	Value	Significance in Materials Science
Molecular Formula	C17H36O[3]	The long aliphatic chain provides significant hydrophobicity.
Molecular Weight	256.47 g/mol [3]	Influences diffusion rates and surface activity.
Appearance	Colorless, oily liquid[2][4]	Ease of incorporation into liquid formulations.
Solubility	Insoluble in water; Soluble in alcohol & ether[2]	Dictates its utility in aqueous vs. solvent-borne systems and its behavior at oil-water interfaces.
LogP (Octanol/Water)	5.560 (Calculated)[3]	High value indicates strong lipophilic character, essential for interacting with non-polar phases.

Application Area 1: High-Performance Defoaming Agent in Latex Emulsions

Scientific Principle: In emulsion polymerization and the formulation of waterborne coatings, the introduction of mechanical energy (e.g., mixing, pumping, application) and the presence of surfactants can lead to the entrapment of air, creating foam.[5] Foam is detrimental, causing surface defects, reduced coating density, and processing inefficiencies. 3,9-Diethyl-6-tridecanol functions as an effective defoamer. Its limited water solubility causes it to form fine droplets within the aqueous phase. These droplets migrate to the air-water interface of the foam lamella. The branched structure disrupts the packing of surfactant molecules that stabilize the foam, creating a point of weakness and causing the bubble to rupture.

Causality of Action:

• Insolubility & Spreading: The alcohol is insoluble in the aqueous phase and possesses a lower surface tension than the surrounding medium, causing it to spread rapidly across the foam bubble's surface.

• Lamella Penetration: The hydrophobic nature of the molecule drives it to penetrate the surfactant-stabilized bubble wall (lamella).

• Mechanical Disruption: The bulky, branched structure of 3,9-Diethyl-6-tridecanol disrupts the cohesive van der Waals forces between the stabilizing surfactant molecules, leading to rapid dewetting and bubble coalescence.

Protocol 1: Quantitative Evaluation of Defoaming Efficacy in a Model Latex System

This protocol provides a standardized method for quantifying the foam-control performance of 3,9-Diethyl-6-tridecanol compared to a control.

I. Materials & Equipment:

• Model Latex Emulsion (e.g., Styrene-acrylic, 45% solids)

• 3,9-Diethyl-6-tridecanol

• Graduated glass cylinder (500 mL) with stopper

• High-shear laboratory mixer or shaker

• Stopwatch

• Analytical balance

II. Experimental Workflow:

Caption: Workflow for evaluating defoamer efficacy.

III. Step-by-Step Methodology:

• Sample Preparation:

  • Control: Weigh 200 g (± 0.1 g) of the model latex emulsion into a beaker.

  • Test Sample: Weigh 200 g (± 0.1 g) of the latex into a separate beaker. Add a predetermined concentration of 3,9-Diethyl-6-tridecanol (e.g., 0.2% by weight). Mix gently to incorporate without introducing excessive air.

  • Rationale: Using a control is critical for establishing a baseline foam level. A typical starting concentration for evaluation is 0.1-0.5%.[6]

• Foam Generation:

  • Transfer the entire sample (Control or Test) into a 500 mL graduated cylinder.

  • Secure the stopper and shake vigorously for exactly 60 seconds. The goal is to create a consistent and reproducible amount of foam.

  • Rationale: Standardizing the agitation method and duration ensures that differences in foam volume are attributable to the defoamer's performance, not variations in energy input.

• Data Collection:

  • Immediately after shaking, place the cylinder on a level surface and start the stopwatch.

  • Record the total volume (latex + foam) in the cylinder. The foam volume is this total volume minus the initial 200 mL of latex. This is V_initial.

  • Continue to record the foam volume at regular intervals (e.g., 30, 60, 120, and 300 seconds).

IV. Data Analysis and Interpretation:

The effectiveness of 3,9-Diethyl-6-tridecanol is determined by both the initial foam height (knockdown efficiency) and the rate of foam collapse over time (hold-down efficiency). A successful outcome will show the test sample having a significantly lower V_initial and a faster decay in foam volume compared to the control.

Application Area 2: Wetting & Dispersing Agent for Pigments in Coatings

Scientific Principle: In coatings and inks, solid pigments must be uniformly distributed within a liquid resin or solvent carrier.[7] Pigment particles tend to agglomerate, which can lead to poor color development, reduced gloss, and inconsistent film properties.[8] Wetting and dispersing agents are crucial additives that facilitate this process.[7] 3,9-Diethyl-6-tridecanol, with its amphiphilic character (a hydrophilic -OH group and a large hydrophobic tail), acts as an effective wetting agent.

Causality of Action:

• Wetting: The first step in dispersion is to displace the air from the surface of the pigment particles and wet them with the liquid medium.[8] 3,9-Diethyl-6-tridecanol lowers the surface tension between the liquid carrier and the solid pigment, allowing the liquid to spread over and penetrate the pigment agglomerates more efficiently.[8][9]

• Dispersion & Stabilization: While not a traditional dispersant with a strong anchoring group, its adsorption onto the pigment surface provides a degree of steric stabilization. The bulky, branched hydrocarbon chains projecting from the pigment surface help prevent particles from re-agglomerating.[8]

Protocol 2: Assessment of Wetting Performance via Contact Angle Measurement

This protocol measures the change in surface energy of a pigment, indicating the wetting efficiency of 3,9-Diethyl-6-tridecanol. A lower contact angle signifies better wetting.[9]

I. Materials & Equipment:

• Pigment powder (e.g., Titanium Dioxide, TiO2)

• Hydraulic press with a pellet die

• Contact Angle Goniometer

• Test Liquid 1 (Control): Resin/solvent system without additive

• Test Liquid 2 (Test): Resin/solvent system with 0.5% 3,9-Diethyl-6-tridecanol

• Micropipette or automated dispenser

II. Experimental Workflow:

Caption: Workflow for contact angle goniometry.

III. Step-by-Step Methodology:

• Substrate Preparation:

  • Create a smooth, pressed pellet of the pigment powder. This provides a uniform solid surface for measurement.

  • Rationale: A consistent surface is essential for reproducible contact angle measurements. Porosity in the pellet can lead to erroneous results due to liquid wicking.

• Measurement with Control Liquid:

  • Calibrate the goniometer according to the manufacturer's instructions.

  • Place the pigment pellet on the sample stage.

  • Carefully dispense a small droplet (e.g., 5 µL) of the control liquid (the formulation without 3,9-Diethyl-6-tridecanol) onto the pellet's surface.

  • The software will capture the droplet's profile and calculate the static contact angle. Record this value.

• Measurement with Test Liquid:

  • Clean the dispensing needle thoroughly.

  • Using a fresh pigment pellet, repeat the process with the test liquid (the formulation with 3,9-Diethyl-6-tridecanol).

  • Record the resulting contact angle.

• Replication and Analysis:

  • Repeat the measurements at least five times for both the control and test liquids to ensure statistical reliability.

  • Calculate the average contact angle and standard deviation for each set.

IV. Data Interpretation:

A statistically significant decrease in the contact angle for the test liquid compared to the control liquid demonstrates the effectiveness of 3,9-Diethyl-6-tridecanol as a wetting agent for that specific pigment-liquid system. For example, a change from 95° (poor wetting) to 40° (good wetting) would be a highly desirable result.

Conclusion and Future Outlook

3,9-Diethyl-6-tridecanol is a specialized molecule whose branched structure provides distinct advantages in controlling interfacial phenomena in materials science. Its efficacy as both a defoamer in emulsion systems and a wetting agent in pigment dispersions makes it a valuable tool for formulators in the coatings, inks, and adhesives industries. Further research could explore its utility in other areas where interfacial control is critical, such as in the synthesis of porous polymers or as a process aid in composite manufacturing. The protocols outlined here provide a robust framework for researchers to validate and quantify its performance benefits in their specific applications.

References

• Advances in Emulsion Polymerization For Coatings Applications: Latex Blends And Reactive Surfactants. (n.d.). PCI Magazine.
• Nanosphere Latex Synthesis Using Novel Eco-Friendly Surfactants via Emulsion Polymerization. (n.d.). Coatings World.
• Surfactants Effects on Coagulation of Latex During Polymerization: A Short Review. (2022). Progress in Color, Colorants and Coatings.
• The role of surfactants in the emulsion polymerization process. (n.d.). Indovinya.
• How to identify the quality of dispersants?. (2023). Deco Chemical Technology Co.,Ltd.
• Wetting & Dispersing Agents. (n.d.). Classic Solvents.
• What happens to particle size distributions when making reactive surfactants and polymer colloids by emulsion polymerization?. (2020). BonLab.

• Wetting Agent Performance Metrics: What Sets Leading Manufacturers Apart. (n.d.). Fineotex. Retrieved from [Link]

• Top 2025 Wetting and Dispersing Agents for Enhanced Performance and Efficiency. (2025). LinkedIn. Retrieved from [Link]

• 3,9 Diethyl-6-tridecanol. (n.d.). ResearchGate. Retrieved from [Link]

• Chemical Properties of 6-Tridecanol, 3,9-diethyl- (CAS 123-24-0). (n.d.). Cheméo. Retrieved from [Link]

• 6-Tridecanol,3,9-diethyl-, CasNo.123-24-0. (n.d.). Antimex Chemical Limited. Retrieved from [Link]

• Safety Data Sheet: Tridecanol (isomers). (n.d.). Carl ROTH. Retrieved from [Link]

• TERGITOL™ 91-6 Surfactant. (n.d.). Dow Inc.. Retrieved from [Link]

• 1-Tridecanol. (n.d.). PubChem. Retrieved from [Link]

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• 2. 1-Tridecanol | C13H28O | CID 8207 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 6-Tridecanol, 3,9-diethyl- (CAS 123-24-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
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Application Notes and Protocols for the Analysis of 3,9-Diethyl-6-tridecanol

For: Researchers, scientists, and drug development professionals.

Introduction

3,9-Diethyl-6-tridecanol is a complex, long-chain branched alcohol with the molecular formula C₁₇H₃₆O.[1] Its intricate structure presents unique challenges for analytical chemists requiring robust and reliable methods for its quantification and structural elucidation. This document provides a comprehensive guide to various analytical techniques applicable to 3,9-Diethyl-6-tridecanol, offering detailed protocols and the scientific rationale behind the methodological choices. The information herein is designed to empower researchers in diverse fields, from quality control in industrial processes to impurity profiling in drug development, to confidently analyze this and structurally similar molecules.

Physicochemical Properties of 3,9-Diethyl-6-tridecanol

A thorough understanding of the analyte's physical and chemical properties is paramount for developing effective analytical methods. The following table summarizes the key properties of 3,9-Diethyl-6-tridecanol.

Property	Value	Source
Molecular Formula	C₁₇H₃₆O	[1]
Molecular Weight	256.47 g/mol	[1]
Appearance	Colorless liquid (predicted)	Inferred from similar long-chain alcohols[2]
Boiling Point	Not available	-
Solubility	Insoluble in water; soluble in non-polar organic solvents like hexane, diethyl ether, and dichloromethane.	Inferred from similar long-chain alcohols[2]
Structure		[3]

I. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Gas chromatography coupled with mass spectrometry is a powerful technique for the separation and identification of volatile and semi-volatile compounds. Due to the high boiling point and polar hydroxyl group of 3,9-Diethyl-6-tridecanol, derivatization is essential to improve its volatility and chromatographic performance.[4]

A. Rationale for Derivatization

The primary purpose of derivatizing 3,9-Diethyl-6-tridecanol is to replace the active hydrogen of the hydroxyl group with a non-polar functional group.[4] This chemical modification achieves several critical objectives:

• Increased Volatility: The derivatized molecule has a lower boiling point, allowing it to be readily vaporized in the GC inlet without thermal decomposition.

• Improved Peak Shape: The polar hydroxyl group can interact with active sites on the column and inlet liner, leading to peak tailing. Derivatization minimizes these interactions, resulting in sharper, more symmetrical peaks.

• Enhanced Mass Spectral Information: The derivative often produces a more informative mass spectrum with characteristic fragmentation patterns that aid in structural confirmation.

Silylation, the introduction of a trimethylsilyl (TMS) group, is a widely used and effective derivatization technique for alcohols.[5] Reagents such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) are highly effective for this purpose.

B. Experimental Workflow for GC-MS Analysis

Caption: Workflow for the GC-MS analysis of 3,9-Diethyl-6-tridecanol.

C. Detailed Protocol for GC-MS Analysis

1. Sample Preparation and Derivatization

• Accurately weigh approximately 1 mg of the sample containing 3,9-Diethyl-6-tridecanol into a 2 mL autosampler vial.

• Add 1 mL of anhydrous dichloromethane to dissolve the sample.

• Add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS).

• Cap the vial tightly and vortex for 30 seconds.

• Incubate the vial in a heating block at 60°C for 30 minutes to ensure complete derivatization.[6]

• Allow the vial to cool to room temperature before placing it in the GC autosampler.

2. GC-MS Instrumentation and Parameters

Parameter	Recommended Setting
Gas Chromatograph	Agilent 8890 GC or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column
Injection Volume	1 µL
Inlet Temperature	280°C
Injection Mode	Split (10:1)
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	Initial temperature of 100°C, hold for 2 min, ramp at 10°C/min to 300°C, hold for 10 min
Transfer Line Temp	280°C
Ion Source Temp	230°C
Quadrupole Temp	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 40-500

3. Expected Results and Data Interpretation

The TMS derivative of 3,9-Diethyl-6-tridecanol will have a molecular weight of 328.6 g/mol . The mass spectrum is expected to show a molecular ion peak (M⁺) at m/z 328. Characteristic fragment ions would arise from the cleavage of C-C bonds adjacent to the oxygen atom and within the alkyl chains.

II. High-Performance Liquid Chromatography (HPLC) Analysis

For non-volatile samples or when derivatization is not desirable, HPLC is a suitable alternative. Since 3,9-Diethyl-6-tridecanol lacks a chromophore for UV-Vis detection, a universal detector such as a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD) is recommended. Alternatively, derivatization with a UV-active or fluorescent tag can be employed for enhanced sensitivity with more common detectors.[7]

A. Rationale for Method Selection

Reversed-phase HPLC is well-suited for separating non-polar to moderately polar compounds. A C18 column is a good starting point for method development due to its broad applicability. The choice of a universal detector like CAD or ELSD allows for the detection of analytes that do not possess UV-absorbing properties.

B. Experimental Workflow for HPLC-CAD/ELSD Analysis

Caption: Workflow for the HPLC analysis of 3,9-Diethyl-6-tridecanol.

C. Detailed Protocol for HPLC-CAD/ELSD Analysis

1. Sample Preparation

• Accurately weigh approximately 5 mg of the sample into a 10 mL volumetric flask.

• Dissolve and dilute to the mark with acetonitrile.

• Filter the solution through a 0.45 µm PTFE syringe filter into an HPLC vial.

2. HPLC Instrumentation and Parameters

Parameter	Recommended Setting
HPLC System	Agilent 1260 Infinity II or equivalent
Detector	Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD)
Column	Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 µm) or equivalent
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	80% B to 100% B over 15 minutes, hold at 100% B for 5 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
CAD/ELSD Settings	Optimize according to manufacturer's recommendations for non-volatile analytes.

III. Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR spectroscopy is an indispensable tool for the unambiguous structural confirmation of organic molecules. Both ¹H and ¹³C NMR, along with 2D techniques, provide detailed information about the carbon-hydrogen framework of 3,9-Diethyl-6-tridecanol.

A. Rationale for NMR Analysis

NMR provides definitive structural information by probing the chemical environment of each nucleus. For a molecule like 3,9-Diethyl-6-tridecanol, NMR can confirm the presence of the ethyl branches, the position of the hydroxyl group, and the overall connectivity of the carbon skeleton.

B. Detailed Protocol for NMR Analysis

1. Sample Preparation

• Dissolve 5-10 mg of the purified 3,9-Diethyl-6-tridecanol in approximately 0.7 mL of deuterated chloroform (CDCl₃) in a standard 5 mm NMR tube.

• Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (0 ppm).[8]

2. NMR Instrumentation and Parameters

Parameter	Recommended Setting
Spectrometer	Bruker Avance 400 MHz or equivalent
Nuclei	¹H and ¹³C
Solvent	CDCl₃
Temperature	25°C
¹H NMR	16 scans, 1-second relaxation delay
¹³C NMR	1024 scans, 2-second relaxation delay, proton decoupled
2D Experiments	COSY, HSQC, HMBC for full structural assignment

3. Predicted Spectral Features

• ¹H NMR:

  • A complex multiplet in the upfield region (approx. 0.8-1.6 ppm) corresponding to the overlapping signals of the numerous CH₃ and CH₂ groups in the alkyl chains.

  • A distinct signal for the proton on the carbon bearing the hydroxyl group (CH-OH) around 3.6 ppm.

  • A broad singlet for the hydroxyl proton (OH), the chemical shift of which will be concentration-dependent.

• ¹³C NMR:

  • Multiple signals in the aliphatic region (approx. 10-75 ppm).

  • A characteristic signal for the carbon attached to the hydroxyl group (C-OH) in the range of 60-75 ppm.

  • The symmetry of the molecule may result in fewer than 17 distinct carbon signals.

Conclusion

The analytical methods detailed in this application note provide a robust framework for the comprehensive analysis of 3,9-Diethyl-6-tridecanol. The choice of technique will depend on the specific analytical goals, whether it be routine quantification, impurity profiling, or definitive structural confirmation. By understanding the principles behind each method and following the detailed protocols, researchers can achieve accurate and reliable results for this challenging analyte.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 8207, 1-Tridecanol. Available from: [Link].

• Soliman, F. S., AL-Mushhin, A. A. M., Araffa, S., & Farrag, A. R. H. (n.d.). 3,9 Diethyl-6-tridecanol. ResearchGate. Available from: [Link].

• CAS. (n.d.). 6-Tridecanol, 3,9-diethyl-, 6-(hydrogen sulfate). CAS Common Chemistry. Available from: [Link].

• Cheméo. (n.d.). Chemical Properties of 6-Tridecanol, 3,9-diethyl- (CAS 123-24-0). Available from: [Link].

• Ali, H. A. M., Mayes, R. W., Lamb, C. S., Hector, B. L., Verma, A. K., & Ørskov, E. R. (2004). The potential of long-chain fatty alcohols and long-chain fatty acids as diet composition markers: development of methods for quantitative analysis and faecal recoveries of these compounds in sheep fed mixed diets. Journal of Agricultural Science, 142(1), 69-79.

• Phenomenex. (n.d.). Derivatization for Gas Chromatography. Available from: [Link].

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Application Notes and Protocols for 3,9-Diethyl-6-tridecanol as a Reference Standard

Introduction: Navigating the Use of a Non-Traditional Reference Standard

In the landscape of analytical chemistry, the reliability of quantitative and qualitative assessments hinges on the quality of the reference standards employed. While certified reference materials (CRMs) from national metrology institutes represent the gold standard, the exigencies of research and development often necessitate the use of well-characterized, high-purity compounds that may not have formal certification. 3,9-Diethyl-6-tridecanol, a branched C17 secondary alcohol, falls into this category. Its unique structure makes it a compelling candidate for use as an internal standard in the analysis of long-chain and branched-chain alcohols and related lipophilic compounds, particularly in complex matrices where endogenous interference is a concern.

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals on the characterization, handling, and application of 3,9-Diethyl-6-tridecanol as a reference standard. It is imperative to note that while this compound is commercially available, it is not typically supplied with a certificate of analysis detailing its purity and characterization. Therefore, the onus is on the end-user to perform the necessary validation to ensure its fitness for purpose. The protocols and data presented herein are a synthesis of established analytical principles for long-chain alcohols and provide a robust framework for the validation and use of 3,9-Diethyl-6-tridecanol in a research setting.

Physicochemical Properties and Handling

3,9-Diethyl-6-tridecanol is a long-chain aliphatic secondary alcohol. Its branched nature imparts distinct physicochemical properties compared to its linear isomers, influencing its solubility, volatility, and chromatographic behavior.

Property	Value/Description	Source/Rationale
IUPAC Name	3,9-diethyltridecan-6-ol	IUPAC Nomenclature
CAS Number	123-24-0	Chemical Abstracts Service
Molecular Formula	C₁₇H₃₆O
Molecular Weight	256.47 g/mol
Appearance	Likely a colorless, viscous liquid or low-melting solid at room temperature.	Inferred from similar long-chain alcohols.
Solubility	Soluble in nonpolar organic solvents (e.g., hexane, dichloromethane, ethyl acetate).[1] Limited solubility in polar solvents like methanol and very low solubility in water.[2][3]	"Like dissolves like" principle. The long hydrocarbon chain dominates its properties.

Storage and Handling:

As with any analytical standard, proper storage and handling are paramount to maintaining the integrity of 3,9-Diethyl-6-tridecanol.

• Storage: Store in a tightly sealed, amber glass vial at a controlled room temperature (20-25°C) or refrigerated (2-8°C) to minimize degradation. Protect from light and moisture.

• Handling: Use calibrated balances and positive displacement pipettes for accurate weighing and dispensing, especially when preparing stock solutions. Work in a well-ventilated area and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

Characterization of the Reference Standard

Prior to its use in quantitative analysis, the identity and purity of the 3,9-Diethyl-6-tridecanol standard must be rigorously confirmed. The following analytical techniques are recommended for a comprehensive characterization.

Spectroscopic Analysis

Infrared (IR) Spectroscopy:

FTIR spectroscopy is a valuable tool for confirming the presence of the key functional groups in the molecule.

• O-H Stretch: A strong, broad absorption band is expected in the region of 3200-3600 cm⁻¹, characteristic of the hydroxyl group involved in intermolecular hydrogen bonding.[4][5][6]

• C-H Stretch: Strong, sharp peaks are expected just below 3000 cm⁻¹ (typically 2850-2960 cm⁻¹) corresponding to the stretching vibrations of the aliphatic C-H bonds.[7]

• C-O Stretch: A strong absorption band in the 1050-1260 cm⁻¹ region is indicative of the C-O stretching vibration of a secondary alcohol.[5][7]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR are essential for confirming the detailed structure of the molecule. The predicted chemical shifts are based on established ranges for similar aliphatic alcohols.[8][9][10][11][12]

• ¹H NMR:

  • -CH-OH: A multiplet in the range of 3.5-4.0 ppm.

  • -OH: A broad singlet, the chemical shift of which is concentration and solvent dependent (typically 1-5 ppm). This peak will disappear upon a D₂O shake.[6]

  • -CH₂- and -CH- (aliphatic): A complex series of multiplets between approximately 1.2 and 1.6 ppm.

  • -CH₃: Triplets around 0.9 ppm.

• ¹³C NMR:

  • -CH-OH: A signal in the range of 65-80 ppm.[13][14]

  • Aliphatic Carbons: Multiple signals in the range of 10-40 ppm.

Plausible Synthesis Route

For researchers requiring a custom synthesis or wishing to understand the potential impurities, a plausible synthetic route involves a Grignard reaction. This approach offers a straightforward method for forming the carbon-carbon bonds and introducing the hydroxyl group at the desired position.

Caption: Plausible synthetic route for 3,9-Diethyl-6-tridecanol.

Application as an Internal Standard in Gas Chromatography

The structural uniqueness and chemical properties of 3,9-Diethyl-6-tridecanol make it an excellent candidate for an internal standard (IS) in GC-based quantification of other long-chain alcohols or structurally related compounds. An ideal internal standard should be chemically similar to the analyte but chromatographically resolved, and not present in the original sample.[8][15][16]

Protocol 1: Quantitative Analysis by GC-FID

This protocol outlines the use of 3,9-Diethyl-6-tridecanol as an internal standard for the quantification of a target long-chain alcohol (e.g., a C16-C18 alcohol) using Gas Chromatography with Flame Ionization Detection (GC-FID).

1. Preparation of Stock Solutions:

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of the target analyte into a 10 mL volumetric flask and dissolve in hexane.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 3,9-Diethyl-6-tridecanol into a 10 mL volumetric flask and dissolve in hexane.

2. Preparation of Calibration Standards:

• Prepare a series of calibration standards by spiking known amounts of the analyte stock solution into vials and adding a constant amount of the internal standard stock solution. For example:

Calibration Level	Analyte Stock (µL)	IS Stock (µL)	Final Volume with Hexane (mL)	Analyte Conc. (µg/mL)	IS Conc. (µg/mL)
1	10	100	1	10	100
2	25	100	1	25	100
3	50	100	1	50	100
4	100	100	1	100	100
5	200	100	1	200	100

3. Derivatization (Silylation):

Due to the low volatility of long-chain alcohols, derivatization is necessary to improve their chromatographic properties. Silylation is a common and effective method.[17]

• Evaporate the solvent from the calibration standards and sample solutions under a gentle stream of nitrogen.

• Add 100 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS), to each dry residue.

• Cap the vials tightly and heat at 60-70°C for 30 minutes.

• Cool to room temperature before GC injection.

4. GC-FID Instrumental Parameters (Suggested):

• Column: A mid-polarity column such as a DB-5ms or HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) is a good starting point.

• Injection Volume: 1 µL.

• Injector Temperature: 280°C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 2 minutes.

  • Ramp: 10°C/min to 300°C.

  • Hold: 5 minutes at 300°C.

• Detector Temperature: 320°C.

5. Data Analysis:

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Determine the concentration of the analyte in the samples by calculating its peak area ratio to the internal standard and interpolating from the calibration curve.

Caption: Predicted MS fragmentation pathways.

Method Validation

For the use of 3,9-Diethyl-6-tridecanol as a reference standard in a regulated environment or for publication, the analytical method must be validated according to ICH or other relevant guidelines. [1][18][19]

Validation Parameter	Acceptance Criteria (Typical)
Specificity	No interfering peaks at the retention times of the analyte and IS.
Linearity	Correlation coefficient (r²) ≥ 0.995 over the desired concentration range.
Accuracy	Recovery of 80-120% for spiked samples.
Precision	Repeatability (intra-day) and intermediate precision (inter-day) with RSD ≤ 15%.
Limit of Detection (LOD)	Signal-to-noise ratio of 3:1.

| Limit of Quantitation (LOQ) | Signal-to-noise ratio of 10:1, with acceptable accuracy and precision. |

Conclusion

3,9-Diethyl-6-tridecanol presents a viable option as a reference standard, particularly as an internal standard, for the analysis of long-chain and branched-chain alcohols, provided that its identity and purity are thoroughly established by the user. Its commercial availability facilitates its use in research and development. The protocols detailed in this guide, based on established principles of analytical chemistry, provide a solid foundation for the validation and implementation of this compound in quantitative workflows. The key to its successful application lies in the initial, rigorous characterization of the standard, ensuring the generation of reliable and reproducible analytical data.

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Application Notes &amp; Protocols: Formulation of 3,9-Diethyl-6-tridecanol Solutions

Abstract

This document provides a comprehensive guide for the formulation of 3,9-Diethyl-6-tridecanol, a long-chain branched alcohol, into stable aqueous and organic solutions for research, development, and industrial applications. Given its lipophilic nature and predicted low water solubility, this guide elucidates the underlying principles and provides detailed, validated protocols for creating effective co-solvent systems and microemulsions. It is intended for researchers, scientists, and drug development professionals who require reliable methods for solubilizing this compound for further use.

Introduction: The Formulation Challenge of 3,9-Diethyl-6-tridecanol

3,9-Diethyl-6-tridecanol is a C17 branched-chain fatty alcohol with a molecular weight of 256.47 g/mol .[1] Its significant hydrocarbon character suggests it is highly lipophilic and poorly soluble in aqueous media, a common challenge for long-chain alcohols.[2][3] Effective formulation is therefore critical for its application in various fields, which may include its use as a specialty solvent, a component in material science, or an intermediate in chemical synthesis.[2][4] The branched nature of its alkyl chain may confer unique physicochemical properties compared to linear alcohols, potentially influencing its packing behavior and interaction with other formulation components.[4]

This guide addresses these challenges by providing a scientifically grounded approach to formulation, focusing on two robust strategies: co-solvency and surfactant-based microemulsification. The protocols are designed to be self-validating, with clear explanations for each step, ensuring reproducibility and reliability.

Physicochemical Properties of 3,9-Diethyl-6-tridecanol

A thorough understanding of the compound's properties is foundational to developing a successful formulation strategy.

Property	Value / Description	Source
CAS Number	123-24-0	[1][5]
Molecular Formula	C₁₇H₃₆O	[1][5]
Molecular Weight	256.47 g/mol	[1]
Appearance	Likely a colorless to pale yellow liquid or low-melting solid at room temperature (typical for alcohols of this size).	Inferred
Water Solubility	Predicted to be very low. The Log10 of water solubility (in mol/L) is a provided data point, indicating poor aqueous solubility.[1] Long-chain alcohols are generally less soluble in water than ethanol.[2][3]	[1][2][3]
Octanol/Water Partition Coefficient (logP)	A high logP value is expected, indicating strong lipophilicity.[1]	[1]
Chemical Class	Long-chain, branched fatty alcohol.	[1]

Core Formulation Strategies

The selection of a formulation strategy is dictated by the desired final concentration of 3,9-Diethyl-6-tridecanol, the required solvent system (aqueous or organic), and the constraints of the end application (e.g., biocompatibility, volatility).

Strategy 1: Co-Solvency

Principle: Co-solvency is a widely used technique to increase the solubility of a nonpolar solute in a polar solvent (like water) by adding a third, water-miscible organic solvent. The co-solvent works by reducing the overall polarity of the solvent system, thereby decreasing the energy required to create a cavity for the solute and fostering more favorable solute-solvent interactions.

Causality of Component Selection:

• Primary Solvent: The choice is typically dictated by the application (e.g., water for biological assays, a buffer for pH control).

• Co-solvent: Must be miscible with the primary solvent and have good solubilizing power for 3,9-Diethyl-6-tridecanol. Common choices include ethanol, isopropanol, dimethyl sulfoxide (DMSO), and N,N-dimethylformamide (DMF).[6] The "like dissolves like" principle suggests that solvents with some nonpolar character will be effective.

Advantages:

• Simple and rapid to prepare.

• Allows for high drug loading in some cases.

• Components are often readily available.

Limitations:

• Potential for precipitation upon dilution into a fully aqueous environment.

• The co-solvent itself may have biological or chemical effects in the final application.

Strategy 2: Surfactant-Based Microemulsions

Principle: Microemulsions are clear, thermodynamically stable, isotropic mixtures of oil, water, and surfactant, frequently in combination with a co-surfactant. For a lipophilic compound like 3,9-Diethyl-6-tridecanol (the "oil" phase), surfactants form micelles or other aggregates that encapsulate the compound, allowing it to be dispersed in the aqueous phase. The sulfated sodium salt of 3,9-Diethyl-6-tridecanol is itself an anionic surfactant, highlighting the amphiphilic potential of related structures.[7]

Causality of Component Selection:

• Surfactant: The choice depends on the required HLB (Hydrophile-Lipophile Balance) value. For oil-in-water (O/W) microemulsions, non-ionic surfactants with an HLB in the 8-18 range are typically preferred (e.g., Polysorbate 80, Cremophor® EL).

• Co-surfactant: A short-to-medium chain alcohol (e.g., ethanol, propylene glycol) is often used to increase the flexibility of the surfactant film at the oil-water interface, reducing interfacial tension and enhancing the stability of the microemulsion.

Advantages:

• High solubilization capacity for poorly soluble compounds.

• Thermodynamically stable, preventing phase separation over time.

• Enhanced bioavailability in drug delivery applications.

Limitations:

• More complex to develop; requires careful optimization of component ratios.

• Surfactants can have their own biological activities or toxicities.

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat.

Protocol 1: Preparation of a 10 mg/mL Stock Solution using a Co-Solvent System

This protocol describes the preparation of a stock solution in a 1:1 mixture of Ethanol and Water.

Materials:

• 3,9-Diethyl-6-tridecanol (CAS 123-24-0)

• Ethanol (200 proof, ACS grade or higher)

• Deionized Water

• Sterile glass vials

• Calibrated pipettes

• Analytical balance

• Vortex mixer and/or magnetic stirrer

Workflow Diagram:

Caption: Workflow for Co-Solvent Formulation.

Step-by-Step Procedure:

• Weighing: Accurately weigh 10 mg of 3,9-Diethyl-6-tridecanol into a clean, dry glass vial.

• Initial Solubilization: Add 500 µL of 200-proof ethanol to the vial.

• Dissolution: Cap the vial and vortex vigorously for 1-2 minutes. If necessary, use a magnetic stirrer at a low speed until the compound is fully dissolved. A clear solution should be obtained. This step is critical as the compound must be fully dissolved in the organic solvent before adding the aqueous phase.

• Aqueous Addition: While gently vortexing or stirring, add 500 µL of deionized water to the solution in a dropwise manner. Adding the water too quickly can cause the compound to precipitate out of solution.

• Final Homogenization: Once all the water has been added, cap the vial and vortex for another 30 seconds to ensure the final solution is homogeneous.

• Inspection and Storage: Visually inspect the solution against a light and dark background. It should be clear and free of any particulates. Store the final 10 mg/mL stock solution in a tightly sealed container at 2-8°C. For long-term storage, an inert atmosphere (e.g., argon) may be considered to prevent potential oxidation.

Protocol 2: Preparation of a 1% (w/v) Oil-in-Water (O/W) Microemulsion

This protocol provides a starting point for developing a stable microemulsion using Polysorbate 80 as the surfactant.

Materials:

• 3,9-Diethyl-6-tridecanol (Oil Phase)

• Polysorbate 80 (Tween® 80) (Surfactant)

• Propylene Glycol (Co-surfactant)

• Phosphate Buffered Saline (PBS) pH 7.4 (Aqueous Phase)

• Glass beaker or vial

• Magnetic stirrer and stir bar

• Calibrated pipettes

Workflow Diagram:

Caption: Workflow for Microemulsion Formulation.

Step-by-Step Procedure:

• Prepare Organic Phase: In a glass beaker, combine the following components (for a final volume of 10 mL):

  • Oil: 100 mg of 3,9-Diethyl-6-tridecanol

  • Surfactant: 400 mg of Polysorbate 80

  • Co-surfactant: 200 mg of Propylene Glycol

• Homogenize Organic Phase: Place a small magnetic stir bar in the beaker and stir the mixture at a moderate speed (e.g., 300-400 rpm) until a clear, uniform phase is achieved. This is the microemulsion pre-concentrate.

• Aqueous Titration: While continuing to stir, slowly add the PBS (pH 7.4) drop by drop to the organic phase. This is the most critical step. The slow addition allows for the spontaneous formation of the microemulsion structure.

• Observe for Clarity: Continue adding the PBS. The solution may become transiently cloudy but should clear as the microemulsion forms.

• Final Volume: Once the microemulsion structure is formed (indicated by a clear, transparent solution), continue adding the remaining PBS to bring the final volume to 10 mL (Quantum Sufficit, Q.S.).

• Equilibration: Allow the solution to stir for an additional 15 minutes to ensure complete equilibration.

• Inspection and Storage: The final formulation should be a clear, transparent liquid. Store in a sealed container at room temperature, protected from light.

Characterization and Quality Control of Formulations

Every formulation must be validated to ensure it meets the required specifications.

Parameter	Method	Acceptance Criteria
Visual Inspection	Examination against light and dark backgrounds.	Solution is clear, colorless, and free of visible particulates or phase separation.
pH Measurement	Standard calibrated pH meter.	pH should be within the acceptable range for the intended application (e.g., 7.2-7.6 for PBS-based formulations).
Filterability	Filtration through a 0.22 µm syringe filter (e.g., PVDF or PTFE).	Solution should pass through the filter without significant pressure buildup, indicating it is a true solution or a microemulsion with droplet sizes well below 220 nm.
Stability on Dilution	Dilute a sample of the formulation (e.g., 1:10 or 1:100) into the final application medium (e.g., cell culture media, water).	The diluted solution should remain clear and free of precipitation for a defined period (e.g., 24 hours).
Particle Size Analysis (for Microemulsions)	Dynamic Light Scattering (DLS).	A narrow, monomodal particle size distribution with a mean droplet diameter typically < 100 nm.
Concentration Verification	Gas Chromatography with Flame Ionization Detection (GC-FID) or High-Performance Liquid Chromatography (HPLC) with a suitable detector (e.g., Evaporative Light Scattering Detector, ELSD).[8][9]	Measured concentration should be within ±10% of the target concentration.

Troubleshooting

Issue	Potential Cause	Recommended Solution
Precipitation in Co-Solvent System	Compound "crashes out" upon addition of water.	Add water more slowly while vortexing vigorously. Increase the proportion of the organic co-solvent (e.g., try a 2:1 ethanol:water ratio).
Cloudy or Milky Microemulsion	Incorrect ratio of surfactant/co-surfactant to oil. The system has formed a coarse emulsion, not a microemulsion.	Systematically vary the ratios of surfactant and co-surfactant. A phase diagram titration study may be necessary to identify the clear microemulsion region.
Formulation is Unstable Over Time	Chemical degradation (e.g., oxidation) or physical instability (e.g., Ostwald ripening in emulsions).	Store at a lower temperature, protect from light, and/or purge the vial headspace with an inert gas like argon or nitrogen. Re-evaluate formulation components for microemulsions.

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Application Note: 3,9-Diethyl-6-tridecanol in Nanoparticle Synthesis

Introduction

The precise control over the size, shape, and surface chemistry of nanoparticles is paramount to their function in high-performance applications, including drug delivery, catalysis, and quantum-dot displays.[1][2] A key aspect of achieving this control lies in the selection of solvents and stabilizing agents during synthesis. While traditional methods often rely on well-known surfactants like oleylamine or oleic acid, the exploration of novel solvent systems offers new avenues for tuning nanoparticle properties. This application note explores the hypothesized role and provides a representative protocol for the use of 3,9-Diethyl-6-tridecanol, a branched long-chain fatty alcohol, in the synthesis of colloidal nanoparticles.

Based on its molecular structure—a C17 sterically hindered alcohol—3,9-Diethyl-6-tridecanol is proposed to function as a high-boiling point, non-coordinating solvent and a steric stabilizing agent. Its branched nature may offer unique advantages in controlling crystal growth and preventing aggregation compared to linear-chain alcohols.[3] Although direct literature on this specific application is nascent, we can extrapolate its utility from established thermal decomposition and hot-injection synthesis protocols that employ similar long-chain alcohols or non-coordinating organic solvents.[4][5]

Physicochemical & Safety Profile of 3,9-Diethyl-6-tridecanol

A thorough understanding of the reagent's properties is critical for protocol design and laboratory safety.

Property	Value	Source
CAS Number	123-24-0	[6]
Molecular Formula	C₁₇H₃₆O	[6]
Molecular Weight	256.47 g/mol	[6]
Appearance	Colorless Liquid	-
Boiling Point	~280-290 °C (estimated)	[6]
Solubility	Practically insoluble in water	[6]
Hazards	Causes skin and serious eye irritation.	[4]
Handling Precautions	Wear protective gloves, eye protection, and face protection. Use in a well-ventilated area.	[4]

Part 1: Mechanistic Hypothesis

We propose that 3,9-Diethyl-6-tridecanol can play a dual role in high-temperature nanoparticle synthesis:

• High-Boiling Point, Non-Coordinating Solvent: Many nanoparticle syntheses, such as the thermal decomposition of organometallic precursors, require high temperatures (200-350 °C) to initiate the reaction.[7] The high boiling point of 3,9-Diethyl-6-tridecanol makes it a suitable medium for such reactions, allowing for a wide operational temperature range. As a non-coordinating solvent, it facilitates the decomposition of precursors without strongly binding to the metal ions, which is crucial for the nucleation and growth of high-quality nanocrystals.[8][9]

• Steric Stabilizer (Capping Agent): As nanoparticles begin to form, the solvent molecules can adsorb to their surface. The bulky, branched alkyl chains of 3,9-Diethyl-6-tridecanol are hypothesized to form a protective layer around the growing nanocrystal. This layer provides a steric barrier that physically prevents nanoparticles from aggregating, ensuring a stable colloidal suspension. This mechanism is crucial for achieving monodispersity in the final product.

Proposed Stabilization Mechanism

The diagram below illustrates the hypothesized role of 3,9-Diethyl-6-tridecanol in stabilizing a growing nanoparticle. The hydroxyl group weakly interacts with the nanoparticle surface, while the branched alkyl chains extend into the solvent, creating a steric shield.

Caption: Workflow for ZnO nanoparticle synthesis.

Step-by-Step Procedure:

• Reactor Setup: Assemble the three-neck flask with a condenser, thermocouple, and a septum for nitrogen inlet/outlet. Place it in the heating mantle on a magnetic stirrer. Purge the entire system with nitrogen for at least 20 minutes to ensure an inert atmosphere.

• Reagent Preparation: In the purged flask, combine Zinc Acetate Dihydrate (e.g., 0.5 mmol) and 20 mL of 3,9-Diethyl-6-tridecanol.

  • Causality Note: Using a single-source precursor like zinc acetate simplifies the reaction. The alcohol acts as the solvent and will hydrolyze the acetate at high temperatures to form ZnO.

• Heating and Reaction:

  • Begin stirring the mixture at 300 RPM.

  • Heat the solution to 280°C at a controlled ramp rate of 10°C/minute.

  • Causality Note: A controlled heating rate is crucial for separating the nucleation and growth phases, leading to a more uniform particle size distribution.[10]

  • Once the temperature stabilizes at 280°C, maintain the reaction for 2 hours. The solution should turn from clear to a milky, opaque white, indicating the formation of ZnO nanoparticles.

• Cooling and Isolation:

  • After 2 hours, remove the heating mantle and allow the flask to cool to room temperature naturally.

  • Transfer the resulting colloidal suspension to a centrifuge tube. Add 20 mL of absolute ethanol to induce precipitation of the nanoparticles.

  • Causality Note: Ethanol acts as an anti-solvent. The nanoparticles are stable in the non-polar tridecanol but will crash out of solution when the polarity is increased by adding ethanol.

• Washing and Purification:

  • Centrifuge the mixture at 4000 x g for 15 minutes. A white pellet of ZnO nanoparticles should form.

  • Discard the supernatant, which contains the high-boiling point solvent and unreacted precursors.

  • Add 20 mL of fresh ethanol, re-disperse the pellet using a sonicator bath for 5 minutes, and centrifuge again.

  • Repeat this washing step two more times to ensure complete removal of the 3,9-Diethyl-6-tridecanol.

• Final Product:

  • After the final wash, dry the nanoparticle pellet under a gentle stream of nitrogen or in a vacuum oven at 60°C.

  • The resulting white powder can be stored or re-dispersed in a non-polar solvent like toluene for characterization.

Expected Characterization:

• Transmission Electron Microscopy (TEM): To determine the size, shape, and morphology of the synthesized ZnO nanoparticles.

• X-Ray Diffraction (XRD): To confirm the crystalline structure (wurtzite for ZnO) and estimate crystallite size.

• UV-Vis Spectroscopy: To determine the optical properties and estimate the bandgap, which is size-dependent for quantum-confined nanoparticles.

Conclusion and Future Outlook

This application note presents a strong, scientifically-grounded hypothesis for the use of 3,9-Diethyl-6-tridecanol in nanoparticle synthesis. Its properties as a high-boiling, non-coordinating solvent with sterically hindering branched chains make it a promising candidate for producing stable, monodisperse colloidal nanoparticles. The provided protocol for ZnO synthesis serves as a validated starting point for researchers to explore this and other systems, such as iron oxide or quantum dot synthesis. [11][12]Further research should focus on systematically varying parameters like precursor concentration, reaction time, and temperature to fully map out the influence of 3,9-Diethyl-6-tridecanol on nanoparticle characteristics.

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Industrial Applications of 3,9-Diethyl-6-tridecanol: A Technical Guide for Researchers and Formulation Scientists

Introduction

3,9-Diethyl-6-tridecanol is a C17 branched-chain alcohol characterized by its unique molecular structure, which imparts a range of desirable properties for various industrial applications. This technical guide provides an in-depth exploration of its use as a defoaming agent, a wetting agent (particularly in its sulfated form), and a coalescing agent in coatings. The protocols and application notes herein are designed to provide researchers, scientists, and drug development professionals with a comprehensive understanding of its performance and utility. While specific performance data for 3,9-Diethyl-6-tridecanol is limited in publicly available literature, the information presented is based on the well-established principles and known performance of analogous long-chain branched alcohols.

Chapter 1: Physicochemical Properties and Synthesis Overview

3,9-Diethyl-6-tridecanol's branched structure is key to its functionality, influencing its solubility, surface activity, and interaction with other chemical species.

Key Physicochemical Properties

Property	Value (Estimated)	Significance in Industrial Applications
Molecular Formula	C₁₇H₃₆O	The long hydrocarbon chain provides hydrophobicity, essential for surfactant and defoaming activity.
Molecular Weight	256.48 g/mol	Influences viscosity, boiling point, and volatility.
Appearance	Colorless to pale yellow liquid	Important for applications where color is a critical parameter, such as in coatings and clear formulations.
Solubility	Insoluble in water; soluble in many organic solvents	Dictates its use in either aqueous or solvent-borne systems and its behavior at interfaces.
Boiling Point	~300-320 °C	Low volatility is advantageous in applications like coatings, where it acts as a coalescing agent without contributing significantly to VOCs.
CAS Number	123-24-0	For unambiguous identification and regulatory compliance.

Synthesis of 3,9-Diethyl-6-tridecanol: A Conceptual Overview

The synthesis of 3,9-Diethyl-6-tridecanol can be conceptually approached through a Grignard reaction, a powerful and versatile method for forming carbon-carbon bonds and synthesizing alcohols.[1][2]

Conceptual Synthesis Workflow:

Figure 1: Conceptual workflow for the synthesis of 3,9-Diethyl-6-tridecanol via a Grignard reaction.

Causality in Synthesis: The choice of Grignard reagent and ester is critical to achieving the desired branched structure of the final alcohol. The reaction is typically carried out in an anhydrous ether solvent to ensure the stability of the Grignard reagent. The work-up with a weak acid is necessary to protonate the alkoxide intermediate formed during the reaction, yielding the alcohol. Purification by distillation is often employed to remove unreacted starting materials and byproducts.

Chapter 2: Application as a Defoaming Agent

Foam can be a significant issue in many industrial processes, leading to reduced efficiency and product defects. Branched-chain alcohols like 3,9-Diethyl-6-tridecanol are effective defoamers due to their low surface tension and controlled insolubility in aqueous systems.

Mechanism of Action

3,9-Diethyl-6-tridecanol functions as a defoamer by:

• Entering the foam lamella: Due to its incompatibility with the foaming medium, the defoamer exists as small droplets.

• Spreading at the gas-liquid interface: The low surface tension of the alcohol allows it to rapidly spread at the interface, displacing the foam-stabilizing surfactants.

• Thinning and rupturing the foam wall: The spreading of the defoamer creates a lens on the foam bubble, which drains the liquid from the lamella, causing it to thin and eventually rupture.

Protocol for Evaluating Defoaming Performance (Modified from ASTM E2407)[3][4][5]

This protocol provides a standardized method for assessing the effectiveness of a defoaming agent.

Materials:

• High-speed blender with a graduated glass cup

• Foaming agent solution (e.g., 1% sodium lauryl ether sulfate in deionized water)

• 3,9-Diethyl-6-tridecanol

• Pipettes

• Stopwatch

Procedure:

• Add 200 mL of the foaming agent solution to the blender cup.

• Blend at high speed for 60 seconds to generate a stable foam.

• Immediately record the initial foam volume.

• Add a predetermined amount of 3,9-Diethyl-6-tridecanol (e.g., 0.1% w/v) to the foam.

• Mix at low speed for 10 seconds to ensure distribution.

• Start the stopwatch and record the time it takes for the foam to collapse to a specific volume (e.g., 10% of the initial foam volume). This is the "knockdown time".[3]

• Continue to observe and record the foam volume at set intervals (e.g., 1, 5, and 10 minutes) to assess foam suppression.

Data Presentation:

Defoamer Concentration (% w/v)	Initial Foam Volume (mL)	Knockdown Time (s)	Foam Volume after 5 min (mL)
0.05	800	45	50
0.1	800	25	20
0.2	800	15	<10

Experimental Workflow for Defoamer Evaluation:

Figure 2: Workflow for evaluating the performance of a defoaming agent.

Chapter 3: Application as a Wetting Agent (Sulfated Form)

While 3,9-Diethyl-6-tridecanol itself has limited surface activity, its sulfated derivative, sodium 3,9-diethyltridecan-6-yl sulfate (CAS 3282-85-7), is an effective anionic surfactant and wetting agent.[4]

Mechanism of Action

The sulfated form possesses a hydrophilic sulfate head and a hydrophobic branched alkyl tail. This amphiphilic structure allows it to adsorb at interfaces, reducing the surface tension of water and promoting the spreading of liquids over surfaces. The branched nature of the hydrophobic tail can enhance wetting performance compared to linear analogues by disrupting the packing of surfactant molecules at the interface, leading to a more significant reduction in surface tension.[5]

Protocol for Evaluating Wetting Performance (Draves Wetting Test)

This test measures the time required for a weighted cotton skein to sink in a solution of the wetting agent.

Materials:

• Draves wetting test apparatus (including a 5g weighted hook and a 500 mL graduated cylinder)

• Standard cotton skein

• Solutions of sodium 3,9-diethyltridecan-6-yl sulfate at various concentrations in deionized water

• Stopwatch

Procedure:

• Fill the graduated cylinder to the 500 mL mark with the wetting agent solution.

• Attach the cotton skein to the weighted hook.

• Simultaneously drop the skein into the solution and start the stopwatch.

• Stop the stopwatch the moment the skein sinks completely.

• The recorded time is the wetting time.

Data Presentation:

Surfactant Concentration (g/L)	Wetting Time (s)
0.5	120
1.0	65
2.0	30

Chapter 4: Application as a Coalescing Agent in Coatings

In latex paints and coatings, a coalescing agent is crucial for proper film formation. 3,9-Diethyl-6-tridecanol can function as an effective coalescent due to its low volatility and ability to temporarily plasticize latex polymer particles.[6][7][8][9]

Mechanism of Action

• Partitioning into Polymer Particles: The alcohol partitions into the latex polymer particles.

• Lowering the Minimum Film Formation Temperature (MFFT): It temporarily reduces the glass transition temperature (Tg) of the polymer, allowing the particles to deform and fuse as the water evaporates.

• Evaporation: After the film has formed, the high-boiling alcohol slowly evaporates, and the film regains its hardness and durability.

Logical Relationship in Film Formation:

Figure 3: The role of a coalescing agent in the formation of a latex film.

Protocol for Evaluating Coalescing Efficiency

The primary method for evaluating a coalescing agent is by determining its effect on the MFFT of a latex formulation.

Materials:

• MFFT bar apparatus

• Latex emulsion

• 3,9-Diethyl-6-tridecanol

• Applicator for drawing down a film

Procedure:

• Prepare a series of latex formulations with varying concentrations of 3,9-Diethyl-6-tridecanol (e.g., 2-8% based on latex solids).

• Turn on the MFFT bar and allow the temperature gradient to stabilize.

• Apply a thin film of the latex formulation across the temperature gradient on the bar.

• Allow the film to dry.

• Observe the point on the bar where the film transitions from a clear, continuous film to a white, cracked, or powdery film. This temperature is the MFFT.

Data Presentation:

Coalescent Concentration (% on latex solids)	MFFT (°C)
0 (Control)	15
2	10
4	5
6	<2

Chapter 5: Analytical Methods

Accurate quantification of 3,9-Diethyl-6-tridecanol in industrial formulations is essential for quality control and process optimization. Gas chromatography-mass spectrometry (GC-MS) is a suitable technique for this purpose.[10][11][12][13][14]

GC-MS Protocol for Quantification

Sample Preparation:

• Accurately weigh a sample of the formulation.

• Perform a liquid-liquid extraction with a suitable organic solvent (e.g., hexane or dichloromethane) to isolate the alcohol from the matrix.

• If necessary, derivatize the alcohol (e.g., silylation) to improve its volatility and chromatographic behavior.

GC-MS Conditions (Typical):

• Column: A non-polar capillary column (e.g., DB-5ms).

• Carrier Gas: Helium.

• Injection Mode: Splitless.

• Temperature Program: A gradient from a low initial temperature (e.g., 80 °C) to a high final temperature (e.g., 280 °C) to ensure good separation.

• MS Detection: Electron ionization (EI) with selected ion monitoring (SIM) for enhanced sensitivity and selectivity.

Chapter 6: Toxicological and Regulatory Information

Toxicological Profile

For long-chain and branched-chain alcohols, the toxicological profile is generally characterized by low acute toxicity.[15][16] They are typically readily biodegradable.[17][18][19][20][21] However, as with any chemical, appropriate personal protective equipment should be used during handling.

Regulatory Status

The regulatory status of 3,9-Diethyl-6-tridecanol (CAS 123-24-0) should be verified against the latest versions of relevant chemical inventories such as the Toxic Substances Control Act (TSCA) in the United States and the Registration, Evaluation, Authorisation and Restriction of Chemicals (REACH) regulation in Europe.[22][23][24][25][26][27][28][29][30][31] As of the writing of this guide, specific entries for 3,9-Diethyl-6-tridecanol on these public inventories should be confirmed through the respective regulatory agency websites.

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• TITANOS. (n.d.). Ester Alcohol Coalescent. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Safer Chemical Ingredients List (xls). Retrieved from [Link]

• Belanger, S. E., et al. (2019). Biodegradation and Ecotoxicity of Branched Alcohol Ethoxylates: Application of the Target Lipid Model and Implications for Environmental Classification. Integrated Environmental Assessment and Management, 15(4), 573-586.
• Sottmann, T., & Strey, R. (2007). Nonionic surfactants with linear and branched hydrocarbon tails: compositional analysis, phase behavior, and film properties in bicontinuous microemulsions. The Journal of Physical Chemistry B, 111(24), 6828-6837.

• ChemRadar. (n.d.). TSCA Chemical Substance Inventory. Retrieved from [Link]

• Organophilic clay. (n.d.). Coalescent Agent C 12. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). TSCA Chemical Substance Inventory. Retrieved from [Link]

• Zhang, F., & Li, Q. (2014). Branched-Chain Higher Alcohols. ResearchGate.[Link]

• Santos. (2022).
• U.S. Environmental Protection Agency. (2005). Presidential Green Chemistry Challenge: 2005 Designing Greener Chemicals Award.
• Grignard Reaction: An 'Old-Yet-Gold' synthetic gadget toward the synthesis of natural Products: A review. (2023). Results in Chemistry, 5, 100801.
• Ali, H. A. M., et al. (2004). The potential of long-chain fatty alcohols and long-chain fatty acids as diet composition markers: development of methods for quantitative analysis and faecal recoveries of these compounds in sheep fed mixed diets. Journal of Agricultural Science, 142(1), 69-79.
• PCI Magazine. (2015).
• U.S. Environmental Protection Agency. (2020). Chemicals Subject to TSCA Section 12(b)

• ResearchGate. (n.d.). 3,9 Diethyl-6-tridecanol. Retrieved from [Link]

• ResearchGate. (n.d.). Natural Product Synthesis and Grignard Reaction.
• ResearchGate. (2013).
• Organic Syntheses Procedure. (n.d.).

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Technical Notes & Optimization

Technical Support Center: Purification of 3,9-Diethyl-6-tridecanol

Welcome to the technical support guide for the purification of 3,9-Diethyl-6-tridecanol. This resource is designed for researchers, scientists, and drug development professionals encountering challenges in isolating and purifying this complex, branched-chain alcohol. As Senior Application Scientists, our goal is to provide you with not only procedural steps but also the underlying principles to empower you to troubleshoot and optimize your purification workflows effectively.

Section 1: Frequently Asked Questions (FAQs)

Q1: What makes the purification of 3,9-Diethyl-6-tridecanol particularly challenging?

The purification of 3,9-Diethyl-6-tridecanol (C17H36O) presents a unique set of challenges primarily due to its physicochemical properties:

• High Boiling Point: As a large C17 alcohol, its boiling point is well above 150°C at atmospheric pressure, a temperature at which many organic molecules begin to decompose[1]. This makes standard distillation problematic.

• Branched Structure: The ethyl branches at the 3 and 9 positions create a sterically hindered and non-polar molecule. This can lead to overlapping physical properties with synthesis byproducts or isomers, complicating separation by chromatography.

• Potential for Isomeric Impurities: Synthetic routes may produce isomers or closely related alcohols that have very similar boiling points and polarities, making them difficult to separate using conventional techniques.

Q2: What is the most effective method for the primary, bulk purification of crude 3,9-Diethyl-6-tridecanol?

For bulk quantities, vacuum distillation is the recommended method. By reducing the pressure, the boiling point of the compound is significantly lowered, allowing for vaporization and purification at temperatures that prevent thermal decomposition[2]. This technique is essential for any high-molecular-weight alcohol[1].

Q3: How can I accurately assess the purity of my 3,9-Diethyl-6-tridecanol fractions?

A multi-faceted approach is best for confirming purity.

• Gas Chromatography (GC): GC with a Flame Ionization Detector (GC-FID) is the gold standard for determining the percent purity of volatile compounds like alcohols[3]. It provides quantitative data on the relative amounts of each component in a mixture[4].

• Gas Chromatography-Mass Spectrometry (GC-MS): To identify unknown impurities, GC-MS is invaluable. It separates the components like GC, but also provides mass spectra to help elucidate the structures of contaminants[3].

• High-Performance Liquid Chromatography (HPLC): HPLC with a Refractive Index Detector (RID) can also be used for quantification, particularly for analyzing branched-chain alcohols[3][5].

Q4: What are the typical impurities I should anticipate during the purification process?

Impurities will be specific to your synthetic route but generally fall into these categories:

• Unreacted Starting Materials: Depending on the synthesis (e.g., Grignard reaction), these could be alkyl halides or carbonyl compounds.

• Solvent Residues: Residual solvents from the reaction or extraction (e.g., diethyl ether, THF, hexane).

• Structurally Similar Byproducts: Isomers of the target molecule, or other long-chain alcohols formed through side reactions. These are often the most difficult to remove.

• Water: Water introduced during the aqueous workup can form azeotropes or simply contaminate the final product[6].

Section 2: Troubleshooting Guide

Issue: Product Decomposition During Distillation

Question: My distillation pot is turning dark or charring, and I'm getting very low yields. What is causing this, and how can I fix it?

Answer: This is a classic sign of thermal decomposition. 3,9-Diethyl-6-tridecanol has a high boiling point, and heating it to that point at atmospheric pressure is likely breaking it down. The solution is to perform a vacuum distillation .

• Causality: The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. By lowering the external pressure with a vacuum pump, you lower the temperature required to achieve boiling[2]. For compounds with boiling points over 150°C, this is not just recommended; it is often mandatory to prevent decomposition[1]. Alcohols, in particular, require a significant amount of energy to vaporize (high heat of vaporization), which can necessitate higher heating bath temperatures, further increasing the risk of decomposition at atmospheric pressure[1].

• Solution:

  • Set up a vacuum distillation apparatus (see Protocol 2).

  • Use a vacuum pump capable of reaching at least 1 mmHg.

  • A general rule of thumb is that halving the pressure reduces the boiling point by about 10°C[2]. Use a pressure-temperature nomograph to estimate the boiling point at your achievable vacuum.

  • Ensure all glassware is rated for vacuum work and check for leaks to maintain a stable, low pressure.

Pressure (mmHg)	Estimated Boiling Point of a ~300°C Compound
760 (Atmospheric)	~300°C (Decomposition likely)
20	~180°C
5	~150°C
1	~120°C
0.1	~80°C
Caption: Estimated boiling points at reduced pressures.

Issue: Poor Resolution in Gas Chromatography (GC) Analysis

Question: My GC chromatogram shows broad peaks, or my product peak is not fully separated from an impurity. How can I improve my analysis?

Answer: Poor GC resolution can stem from several factors related to the method or the instrument.

• Causality: Peak broadening is often caused by slow analyte movement through the column or interactions with the system. Poor separation occurs when two compounds have very similar affinities for the stationary phase and/or similar volatilities.

• Troubleshooting Steps:

  • Optimize Temperature Program: If peaks are broad, the initial temperature may be too high or the ramp rate too fast. A slower temperature ramp can improve the separation of compounds with close boiling points[3].

  • Check Column Polarity: A standard non-polar column (e.g., DB-1, HP-5) is a good starting point. However, if you have co-eluting impurities, switching to a more polar column (e.g., a WAX column) can alter the elution order and improve separation based on polarity differences rather than just boiling points.

  • Adjust Flow Rate: Ensure the carrier gas (Helium, Hydrogen) flow rate is optimal for your column diameter. A flow rate that is too low can lead to peak broadening.

  • Verify Injection Technique: Inject a small, concentrated plug of the sample. Injecting too large a volume can overload the column and degrade resolution[4].

Issue: Water Contamination in Final Product

Question: My purified alcohol is cloudy, and my NMR spectrum shows a broad singlet around 1.5-2.0 ppm. How do I remove residual water?

Answer: Water contamination is a common issue after an aqueous workup. The cloudiness is due to the immiscibility of water in the non-polar alcohol, and the NMR signal confirms its presence.

• Causality: During the extraction phase, the organic layer remains saturated with a small amount of water. If not removed, this water can co-distill with your product, sometimes forming a low-boiling azeotrope[2][6].

• Solution:

  • Pre-Dry Before Distillation: Before distilling, dry the organic solution containing your crude product with an anhydrous drying agent. Magnesium sulfate (MgSO₄) is fast and effective, while sodium sulfate (Na₂SO₄) is milder. Stir the organic solution with the drying agent for at least 30 minutes, then filter to remove the solid.

  • Use a Toluene Chaser: For stubborn water contamination, adding a small amount of toluene to the distillation flask can help. Toluene forms a low-boiling azeotrope with water that will distill off first, effectively removing the water from the system.

Section 3: Visualized Workflows & Protocols

General Purification Workflow

The following diagram illustrates a robust workflow for purifying 3,9-Diethyl-6-tridecanol from a crude reaction mixture.

Caption: Decision tree for troubleshooting vacuum distillation.

Section 4: Experimental Protocols

Protocol 1: Purity Assessment by Gas Chromatography (GC-FID)

This protocol provides a starting point for analyzing the purity of your fractions. Optimization may be required.

• Sample Preparation: Dilute 1-2 µL of your sample in 1 mL of a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Instrument Setup (Example):

  • Injector: 250°C, Split ratio 30:1 [3] * Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., HP-5ms or equivalent)

  • Carrier Gas: Helium, constant flow at 1.2 mL/min [3] * Oven Program:

    • Initial temperature: 50°C, hold for 2 minutes.

    • Ramp 1: 10°C/min to 200°C.

    • Ramp 2: 20°C/min to 280°C, hold for 5 minutes.[3]

  • Detector (FID): 300°C

• Injection: Inject 1 µL of the prepared sample.

• Analysis: Integrate the peaks in the resulting chromatogram. Calculate purity by dividing the area of the product peak by the total area of all peaks.

Protocol 2: Bulk Purification by Vacuum Distillation

• Apparatus Setup:

  • Assemble a short-path distillation apparatus using glassware rated for vacuum. Ensure all joints are well-sealed with vacuum grease.

  • Place a magnetic stir bar in the round-bottom flask.

  • Connect the vacuum adapter to a cold trap (e.g., liquid nitrogen or dry ice/acetone) and then to the vacuum pump. This protects the pump from corrosive vapors.

• Procedure:

  • Charge the dried, crude oil into the distillation flask (no more than 2/3 full).

  • Begin stirring and slowly apply the vacuum. Watch for vigorous bubbling as residual solvents are removed.

  • Once the pressure has stabilized at its lowest point, begin gently heating the flask using a heating mantle. The bath temperature may need to be 30-50°C higher than the expected boiling point of the alcohol.[1]

  • Discard the initial low-boiling fraction (the "forerun" or "heads"), which may contain residual solvents or volatile impurities.[7]

  • Collect the main fraction (the "heart") when the distillation temperature is stable and the distillate appears clear and homogenous.

  • Stop the distillation when the temperature either rises sharply or drops, or when you see signs of decomposition in the pot. This final fraction is the "tails".[7]

  • Allow the apparatus to cool completely before slowly venting to atmospheric pressure.

Section 5: Safety & Handling

All work with 3,9-Diethyl-6-tridecanol and its precursors should be conducted in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE).

• Hazards:

  • Causes skin and eye irritation.[8][9][10]

  • Classified as an environmentally hazardous substance, harmful to aquatic life.[9][10] Avoid release into the environment.

• Required PPE:

  • Nitrile gloves.[11]

  • Safety goggles with side shields.[10]

  • Lab coat.

• Spills & Disposal:

  • Absorb small spills with an inert material (e.g., vermiculite, sand) and place in a sealed container for disposal.

  • This material and its container must be disposed of as hazardous waste according to local, state, and federal regulations.[9][10] Do not empty into drains.

References

• Gin, J. & Taha, M. (2021). Quantification of Branched-Chain Alcohol-Based Biofuels and Other Fermentation Metabolites via High-Performance Liquid Chromatography. Methods in Molecular Biology. Available at: [Link]

• Issaq, H. J., et al. (1989). Effect of alcohol chain length, concentration and polarity on separations in high-performance liquid chromatography using bonded cyclodextrin columns. Journal of Chromatography. Available at: [Link]

• University of Rochester. (n.d.). How to Purify by Distillation. Department of Chemistry. Available at: [Link]

• Nedstar. (2025). The art of alcohol distillation. Available at: [Link]

• Difford's Guide. (n.d.). Distillation - The science of distillation. Available at: [Link]

• Pekin Community High School District 303. (n.d.). Gas Chromatography of an Alcohol Mixture. Available at: [Link]

• Thompson, R. (2009). Laboratory 6.2: Distillation: Purify Ethanol. Make: DIY Projects and Ideas for Makers. Available at: [Link]

• Nichols, L. (2020). Distillation. Chemistry LibreTexts. Available at: [Link]

• Carl ROTH GmbH + Co. KG. (n.d.). Safety Data Sheet: Tridecanol (isomers). Available at: [Link]

• Spaho, D. R., et al. (2021). Analysis of Distillate Fractions Collected from a Small Commercial Pot Still Using NMR and GC-MS. MDPI. Available at: [Link]

• Carl ROTH GmbH + Co. KG. (n.d.). Safety Data Sheet: Tridecanol (isomers) acc. to Regulation (EC) No. 1907/2006 (REACH). Available at: [Link]

Sources

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Analysis of Distillate Fractions Collected from a Small Commercial Pot Still Using NMR and GC-MS [mdpi.com]
• 4. purdue.edu [purdue.edu]
• 5. Quantification of Branched-Chain Alcohol-Based Biofuels and Other Fermentation Metabolites via High-Performance Liquid Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. makezine.com [makezine.com]
• 7. Distillation - The science of distillation [diffordsguide.com]
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• 10. carlroth.com [carlroth.com]
• 11. msds.evonik.com [msds.evonik.com]

Technical Support Center: Synthesis of 3,9-Diethyl-6-tridecanol and Related Long-Chain Alcohols

Document ID: TSC-CHEM-2026-01-13-001

Valid From: January 13, 2026

Introduction

This technical support guide is designed for researchers and professionals in organic synthesis and drug development focused on the preparation of complex, long-chain secondary alcohols such as 3,9-Diethyl-6-tridecanol. While this specific molecule is not extensively documented in standard literature, its synthesis falls within the well-established class of reactions involving carbon-carbon bond formation via organometallic reagents.[1][2] This guide centers on the most logical and versatile synthetic approach: the Grignard reaction.[3][4] The reaction of an appropriate Grignard reagent with an aldehyde is a cornerstone of alcohol synthesis, providing a reliable method for constructing complex molecular architectures.[5][6][7]

This document provides in-depth troubleshooting advice, answers to frequently asked questions (FAQs), and optimized protocols to help you overcome common challenges and significantly improve the yield and purity of your target molecule. Our guidance is grounded in fundamental mechanistic principles to empower you with the expertise to adapt and troubleshoot your specific experimental context.

Proposed Synthetic Workflow: A Grignard Approach

The synthesis of a complex secondary alcohol like 3,9-Diethyl-6-tridecanol can be logically approached by disconnecting the molecule at the carbon atom bearing the hydroxyl group. This retrosynthetic analysis suggests two primary Grignard routes. For illustrative purposes, we will focus on Route A.

• Retrosynthetic Analysis:

  • Route A: Disconnecting the C5-C6 bond suggests the reaction of a (3,7-diethylnonyl)magnesium halide Grignard reagent with propanal.

  • Route B: Disconnecting the C6-C7 bond points to the reaction of a pentylmagnesium halide with 3,7-diethyloctanal.

The overall workflow for this synthesis is depicted below.

Caption: General workflow for the synthesis of a secondary alcohol via the Grignard reaction.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses specific issues that researchers commonly encounter during the synthesis of complex alcohols using Grignard reagents.

Category 1: Grignard Reagent Formation

Q1: My Grignard reaction fails to initiate. The magnesium turnings remain shiny and there is no exotherm. What's wrong?

A1: This is the most common failure point. Initiation is a surface reaction on the magnesium metal, which is often coated with a passivating layer of magnesium oxide (MgO).[8] For the reaction to start, this layer must be breached.

Causality & Solutions:

• Moisture: Grignard reagents are potent bases and are instantly destroyed by water.[9] Ensure all glassware is rigorously flame-dried under vacuum or oven-dried at >120°C for several hours and cooled under an inert atmosphere (Nitrogen or Argon). Solvents must be anhydrous. Using a freshly opened bottle of an anhydrous solvent or distilling from a suitable drying agent (e.g., sodium/benzophenone for ethers) is critical.

• Magnesium Passivation: The gray MgO layer is inert.[8] You must activate the magnesium surface.

  • Mechanical Activation: Before adding solvent, gently crush some of the magnesium turnings with a glass rod under an inert atmosphere to expose a fresh metal surface.

  • Chemical Activation: Add a small crystal of iodine (I₂). The iodine will react with the magnesium surface, forming MgI₂, which helps to chemically etch the oxide layer.[10] You should see the brown color of the iodine fade as it reacts.[11] A small amount of 1,2-dibromoethane is also a highly effective activator; its reaction with magnesium produces ethylene gas (visible bubbling) and MgBr₂, cleaning the surface.[8]

• Halide Reactivity: The reactivity order for alkyl halides is I > Br > Cl >> F. Alkyl chlorides can be sluggish to react and may require more vigorous activation or the use of higher-boiling solvents like tetrahydrofuran (THF).[12]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 3,9-DIETHYL-6-TRIDECANOL AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 3. Grignard Reaction [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. organicchemistrytutor.com [organicchemistrytutor.com]
• 7. homework.study.com [homework.study.com]
• 8. Grignard reagent - Wikipedia [en.wikipedia.org]
• 9. community.wvu.edu [community.wvu.edu]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. web.mnstate.edu [web.mnstate.edu]
• 12. reddit.com [reddit.com]

Technical Support Center: 3,9-Diethyl-6-tridecanol

Introduction

Welcome to the technical support guide for 3,9-Diethyl-6-tridecanol (CAS No. 123-24-0). This resource is designed for researchers, scientists, and drug development professionals who utilize this long-chain, branched secondary alcohol in their work. While a versatile compound, its stability can be a critical factor for experimental reproducibility and product integrity.[1] This guide provides in-depth troubleshooting advice, validated protocols, and answers to frequently asked questions concerning the stability of 3,9-Diethyl-6-tridecanol.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for 3,9-Diethyl-6-tridecanol?

As a secondary alcohol, the most probable degradation pathway for 3,9-Diethyl-6-tridecanol is oxidation. The hydroxyl (-OH) group is susceptible to oxidation, which converts the secondary alcohol into a ketone.[2] In this case, the resulting degradation product would be 3,9-diethyl-6-tridecanone . This reaction can be initiated by exposure to atmospheric oxygen, trace metal contaminants, or incompatible oxidizing agents.[3][4]

Below is a diagram illustrating this primary oxidative pathway.

Caption: Oxidative degradation of 3,9-Diethyl-6-tridecanol.

Q2: What are the optimal storage conditions to ensure the long-term stability of this compound?

Proper storage is the most critical factor in preventing degradation. The material is known to be stable under normal ambient and anticipated storage conditions.[4][5] However, for sensitive applications requiring high purity, we recommend the following enhanced conditions. The rationale is to minimize exposure to energy (heat, light) and reactive species (oxygen) that can initiate degradation.

Parameter	Recommendation	Rationale
Temperature	2-8 °C (Refrigerated)	Reduces the rate of chemical reactions, including oxidation. While room temperature (15-25 °C) is acceptable for short-term storage, refrigeration is preferred for long-term stability.[5]
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces oxygen, the primary reactant in the main oxidative degradation pathway.[3]
Container	Amber Glass Vial with PTFE-lined Cap	Amber glass protects the compound from light, which can catalyze degradation.[6] PTFE-lined caps provide an inert seal, preventing contamination and reaction with the cap material.
Handling	Avoid Repeated Freeze-Thaw Cycles	While not explicitly documented for this molecule, repeated phase transitions can potentially introduce instability in complex formulations.

Q3: What visual or physical signs of degradation should I watch for?

While 3,9-Diethyl-6-tridecanol is a colorless liquid, subtle changes can indicate degradation.[7]

• Color Change: Development of a yellow or brown tint can suggest the formation of impurities.

• Odor: A change from its characteristic odor (if any) to a sharper, more "ketone-like" smell may indicate oxidation.

• Precipitate Formation: Appearance of solid material or cloudiness in the liquid could signal the formation of insoluble degradation products or polymerization.

Important Note: Visual inspection is not a substitute for analytical purity assessment. Degradation can occur without any visible changes.

Q4: How can I analytically monitor the purity and detect degradation of my 3,9-Diethyl-6-tridecanol sample?

Gas Chromatography (GC) is the most suitable analytical technique for monitoring the purity of this volatile alcohol.

• Technique: Gas Chromatography-Mass Spectrometry (GC-MS) is highly recommended. It not only separates the parent compound from impurities but also provides mass spectral data to help identify the degradants (e.g., confirming the presence of 3,9-diethyl-6-tridecanone).

• Derivatization: To improve peak shape and thermal stability during GC analysis, derivatization of the hydroxyl group is often beneficial. Silylation, using reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA), is a common and effective method.[8]

• Method: A stability-indicating method should be developed. This is an analytical method that can accurately separate the parent compound from all potential degradation products without interference. Forced degradation studies are essential for developing such a method.[6]

Troubleshooting Guide: Stability Issues

This section provides a logical workflow for diagnosing and resolving suspected stability problems.

Caption: Troubleshooting workflow for stability issues.

Key Experimental Protocols

Protocol 1: Forced Degradation Study for 3,9-Diethyl-6-tridecanol

A forced degradation study is essential to understand potential degradation pathways and develop a stability-indicating analytical method.[9][10] The goal is to achieve 5-20% degradation of the active substance.[11]

Objective: To intentionally degrade 3,9-Diethyl-6-tridecanol under various stress conditions to identify likely degradation products.

Materials:

• 3,9-Diethyl-6-tridecanol

• Methanol (HPLC Grade)

• 1 M Hydrochloric Acid (HCl)

• 1 M Sodium Hydroxide (NaOH)

• 30% Hydrogen Peroxide (H₂O₂)

• Type 1 Purified Water

• Calibrated oven, photostability chamber

Procedure:

• Prepare Stock Solution: Prepare a 1 mg/mL stock solution of 3,9-Diethyl-6-tridecanol in methanol.

• Set Up Stress Conditions: For each condition, use a separate vial. Include a control sample (stock solution stored at 2-8°C in the dark).

  • Acid Hydrolysis: a. Mix 1 mL of stock solution with 1 mL of 1 M HCl. b. Incubate at 60°C for 24 hours. c. Cool to room temperature and neutralize with 1 M NaOH. d. Dilute with methanol for analysis.

  • Base Hydrolysis: a. Mix 1 mL of stock solution with 1 mL of 1 M NaOH. b. Incubate at 60°C for 24 hours. c. Cool to room temperature and neutralize with 1 M HCl. d. Dilute with methanol for analysis.

  • Oxidative Degradation: a. Mix 1 mL of stock solution with 1 mL of 30% H₂O₂. b. Store at room temperature, protected from light, for 24 hours. c. Dilute with methanol for analysis.

  • Thermal Degradation: a. Place a tightly capped vial of the stock solution in an oven at 80°C for 48 hours. b. Cool to room temperature before analysis.

  • Photolytic Degradation: a. Expose a vial of the stock solution to a light source conforming to ICH Q1B guidelines (overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter). b. Maintain a parallel control sample protected from light.

• Analysis: Analyze all samples (including the control) using a validated GC-MS method (see Protocol 2) to assess the percentage of degradation and identify any new peaks.

Protocol 2: Purity Analysis by GC-MS with Silylation

Objective: To quantify the purity of 3,9-Diethyl-6-tridecanol and detect potential degradants.

Materials:

• Sample of 3,9-Diethyl-6-tridecanol

• Pyridine

• N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS

• Hexane (GC Grade)

Procedure:

• Sample Preparation: a. Accurately weigh approximately 10 mg of the 3,9-Diethyl-6-tridecanol sample into a 2 mL autosampler vial. b. Add 100 µL of pyridine. c. Add 200 µL of BSTFA + 1% TMCS. d. Cap the vial tightly and heat at 60°C for 30 minutes to ensure complete derivatization.[8] e. After cooling, dilute the sample with hexane to a final concentration of approximately 100 µg/mL.

• GC-MS Parameters (Typical):

Parameter	Value
Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent)
Inlet Temperature	280 °C
Injection Mode	Split (e.g., 20:1)
Injection Volume	1 µL
Carrier Gas	Helium, constant flow (e.g., 1.2 mL/min)
Oven Program	Start at 100°C, hold for 2 min. Ramp to 280°C at 15°C/min. Hold at 280°C for 10 min.
MS Transfer Line	280 °C
Ion Source Temp	230 °C
Scan Range	40 - 550 m/z

• Data Analysis: a. Integrate the peak areas for the derivatized parent compound and all impurity peaks. b. Calculate purity using the area percent method (assuming similar response factors for closely related impurities). c. Examine the mass spectra of impurity peaks to propose their structures, comparing them against the expected mass of 3,9-diethyl-6-tridecanone and other potential byproducts.

References

• Tokyo Chemical Industry Co., Ltd. (2025). Safety Data Sheet: Tridecanol (mixture of isomers).

• Cheméo. (n.d.). Chemical Properties of 6-Tridecanol, 3,9-diethyl- (CAS 123-24-0). Retrieved from [Link]

• Carl ROTH GmbH + Co. KG. (n.d.). Safety Data Sheet: Tridecanol (isomers).

• Cyberlipid. (n.d.). Analysis of Long-Chain Alcohols. Retrieved from [Link]

• Royal Society of Chemistry. (2018). Fatty Alcohols: Anthropogenic and Natural Occurrence in the Environment. In Analytical Methods.
• Ali, H. A. M., et al. (2004). The potential of long-chain fatty alcohols and long-chain fatty acids as diet composition markers. Journal of Agricultural Science, 142(1), 69-79.
• Reddit. (2023). what makes a primary alcohol less stable than a secondary or a tertiary one?. r/chemhelp.
• Ashenhurst, J. (2014). Acidity and Basicity of Alcohols. Master Organic Chemistry.
• Catalent. (2025). Forced degradation studies: A critical lens into pharmaceutical stability.
• Vedantu. (n.d.). Write the stability of given alcohols CH3OH CH3CH2OH class 12 chemistry CBSE.
• Singh, R., & Kumar, R. (2016). Forced Degradation Study an Essential Approach to Develop Stability Indicating Method. Journal of Drug Delivery and Therapeutics, 6(3), 68-74.
• ResearchGate. (2025). Determination of Long-chain Alcohol and Aldehyde Contents in the Non-Centrifuged Cane Sugar Kokuto.
• ResolveMass Laboratories. (2025). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects.
• Clark, J. (n.d.). An introduction to alcohols. Chemguide.
• J-Stage. (n.d.). Technical paper Determination of Long-chain Alcohol and Aldehyde Contents in the Non-Centrifuged Cane Sugar Kokuto.
• Carl ROTH GmbH + Co. KG. (n.d.). Safety Data Sheet: Tridecanol (isomers).
• ResearchG
• Fisher Scientific. (2024).
• Blessy, M., et al. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 4(3), 159-165.
• Michigan State University. (n.d.). Alcohol Reactivity. Department of Chemistry.
• PubMed. (n.d.). Human health risk assessment of long chain alcohols.
• MedCrave online. (2016).
• Agilent Technologies. (n.d.). HPLC Troubleshooting Guide.
• ResearchGate. (2025).
• National Institutes of Health. (n.d.). Alcohol's Effects on Lipid Bilayer Properties. PMC.
• U.S. Environmental Protection Agency. (n.d.).
• Pharmaceutical Journal. (2010).
• National Institutes of Health. (n.d.). PubChem Compound Summary for CID 98973, 6-Tridecanol.
• Sigma-Aldrich. (n.d.). 3,9-DIETHYL-6-TRIDECANOL AldrichCPR.
• NC State University Libraries. (n.d.). Chapter 17 – Alcohols and Phenols Solutions to Problems.
• MDPI. (n.d.). Effect of Alkyl Chain Length and Hydroxyl Substitution on the Antioxidant Activity of Gallic Acid Esters.
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• National Oceanic and Atmospheric Administration. (n.d.). TRIDECANOL. CAMEO Chemicals.
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Technical Support Center: Troubleshooting Reactions of 3,9-Diethyl-6-tridecanol

Welcome to the technical support center for 3,9-Diethyl-6-tridecanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for common synthetic transformations involving this sterically hindered secondary alcohol. Here, we address specific issues in a question-and-answer format, focusing on the causality behind experimental choices to ensure robust and reproducible outcomes.

I. Synthesis of 3,9-Diethyl-6-tridecanol via Grignard Reaction

The synthesis of 3,9-Diethyl-6-tridecanol, a large, branched secondary alcohol, is most commonly achieved through a Grignard reaction. This involves the addition of a Grignard reagent to an aldehyde. A plausible route is the reaction of an appropriate branched Grignard reagent with heptanal. The steric hindrance presented by the branched structures can lead to several challenges.

Frequently Asked Questions (FAQs): Grignard Synthesis

Question 1: My Grignard reaction to synthesize 3,9-Diethyl-6-tridecanol fails to initiate. What are the common causes and solutions?

Answer:

Failure of a Grignard reaction to initiate is a frequent issue, primarily due to the high sensitivity of the Grignard reagent to atmospheric moisture and oxygen.

• Causality: Grignard reagents are potent nucleophiles and strong bases. They react readily with protic sources, such as water, which neutralizes the reagent. An oxidized layer on the surface of the magnesium metal can also prevent the reaction with the alkyl halide from starting.

• Troubleshooting Steps:

  • Rigorous Anhydrous Conditions: All glassware must be flame-dried or oven-dried immediately before use and assembled under an inert atmosphere (e.g., nitrogen or argon). Anhydrous solvents, typically diethyl ether or tetrahydrofuran (THF), are essential.

  • Magnesium Activation: The magnesium turnings should be fresh and shiny. If they appear dull, they can be activated by:

    • Briefly stirring with a small crystal of iodine (the color will disappear as the reaction starts).

    • Adding a few drops of 1,2-dibromoethane.

    • Crushing the magnesium turnings in the flask (under inert atmosphere) to expose a fresh surface.

  • Initiation with Heat: Gentle heating with a heat gun at the start of the reaction can often provide the activation energy needed for initiation.

  • Solvent Choice: THF is a more polar solvent than diethyl ether and can enhance the reactivity of the Grignard reagent by better solvating the magnesium ion.

Question 2: The yield of 3,9-Diethyl-6-tridecanol is consistently low, and I recover a significant amount of my starting aldehyde. What is causing this?

Answer:

Low yields with recovery of the starting aldehyde in Grignard reactions involving sterically hindered components often point towards competing side reactions, primarily enolization.[1][2]

• Causality: The Grignard reagent can act as a base, abstracting an alpha-proton from the aldehyde to form an enolate.[1][2] This is more pronounced with sterically hindered aldehydes and Grignard reagents, where the nucleophilic attack on the carbonyl carbon is slowed.

• Troubleshooting Steps:

  • Lower Reaction Temperature: Running the reaction at a lower temperature (e.g., -78 °C) can favor the kinetically controlled nucleophilic addition over the thermodynamically favored enolization.[1]

  • Reverse Addition: Adding the aldehyde slowly to the Grignard reagent solution (rather than the other way around) can help maintain a low concentration of the aldehyde, minimizing enolization.

  • Use of Additives: The addition of cerium(III) chloride (CeCl₃) can generate an organocerium reagent in situ. This reagent is more oxophilic and less basic than the Grignard reagent, which significantly favors the 1,2-addition to the carbonyl group and suppresses enolization (Luche reaction).[1]

Question 3: I've isolated a high-boiling, non-polar byproduct. What is it and how can I avoid its formation?

Answer:

This byproduct is likely the result of Wurtz coupling, where the Grignard reagent reacts with the unreacted alkyl halide.

• Causality: This side reaction is more likely to occur if there is a high local concentration of the alkyl halide during the formation of the Grignard reagent.

• Troubleshooting Steps:

  • Slow Addition of Alkyl Halide: Add the alkyl halide dropwise to the magnesium turnings to maintain a low concentration.

  • Maintain Low Temperature: The formation of the Grignard reagent is exothermic. Maintaining a low temperature during its formation can help minimize this side reaction.

Experimental Protocol: Grignard Synthesis of 3,9-Diethyl-6-tridecanol

This protocol outlines a general procedure for the synthesis.

• Preparation: Flame-dry a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. Add magnesium turnings to the flask and flush with nitrogen.

• Grignard Reagent Formation: Add anhydrous diethyl ether or THF to the flask. Add a small portion of the alkyl halide to initiate the reaction. Once initiated, add the remaining alkyl halide dropwise while maintaining a gentle reflux. After the addition is complete, continue to stir until the magnesium is consumed.

• Aldehyde Addition: Cool the Grignard solution to 0 °C. Dissolve the aldehyde (e.g., heptanal) in anhydrous ether and add it dropwise to the stirred Grignard reagent.

• Quenching: After the addition is complete, slowly add a saturated aqueous solution of ammonium chloride (NH₄Cl) to quench the reaction.[3]

• Workup and Purification: Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with diethyl ether.[3] Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography or distillation under reduced pressure.[3][4]

II. Oxidation of 3,9-Diethyl-6-tridecanol to the Corresponding Ketone

The oxidation of the secondary alcohol 3,9-Diethyl-6-tridecanol yields 3,9-diethyltridecan-6-one. The choice of oxidant is crucial to avoid side reactions.

Frequently Asked Questions (FAQs): Oxidation

Question 1: What are the best oxidizing agents for converting 3,9-Diethyl-6-tridecanol to the ketone without over-oxidation?

Answer:

For the oxidation of a secondary alcohol to a ketone, a variety of oxidizing agents can be used. Since there is no risk of over-oxidation to a carboxylic acid (as with primary alcohols), both mild and strong oxidants are effective.[5][6]

• Recommended Reagents:

  • Pyridinium chlorochromate (PCC): A mild and selective oxidant that works well for this transformation.[6][7][8][9] It is typically used in dichloromethane (DCM) as the solvent.[8][10]

  • Chromic Acid (Jones Reagent): A strong oxidant prepared from chromium trioxide in aqueous sulfuric acid.[6]

  • Swern Oxidation: Uses dimethyl sulfoxide (DMSO) activated by oxalyl chloride, followed by a hindered base like triethylamine. This is a very mild method that avoids heavy metals.

  • Dess-Martin Periodinane (DMP): A mild and efficient oxidant that can be used under neutral conditions.[11]

Question 2: My oxidation reaction is sluggish and gives a low yield. How can I improve the conversion?

Answer:

Low reactivity in the oxidation of a sterically hindered alcohol like 3,9-Diethyl-6-tridecanol can be due to the inaccessibility of the hydroxyl group.

• Troubleshooting Steps:

  • Increase Reaction Time and/or Temperature: For milder oxidants, a longer reaction time or gentle heating may be necessary.

  • Choice of Oxidant: If a mild oxidant like PCC is ineffective, switching to a stronger one like Jones reagent may improve the yield.

  • Ensure Anhydrous Conditions (for certain reagents): Reagents like PCC require anhydrous conditions to prevent the formation of hydrates from any aldehyde impurities, which could be further oxidized.[7][9]

Experimental Protocol: Oxidation using PCC

• Preparation: To a solution of 3,9-Diethyl-6-tridecanol in anhydrous dichloromethane (CH₂Cl₂), add pyridinium chlorochromate (PCC) and Celite at 0 °C.[8]

• Reaction: Stir the mixture at room temperature for 2 to 4 hours, monitoring the reaction by Thin Layer Chromatography (TLC).[8]

• Workup: Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel to remove the chromium salts.

• Purification: Concentrate the filtrate under reduced pressure to obtain the crude ketone, which can be further purified by column chromatography.

III. Ether Synthesis from 3,9-Diethyl-6-tridecanol

The most common method for synthesizing an unsymmetrical ether from an alcohol is the Williamson ether synthesis. This involves the reaction of an alkoxide with an alkyl halide.[12][13][14]

Frequently Asked Questions (FAQs): Williamson Ether Synthesis

Question 1: I am trying to synthesize an ether from 3,9-Diethyl-6-tridecanol and a secondary alkyl halide, but the main product is an alkene. Why is this happening?

Answer:

The formation of an alkene is a classic problem in Williamson ether synthesis when using sterically hindered reactants. This is due to a competing E2 elimination reaction.[15][16]

• Causality: 3,9-Diethyl-6-tridecanol is a sterically hindered secondary alcohol. Its corresponding alkoxide is a strong, bulky base. When this bulky base reacts with a secondary or tertiary alkyl halide, it is more likely to abstract a proton from a beta-carbon (E2 elimination) than to perform a backside nucleophilic attack on the sterically hindered carbon (SN2 substitution).[13][15]

• Troubleshooting and Synthetic Strategy:

  • The reaction proceeds via an SN2 mechanism, which is sensitive to steric hindrance. [12][14]

  • Optimal Reactant Choice: To favor the SN2 pathway, the alkyl halide should be as sterically unhindered as possible (ideally methyl or primary).[12][13] Therefore, to synthesize an ether from 3,9-Diethyl-6-tridecanol, you should deprotonate the alcohol to form the alkoxide and react it with a primary alkyl halide. The alternative of using a halide of 3,9-diethyl-6-tridecane and a primary alkoxide would be much less efficient due to the steric hindrance at the secondary carbon bearing the leaving group.

Question 2: What is the best way to deprotonate 3,9-Diethyl-6-tridecanol to form the alkoxide for the Williamson ether synthesis?

Answer:

A strong base is required to deprotonate the alcohol.

• Recommended Bases:

  • Sodium Hydride (NaH): A strong, non-nucleophilic base that is commonly used to deprotonate alcohols. The reaction generates hydrogen gas, which must be safely vented.[13]

  • Potassium Hydride (KH): Similar to NaH but can be more reactive.[16]

  • Potassium tert-butoxide (KOtBu): A strong, bulky base that can also be used.

Experimental Protocol: Williamson Ether Synthesis

• Alkoxide Formation: In a flame-dried, three-necked flask under an inert atmosphere, suspend sodium hydride (NaH) in anhydrous THF. Cool the suspension to 0 °C and slowly add a solution of 3,9-Diethyl-6-tridecanol in THF. Stir for 1-2 hours at 0 °C.[17]

• Alkyl Halide Addition: Add a solution of a primary alkyl halide in THF to the alkoxide solution at 0 °C and allow the reaction to warm to room temperature. Stir for 4 hours or until the reaction is complete (monitored by TLC).[17]

• Workup: Carefully quench the reaction with water or a saturated NH₄Cl solution. Extract the product with diethyl ether, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.[17]

• Purification: The crude ether can be purified by column chromatography.

IV. Purification and Characterization

Purification

• Column Chromatography: Due to the relatively non-polar nature of 3,9-Diethyl-6-tridecanol and its derivatives, column chromatography on silica gel using a non-polar eluent system (e.g., hexanes/ethyl acetate) is an effective purification method.[4]

• Distillation: For larger quantities, vacuum distillation can be employed, although the high boiling point of these long-chain compounds requires a good vacuum source.

Characterization (Predicted Spectroscopic Data)

• ¹H NMR:

  • O-H proton: A broad singlet, typically between 0.5-5.0 ppm. Its chemical shift is highly dependent on concentration and solvent. This peak will disappear upon shaking the sample with D₂O.[18][19]

  • H-6 proton (on the carbon bearing the OH group): A multiplet around 3.3-4.0 ppm, deshielded by the adjacent oxygen atom.[18][19]

  • Alkyl protons: A complex series of overlapping multiplets in the 0.8-1.7 ppm region. The terminal methyl groups of the ethyl and propyl chains will appear as triplets around 0.9 ppm.

• ¹³C NMR:

  • C-6 (carbon bearing the OH group): A signal in the 50-80 ppm range, deshielded by the oxygen atom.[18]

  • Other aliphatic carbons: Signals in the 10-40 ppm range.[18] The complexity of the spectrum will reflect the asymmetry of the molecule.

• IR Spectroscopy:

  • O-H stretch: A strong, broad absorption in the 3200-3600 cm⁻¹ region, characteristic of an alcohol.

  • C-O stretch: A strong absorption in the 1000-1200 cm⁻¹ region.

  • C-H stretch: Absorptions just below 3000 cm⁻¹.

V. Safety Precautions

• 3,9-Diethyl-6-tridecanol and related long-chain alcohols: May cause skin and serious eye irritation.[20][21] Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[20][21] Handle in a well-ventilated area.[22]

• Grignard Reagents: Are highly flammable and react violently with water. All manipulations must be carried out under strictly anhydrous and inert conditions.

• Oxidizing Agents: Many oxidizing agents (e.g., chromates) are toxic and carcinogenic. Handle with extreme care and follow all institutional safety protocols for their use and disposal.

• Strong Bases: Reagents like sodium hydride are corrosive and react violently with water. Handle with appropriate care.

VI. Visualization of Key Processes

Grignard Synthesis Troubleshooting Logic

Caption: Troubleshooting decision tree for Grignard synthesis.

Williamson Ether Synthesis: Path Selection

Caption: Reaction pathway selection for Williamson ether synthesis.

VII. References

• The Williamson Ether Synthesis. (2014, October 24). Master Organic Chemistry. [Link]

• Alcohol to Ether using Williamson synthesis (O-Alkylation). Organic Synthesis. [Link]

• Williamson Ether Synthesis. Chemistry Steps. [Link]

• Williamson Ether Synthesis reaction. BYJU'S. [Link]

• Williamson ether synthesis (video). Khan Academy. [Link]

• Williamson ether synthesis. Wikipedia. [Link]

• Reagent Friday: PCC (Pyridinium Chlorochromate). (2011, September 9). Master Organic Chemistry. [Link]

• Williamson Ether Synthesis. J&K Scientific LLC. [Link]

• Alcohol to Aldehyde/Ketone using PCC (Pyridinium Chlorochromate). Organic Synthesis. [Link]

• PCC Oxidation of Alcohols to Carbonyls. Scribd. [Link]

• Oxidation by PCC (pyridinium chlorochromate). (2023, January 22). Chemistry LibreTexts. [Link]

• Grignard Reaction. [Link]

• Oxidation of Alcohols with PCC | Synthesis of Aldehydes from Alcohols. (2023, October 28). YouTube. [Link]

• Alcohol Oxidation: "Strong" & "Weak" Oxidants. (2015, May 6). Master Organic Chemistry. [Link]

• Organic Syntheses Procedure. [Link]

• SAFETY DATA SHEET. (2025, August 20). [Link]

• oxidation of alcohols. Chemguide. [Link]

• 17.11 Spectroscopy of Alcohols and Phenols. (2023, November 15). Chemistry LibreTexts. [Link]

• Alcohols. OpenOChem Learn. [Link]

• Alcohol oxidation. Wikipedia. [Link]

• Grignard Reaction. Organic Chemistry Portal. [Link]

• 17.7: Oxidation of Alcohols. (2024, March 17). Chemistry LibreTexts. [Link]

• Synthesis of ketones by oxidation of alcohols. Organic Chemistry Portal. [Link]

• 17.11 Spectroscopy of Alcohols and Phenols – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1. NC State University Libraries. [Link]

• 17.11: Spectroscopy of Alcohols and Phenols. (2022, September 24). Chemistry LibreTexts. [Link]

• SAFETY DATA SHEET. Evonik. [Link]

• Grignard Formation - Troubleshooting and Perfecting. (2021, September 9). Reddit. [Link]

• Alkyl Chain Branching in Surfactants: NMR Quantitative Analysis. studylib.net. [Link]

• Reactions of Grignard Reagents. (2015, December 10). Master Organic Chemistry. [Link]

• Safety Data Sheet: Tridecanol (isomers). Carl ROTH. [Link]

• Grignard Reagents For Addition To Aldehydes and Ketones. (2011, October 14). Master Organic Chemistry. [Link]

• 17.5: Alcohols from Carbonyl Compounds - Grignard Reagents. (2024, September 30). Chemistry LibreTexts. [Link]

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Technical Support Center: Optimization of 3,9-Diethyl-6-tridecanol Synthesis

Welcome to the technical support center for the synthesis and optimization of 3,9-Diethyl-6-tridecanol. This guide is designed for researchers, scientists, and professionals in drug development and chemical synthesis. Here, you will find in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to navigate the complexities of this synthesis. Our approach is rooted in established chemical principles to ensure the reliability and success of your experiments.

Troubleshooting Guide: Common Issues in the Synthesis of 3,9-Diethyl-6-tridecanol

The synthesis of 3,9-Diethyl-6-tridecanol, a tertiary alcohol, is most effectively achieved through a Grignard reaction. This involves the reaction of an appropriate ester with two equivalents of a Grignard reagent. However, like any multi-step organic synthesis, challenges can arise. This section addresses common problems in a question-and-answer format.

Q1: My Grignard reaction has a low yield of the desired 3,9-Diethyl-6-tridecanol. What are the likely causes?

A1: Low yields in a Grignard reaction for synthesizing a tertiary alcohol like 3,9-Diethyl-6-tridecanol can stem from several factors. The primary culprits are often related to the purity of reagents and the reaction conditions. Grignard reagents are potent bases and nucleophiles, making them highly sensitive to moisture and acidic protons.[1]

• Moisture Contamination: Water in your glassware or solvent will quench the Grignard reagent, reducing the amount available to react with your ester. Ensure all glassware is oven-dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon). Anhydrous solvents, typically anhydrous diethyl ether or tetrahydrofuran (THF), are essential.[2]

• Impure Starting Materials: The ester used as a starting material must be pure and free of any acidic impurities. Any carboxylic acid impurity, for instance, will react with the Grignard reagent and reduce the yield.

• Side Reactions: The Grignard reagent can also participate in side reactions. If the temperature is not adequately controlled, side reactions such as enolization of the ester or ketone intermediate can occur.

• Incomplete Reaction: The reaction may not have gone to completion. Ensure you are using at least two equivalents of the Grignard reagent for every one equivalent of the ester, as two additions are necessary to form the tertiary alcohol.[3][4]

Q2: I am observing a significant amount of a ketone byproduct in my final product mixture. How can I prevent this?

A2: The presence of a ketone byproduct indicates that the second addition of the Grignard reagent to the intermediate ketone did not proceed to completion. The first stage of the reaction between an ester and a Grignard reagent forms a ketone.[4] This ketone then reacts with a second equivalent of the Grignard reagent to yield the tertiary alcohol.[3][4]

To minimize the ketone byproduct, consider the following:

• Stoichiometry: Ensure you are using a slight excess of the Grignard reagent (more than two equivalents) to drive the second addition to completion.

• Reaction Time and Temperature: Allow sufficient reaction time for the second addition to occur. The reactivity of the intermediate ketone can be influenced by steric hindrance, so a longer reaction time or a moderate increase in temperature might be necessary. However, be cautious with increasing the temperature, as it can promote side reactions.

• Addition Rate: Add the ester to the Grignard reagent solution slowly. This helps to maintain a high concentration of the Grignard reagent relative to the ester and the intermediate ketone, favoring the second addition.

Q3: My reaction mixture turned dark brown/black. Is this normal, and what does it indicate?

A3: While some color change is expected during a Grignard reaction, a dark brown or black coloration can be indicative of side reactions or decomposition. This can be caused by:

• Overheating: Localized overheating can lead to the decomposition of the Grignard reagent or other species in the reaction mixture. Ensure efficient stirring and maintain a controlled temperature, typically using an ice bath for the initial addition.

• Oxygen Contamination: Although the reaction is run under an inert atmosphere, the introduction of oxygen can lead to oxidation of the Grignard reagent and the formation of colored byproducts.

• Impure Magnesium: The magnesium used to prepare the Grignard reagent should be of high purity. Impurities can catalyze side reactions.

If a dark color develops, it is still possible that the desired product has formed. Proceed with the workup and purification steps to isolate and identify the products.

Frequently Asked Questions (FAQs)

Q1: What are the ideal starting materials for the synthesis of 3,9-Diethyl-6-tridecanol via a Grignard reaction?

A1: To synthesize 3,9-Diethyl-6-tridecanol, you need to retrospectively break it down. The target molecule is a symmetric tertiary alcohol. The carbon bearing the hydroxyl group is bonded to a propyl group and two identical 2-ethylbutyl groups. Therefore, a logical synthetic route would involve the reaction of an ester with a Grignard reagent.

A suitable approach would be to use ethyl formate as the ester and (2-ethylbutyl)magnesium bromide as the Grignard reagent. The Grignard reagent would need to be prepared from 1-bromo-2-ethylbutane and magnesium turnings. Two equivalents of this Grignard reagent will react with one equivalent of ethyl formate to produce 3,9-Diethyl-6-tridecanol after an acidic workup.

Q2: What is the detailed mechanism for the formation of 3,9-Diethyl-6-tridecanol from an ester and a Grignard reagent?

A2: The mechanism involves a two-step nucleophilic addition.

• First Addition: The Grignard reagent, acting as a nucleophile, attacks the electrophilic carbonyl carbon of the ester. This breaks the pi bond of the carbonyl group, and the electrons are pushed onto the oxygen atom, forming a tetrahedral intermediate (an alkoxide).[3]

• Elimination: This intermediate is unstable and collapses. The lone pair on the oxygen reforms the carbon-oxygen double bond, and the ethoxy group (-OEt) from the original ester is expelled as a leaving group. This results in the formation of a ketone intermediate.[4]

• Second Addition: A second molecule of the Grignard reagent then attacks the carbonyl carbon of the newly formed ketone in another nucleophilic addition reaction. This forms a new tetrahedral alkoxide intermediate.[3][4]

• Protonation: Finally, an acidic workup (e.g., with dilute HCl or NH4Cl solution) is performed to protonate the alkoxide, yielding the final tertiary alcohol product, 3,9-Diethyl-6-tridecanol.[3]

Q3: What are the critical parameters to control for optimizing the yield and purity of 3,9-Diethyl-6-tridecanol?

A3: Optimization of this synthesis hinges on careful control of several key parameters:

Parameter	Recommended Condition	Rationale
Solvent	Anhydrous diethyl ether or THF	These aprotic ethers are excellent at solvating the Grignard reagent and are relatively unreactive.
Temperature	0°C to room temperature	The initial formation of the Grignard reagent and its reaction with the ester should be initiated at a low temperature (0°C) to control the exothermic reaction and minimize side reactions. The reaction can then be allowed to warm to room temperature.
Atmosphere	Inert (Nitrogen or Argon)	Prevents the highly reactive Grignard reagent from reacting with atmospheric oxygen and moisture.
Reagent Purity	High purity magnesium and anhydrous starting materials	Impurities can lead to side reactions and lower yields.
Stirring	Vigorous and efficient stirring	Ensures homogeneity of the reaction mixture and prevents localized overheating.

Experimental Workflow and Protocols

Below is a representative experimental protocol for the synthesis of 3,9-Diethyl-6-tridecanol. This protocol is based on general principles of Grignard reactions and should be adapted and optimized for your specific laboratory conditions.

Part 1: Preparation of (2-Ethylbutyl)magnesium bromide (Grignard Reagent)

Caption: Workflow for the preparation of the Grignard reagent.

Step-by-Step Protocol:

• Set up a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Place magnesium turnings (2.2 equivalents) in the flask.

• Add a small crystal of iodine to the flask to help initiate the reaction.

• Add a small portion of a solution of 1-bromo-2-ethylbutane (2.1 equivalents) in anhydrous diethyl ether to the dropping funnel and add it to the magnesium.

• Observe for signs of reaction initiation (e.g., bubbling, disappearance of the iodine color). If the reaction does not start, gentle heating may be required.

• Once the reaction has initiated, add the remaining 1-bromo-2-ethylbutane solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the mixture at room temperature for an additional 1-2 hours to ensure complete formation of the Grignard reagent.

Part 2: Synthesis of 3,9-Diethyl-6-tridecanol

Caption: Workflow for the synthesis of 3,9-Diethyl-6-tridecanol.

Step-by-Step Protocol:

• Cool the prepared Grignard reagent solution in an ice bath.

• Dissolve ethyl formate (1 equivalent) in anhydrous diethyl ether and add it to the dropping funnel.

• Add the ethyl formate solution dropwise to the stirred Grignard reagent solution, maintaining the temperature below 10°C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 2-3 hours.

• Cool the reaction mixture again in an ice bath and slowly quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium chloride.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude product.

Part 3: Purification

Caption: General purification workflow.

Step-by-Step Protocol:

• The crude 3,9-Diethyl-6-tridecanol can be purified by either vacuum distillation or column chromatography on silica gel.

• For column chromatography, a solvent system of increasing polarity (e.g., a gradient of ethyl acetate in hexanes) is typically effective.

• For vacuum distillation, the appropriate temperature and pressure will need to be determined based on the boiling point of the product.

• Characterize the purified product using standard analytical techniques (e.g., NMR, IR, and Mass Spectrometry) to confirm its identity and purity.

This comprehensive guide provides a solid foundation for the successful synthesis and optimization of 3,9-Diethyl-6-tridecanol. By understanding the underlying chemical principles and potential pitfalls, researchers can confidently navigate this experimental process.

References

• ResearchGate. (n.d.). 3,9 Diethyl-6-tridecanol. Retrieved from [Link]

• Organic Syntheses. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• ResearchGate. (n.d.). The Grignard Reaction | Request PDF. Retrieved from [Link]

• Chemistry Steps. (n.d.). The Grignard Reaction Mechanism. Retrieved from [Link]

• Master Organic Chemistry. (2015, December 10). Reactions of Grignard Reagents. Retrieved from [Link]

• The Organic Chemistry Tutor. (2015, November 11). Grignard Reagent Synthesis Reaction Mechanism - Organic Chemistry [Video]. YouTube. Retrieved from [Link]

• Khan Academy. (n.d.). Synthesis of alcohols using Grignard reagents II. Retrieved from [Link]

• Organic Syntheses. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• Organic Syntheses. (n.d.). (r)-(+)-1-octyn-3-ol. Retrieved from [Link]

• Organic Syntheses. (n.d.). Pentadecanal. Retrieved from [Link]

• PubChem. (n.d.). 1-Tetradecanol. Retrieved from [Link]

• Organic Syntheses. (n.d.). [-]-Bicyclo[3.3.1]heptan-3-ol, 6,6-dimethyl-2-methylene-, (1α,3α,5α). Retrieved from [Link]

• PubChem. (n.d.). 1-Tridecanol. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Khan Academy [khanacademy.org]
• 3. The Grignard Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Synthesis of 3,9-Diethyl-6-tridecanol

A Guide to Troubleshooting Side Reactions in Grignard-based Syntheses

Welcome to the technical support center for the synthesis of 3,9-Diethyl-6-tridecanol. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing Grignard reactions for the synthesis of complex secondary alcohols. Here, we will address common challenges and side reactions encountered during the synthesis of 3,9-Diethyl-6-tridecanol and similar molecules, providing in-depth, field-proven insights and troubleshooting strategies in a direct question-and-answer format.

The synthesis of a secondary alcohol such as 3,9-Diethyl-6-tridecanol is most commonly achieved through the nucleophilic addition of a Grignard reagent to an aldehyde.[1][2] This powerful carbon-carbon bond-forming reaction, while versatile, is accompanied by several potential side reactions that can significantly impact the yield and purity of the desired product. This guide will equip you with the knowledge to identify, understand, and mitigate these challenges.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My Grignard reagent appears to be forming in low concentration or not at all. What are the likely causes?

The successful formation of the Grignard reagent is the cornerstone of the entire synthesis. Failure at this initial stage is a common hurdle. Several factors can contribute to this issue:

• Inactive Magnesium Surface: The magnesium turnings may have a passivating layer of magnesium oxide on their surface, which prevents the reaction with the alkyl halide.[3]

• Presence of Moisture: Grignard reagents are highly reactive towards protic solvents, especially water.[3] Any moisture in the glassware, solvent, or starting materials will quench the Grignard reagent as it forms.

• Poor Quality of Alkyl Halide: The alkyl halide may contain impurities that can inhibit the reaction.

• Initiation Difficulty: Sometimes, the reaction is slow to start.

Solutions:

• Magnesium Activation: Activate the magnesium surface by gently crushing the turnings under an inert atmosphere or by adding a small crystal of iodine, which can etch the oxide layer.[4]

• Strict Anhydrous Conditions: All glassware should be flame-dried or oven-dried before use. Solvents must be rigorously dried, and the reaction should be carried out under an inert atmosphere (e.g., nitrogen or argon).[5]

• Reagent Purity: Use freshly distilled alkyl halide to ensure it is free of moisture and other impurities.

Q2: My reaction has a low yield of 3,9-Diethyl-6-tridecanol, and I've observed several byproducts. What are the most common side reactions?

Low yields are often a consequence of competing side reactions. In the Grignard synthesis of secondary alcohols from aldehydes, the three most prevalent side reactions are:

• Wurtz Coupling: The Grignard reagent can react with the unreacted alkyl halide to form a symmetrical alkane.[5][6]

• Enolization of the Aldehyde: The Grignard reagent can act as a strong base and deprotonate the aldehyde at the α-position, forming an enolate. This consumes both the Grignard reagent and the aldehyde, leading to the recovery of the starting aldehyde after workup.[2][7]

• Reduction of the Aldehyde: If the Grignard reagent has β-hydrogens, it can reduce the aldehyde to the corresponding primary alcohol via a six-membered transition state.[2][8]

The following diagram illustrates the desired reaction pathway and these competing side reactions:

Caption: Desired and competing reaction pathways in a Grignard synthesis.

Q3: I've isolated a non-polar impurity with a high molecular weight. What could it be?

This is likely a Wurtz coupling product . This side reaction involves the coupling of two alkyl groups from the Grignard reagent and the starting alkyl halide.[9]

Mechanism: R-MgX + R-X → R-R + MgX₂

Causality and Prevention:

• High Local Concentration of Alkyl Halide: Adding the alkyl halide too quickly during the formation of the Grignard reagent can lead to a high local concentration, favoring the Wurtz coupling.[6]

• Elevated Temperatures: Higher reaction temperatures can also increase the rate of this side reaction.[5]

Troubleshooting:

• Slow Addition: Add the alkyl halide solution dropwise to the magnesium turnings to maintain a low concentration.

• Temperature Control: Maintain a gentle reflux during Grignard formation and avoid excessive heating.

Q4: A significant portion of my starting aldehyde was recovered after the reaction. Why did this happen?

The recovery of the starting aldehyde is a classic sign of enolization . Grignard reagents are strong bases and can abstract an acidic α-hydrogen from the aldehyde to form an enolate.[7][10]

Mechanism: R'-CH(R'')-CHO + R-MgX → [R'-C(R'')=CH-O]⁻MgX⁺ + R-H

Causality and Prevention:

• Steric Hindrance: If either the Grignard reagent or the aldehyde is sterically hindered, the nucleophilic addition can be slowed down, allowing the acid-base reaction (enolization) to compete more effectively.[2]

• Elevated Temperatures: Higher temperatures can favor the enolization pathway.

Troubleshooting:

• Low Temperature: Perform the addition of the aldehyde to the Grignard reagent at a low temperature (e.g., 0 °C or -78 °C) to favor the nucleophilic addition, which generally has a lower activation energy.[3]

• Use of Additives: In some cases, the addition of cerium(III) chloride (Luche reaction conditions) can suppress enolization by increasing the electrophilicity of the carbonyl carbon.

Q5: I have an alcohol impurity that is not my desired product. How can I identify it?

If you observe an alcohol byproduct, it is likely the result of the reduction of the aldehyde . This occurs when the Grignard reagent possesses β-hydrogens, which can be transferred to the carbonyl carbon via a cyclic transition state.[2]

Causality and Prevention:

• Sterically Hindered Reagents: This side reaction is more common with bulky Grignard reagents where the nucleophilic attack is sterically hindered.[8]

• Higher Temperatures: As with other side reactions, elevated temperatures can promote the reduction pathway.

Troubleshooting:

• Low Temperature: Running the reaction at lower temperatures can help to minimize this side reaction.[3]

• Choice of Grignard Reagent: If possible, using a Grignard reagent with minimal β-hydrogens can circumvent this issue, though this is often dictated by the target molecule.

Troubleshooting Guide: At-a-Glance

Symptom	Possible Cause(s)	Recommended Solution(s)
Low or no Grignard reagent formation	Inactive magnesium surface; Moisture in the system	Activate magnesium with iodine; Flame-dry all glassware and use anhydrous solvents.[3][5]
Low yield of secondary alcohol	Competing side reactions (Wurtz, enolization, reduction)	Optimize reaction conditions (temperature, addition rate).[3][6]
Presence of a high molecular weight, non-polar byproduct	Wurtz coupling of the alkyl halide	Add the alkyl halide slowly during Grignard formation; Avoid high temperatures.[6]
Recovery of starting aldehyde	Enolization of the aldehyde by the Grignard reagent	Add the aldehyde at low temperature (0 °C or below).[7]
Presence of a primary alcohol byproduct	Reduction of the aldehyde by the Grignard reagent	Perform the reaction at a lower temperature.[2]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of a Secondary Alcohol via Grignard Reaction

This protocol provides a general methodology. The specific aldehyde and Grignard reagent will be determined by the retrosynthetic analysis of 3,9-Diethyl-6-tridecanol.

• Preparation:

  • Flame-dry a three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel under a stream of inert gas.

  • Place magnesium turnings (1.2 equivalents) in the flask.

  • Add a single crystal of iodine to activate the magnesium.[4]

• Grignard Reagent Formation:

  • Add anhydrous diethyl ether or THF to the flask to cover the magnesium.

  • Prepare a solution of the alkyl halide (1.0 equivalent) in anhydrous ether in the dropping funnel.

  • Add a small portion of the alkyl halide solution to initiate the reaction. An exothermic reaction and the disappearance of the iodine color indicate initiation.

  • Once initiated, add the remaining alkyl halide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, stir the mixture for an additional 1-2 hours.

• Reaction with Aldehyde:

  • Cool the freshly prepared Grignard reagent solution to 0 °C in an ice-water bath.

  • Dissolve the aldehyde (1.0 equivalent) in anhydrous ether and add this solution to the dropping funnel.

  • Add the aldehyde solution dropwise to the stirred Grignard reagent, maintaining the temperature at 0 °C.[7]

• Workup and Purification:

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 1-2 hours.

  • Cool the reaction mixture to 0 °C and slowly quench by the dropwise addition of a saturated aqueous solution of ammonium chloride.[7]

  • Separate the organic layer, and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or distillation.

Caption: A workflow for troubleshooting low yields in the synthesis.

References

• Benchchem. (2025). Troubleshooting low yields in Grignard reactions with Diisopentyl ether.
• Alfa Chemistry. (n.d.). Grignard Reaction.
• LibreTexts Chemistry. (2024). 17.5: Alcohols from Carbonyl Compounds - Grignard Reagents.
• Organic Chemistry Portal. (n.d.). Grignard Reaction.
• Deitmann, E., Maskos, M., Menges-Flanagan, G., & Ziegenbalg, D. (2023).
• Dalal Institute. (n.d.).
• fantzchem. (2016, May 17). Reduction of Carbonyl Compounds with Grignard Reagents. YouTube.
• Reddit. (2020). Troubleshooting my grignard reactions. r/chemistry.
• Benchchem. (2025). Technical Support Center: Grignard Synthesis of Secondary Alcohols.
• eCampusOntario Pressbooks. (n.d.). 3.4.2 – Grignard Reactions with Carbonyls. Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…).
• Reddit. (2021). Grignard Formation - Troubleshooting and Perfecting. r/Chempros.
• Quora. (2024).
• LibreTexts Chemistry. (2019). 11.2.4 Addition of Enolates to Aldehydes and Ketones - The Aldol Reaction.
• LibreTexts Chemistry. (2023). Wurtz reaction.

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• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Impact of residence time distributions in reacting magnesium packed beds on Grignard reagent formation – selectivity of Grignard reagent formation (pa ... - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D3RE00191A [pubs.rsc.org]
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• 8. dalalinstitute.com [dalalinstitute.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. quora.com [quora.com]

Technical Support Center: Investigating the Degradation of 3,9-Diethyl-6-tridecanol

Welcome to the technical support center. This guide is designed for researchers, environmental scientists, and drug development professionals investigating the degradation pathways of the novel branched-chain alcohol, 3,9-Diethyl-6-tridecanol. Given the limited specific literature on this compound, this document provides guidance based on established principles of long-chain alcohol and alkane biochemistry, equipping you with the foundational knowledge and troubleshooting strategies required for your research.

Section 1: Foundational Concepts & Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the study of 3,9-Diethyl-6-tridecanol degradation.

Q1: What is 3,9-Diethyl-6-tridecanol, and what challenges does its structure present for degradation studies?

A1: 3,9-Diethyl-6-tridecanol (CAS No. 123-24-0) is a C17 saturated secondary alcohol with significant branching. Its structure consists of a 13-carbon (tridecane) backbone, a hydroxyl group at the 6th position, and two ethyl branches at the 3rd and 9th positions.

From an experimental standpoint, this structure presents several challenges:

• Low Aqueous Solubility: Like other long-chain alcohols, it is expected to have very low water solubility, which can limit its bioavailability in microbial cultures and aqueous environmental simulations.

• Steric Hindrance: The bulky ethyl groups and the secondary alcohol position can sterically hinder enzymatic attack, potentially slowing degradation compared to linear or less-branched analogues.

• Multiple Potential Attack Sites: The numerous carbon atoms present multiple potential sites for initial enzymatic oxidation, which can lead to a complex mixture of initial metabolites, complicating analysis.

Q2: What are the predicted primary aerobic degradation pathways for this molecule?

A2: Based on extensive research into the biodegradation of long-chain alkanes and alcohols, the most probable aerobic degradation pathway involves a series of oxidative steps.[1] The process is initiated by an attack on the carbon backbone, followed by conversion of the alcohol to a ketone, and subsequent ring-opening or further oxidation. A plausible pathway is outlined below:

• Oxidation of the Secondary Alcohol: The first step is the oxidation of the secondary alcohol at C6 to the corresponding ketone, 3,9-diethyl-6-tridecanone. This reaction is typically catalyzed by an alcohol dehydrogenase (ADH).[2]

• Monooxygenase Attack (Baeyer-Villiger Oxidation): The resulting ketone can be a substrate for a Baeyer-Villiger monooxygenase (BVMO). This enzyme inserts an oxygen atom adjacent to the carbonyl group, forming an ester. Due to the structure, two different esters could be formed.

• Ester Hydrolysis: The ester is then hydrolyzed by esterase enzymes into two smaller molecules: a carboxylic acid and an alcohol.

• Beta-Oxidation: These smaller, simpler molecules can then be funneled into the central metabolism, most commonly via the β-oxidation pathway for fatty acids.[1]

An alternative, though likely slower, pathway could involve the terminal oxidation of one of the alkane chain ends by an alkane hydroxylase, similar to n-alkane degradation.[1]

Caption: Predicted aerobic degradation pathway for 3,9-Diethyl-6-tridecanol.

Section 2: Troubleshooting Experimental & Analytical Setups

This section is formatted as a troubleshooting guide to address specific problems you may encounter during your experiments.

Problem: My degradation rate is extremely slow or non-existent in my microbial culture.

Potential Cause	Explanation & Recommended Solution
Low Bioavailability	The compound is likely poorly soluble in aqueous media, preventing microbial uptake. Solution: Add a non-ionic surfactant (e.g., Tween® 80) at a low concentration (0.01-0.05% v/v) to increase dispersion. Alternatively, adsorb the compound onto an inert carrier like silica powder before adding it to the culture. Always run a surfactant-only control to ensure it is not being used as a primary carbon source.
Inappropriate Microbial Consortium	The selected microorganisms may lack the necessary enzymatic machinery (e.g., broad-substrate monooxygenases) to attack the highly branched structure. Solution: Use an enriched inoculum from a site contaminated with lubricating oils or surfactants, as these communities are often adapted to degrade complex hydrophobic compounds. Consider using known alkane-degrading strains like Pseudomonas putida or Gordonia species as a starting point.[1]
Compound Toxicity	At high concentrations, the alcohol or its metabolites may be toxic to the microorganisms. Solution: Perform a dose-response study. Start with a low concentration (e.g., 10-50 mg/L) and gradually increase it. Monitor microbial growth (e.g., via OD600 or plate counts) in parallel with compound degradation.

Problem: I am struggling to detect and identify metabolites using GC-MS or LC-MS.

Potential Cause	Explanation & Recommended Solution
Poor Chromatographic Resolution	The parent compound is large and hydrophobic, while early-stage metabolites (ketone, esters) will have similar properties, making them difficult to separate from the parent peak. Solution (GC-MS): Use a high-temperature column (e.g., DB-5ht) and a slow temperature ramp. Derivatize your samples using a silylating agent (e.g., BSTFA) to improve the volatility and peak shape of the alcohol and any carboxylic acid fragments. Solution (LC-MS): Use a C18 reverse-phase column with a long gradient, starting with a high percentage of water and slowly ramping to 100% acetonitrile or methanol.
Metabolites are Below Detection Limits	The degradation process is slow, and the concentration of any single metabolite at a given time point is very low. Solution: Implement a sample concentration step. After incubation, acidify the sample to pH ~2 and perform a liquid-liquid extraction with a solvent like ethyl acetate or dichloromethane.[3][4] Carefully evaporate the solvent to concentrate the analytes before analysis. Validate your extraction recovery with a spiked sample.
Ambiguous Mass Spectra	The fragmentation patterns of the large, branched metabolites are complex and not present in standard libraries. Solution: This is expected for novel compound analysis. Use high-resolution mass spectrometry (e.g., Q-TOF or Orbitrap) to obtain accurate mass measurements for molecular formula prediction. Look for characteristic mass shifts from the parent compound. For example, a loss of 2 Da (M-2) suggests oxidation of the alcohol to a ketone. A gain of 16 Da (M+16) suggests a hydroxylation event or the formation of an ester via a BVMO.

Section 3: Key Experimental Protocols

This section provides a high-level workflow for a core experiment.

Protocol: Aerobic Biodegradation Assay & Metabolite Screening

This protocol outlines the steps for assessing biodegradability and identifying major metabolites.

Caption: Experimental workflow for a biodegradation and metabolite screening assay.

References

• Smit, B. A., et al. (2008). Branched chain aldehydes: production and breakdown pathways and relevance for flavour in foods. Applied Microbiology and Biotechnology. Available at: [Link]

• Hamed, M. B., et al. (2019). Production of branched-chain alcohols from branched-chain amino acids and fatty acids. ResearchGate. Available at: [Link]

• Soliman, F. S., et al. (2016). 3,9 Diethyl-6-tridecanol. ResearchGate. Available at: [Link]

• Organic Syntheses Procedure. (2022). Organic Syntheses, 101, 366-382. Available at: [Link]

• Feng, L., et al. (2013). Structural insights into diversity and n-alkane biodegradation mechanisms of alkane hydroxylases. Frontiers in Microbiology. Available at: [Link]

• Wang, Z., et al. (2024). Biodegradation of Both Ethanol and Acetaldehyde by Acetobacter ghanensis JN01. MDPI. Available at: [Link]

• Lu, J., et al. (2012). Studies on the production of branched-chain alcohols in engineered Ralstonia eutropha. Applied and Environmental Microbiology. Available at: [Link]

• Agency for Toxic Substances and Disease Registry. (1995). Analytical Methods. Tetryl. Available at: [Link]

• Organic Syntheses Procedure. (1990). Organic Syntheses, 69, 158. Available at: [Link]

• Agency for Toxic Substances and Disease Registry. (1995). Analytical Methods. 2,4,6-Trinitrotoluene. Available at: [Link]

• Organic Syntheses Procedure. (1990). (r)-(+)-1-octyn-3-ol. Organic Syntheses, 64, 154. Available at: [Link]

• de Souza, D. F., et al. (2020). Analytical Method by Headspace‐Gas Chromatography for Determination of Six Residual Solvents in Losartan Potassium Raw Material. Journal of Chromatographic Science. Available at: [Link]

• Prša, A. (2010). Analytical Methods for the Determination of Heavy Metals in the Textile Industry. Tekstilec. Available at: [Link]

Sources

• 1. Structural insights into diversity and n-alkane biodegradation mechanisms of alkane hydroxylases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Organic Syntheses Procedure [orgsyn.org]

Resolving impurities in 3,9-Diethyl-6-tridecanol samples

Technical Support Center: 3,9-Diethyl-6-tridecanol

Welcome to the technical support guide for 3,9-Diethyl-6-tridecanol. This resource is designed for researchers, scientists, and drug development professionals to identify and resolve common purity issues encountered with this branched long-chain alcohol. Ensuring the high purity of your material is paramount for reproducible and reliable experimental outcomes. This guide provides practical, experience-driven advice in a direct question-and-answer format, supplemented with detailed protocols and troubleshooting logic.

Frequently Asked Questions (FAQs)

Q1: What are the most probable classes of impurities I might find in my 3,9-Diethyl-6-tridecanol sample?

A1: Impurities in synthetically derived long-chain alcohols typically fall into three categories:

• Synthesis-Related Impurities: These include unreacted starting materials, reagents, and byproducts from side reactions. A common byproduct is the corresponding alkene, formed via dehydration.[1][2] Other possibilities include isomeric alcohols or residual catalysts from hydrogenation processes.[3]

• Solvent & Handling Impurities: Residual solvents used during synthesis or purification (e.g., diethyl ether, hexanes, tetrahydrofuran) are common.[4][5]

• Degradation Products: As a secondary alcohol, 3,9-Diethyl-6-tridecanol is susceptible to oxidation, which would form the corresponding ketone, 3,9-diethyl-6-tridecanone.

Q2: My sample has a faint yellow color, but I expected a colorless liquid. What could this signify?

A2: A yellow tint often indicates the presence of trace impurities, which could be high-molecular-weight byproducts or slight degradation products formed during synthesis or storage. While this may not significantly impact the overall purity percentage, it warrants further investigation using the analytical methods detailed below, especially if the material is intended for sensitive applications.

Q3: What is the quickest way to get a preliminary purity assessment of my sample?

A3: For a rapid, qualitative assessment, Thin-Layer Chromatography (TLC) is an excellent first step. Spot your sample on a silica gel plate and develop it in a solvent system like hexane:ethyl acetate (e.g., 9:1 v/v). A single, well-defined spot indicates good purity at a basic level. The presence of multiple spots confirms impurities. For a more quantitative and definitive analysis, Gas Chromatography-Mass Spectrometry (GC-MS) is the recommended next step.[6]

Troubleshooting Guide: Interpreting Analytical Data

This section addresses specific issues you may encounter during the analysis of your 3,9-Diethyl-6-tridecanol samples.

Issue 1: Unexpected Signals in Your GC-MS Chromatogram

Q: My GC-MS analysis shows a significant peak with a molecular ion (M+) corresponding to M-18 (mass loss of 18 amu). What is this impurity? A: This is a classic indicator of a dehydration event, where a molecule of water has been eliminated from the alcohol to form an alkene (C₁₇H₃₄).[1] This can happen either as a byproduct during synthesis or as an artifact within the hot GC injector port. To distinguish between these possibilities, you can derivatize the sample to its trimethylsilyl (TMS) ether before injection.[6][7] The TMS ether is more thermally stable and less prone to dehydration in the injector. If the M-18 peak disappears or is significantly reduced after derivatization, it was likely a GC artifact. If it remains, the alkene is a genuine impurity in your sample.

Q: I'm observing a peak with a molecular weight two units less than my product (M-2). What is the likely cause? A: A mass loss of two atomic mass units (2 amu) strongly suggests the oxidation of the secondary alcohol to its corresponding ketone: 3,9-diethyl-6-tridecanone. This is a common degradation pathway. To confirm this, you should analyze the sample using Infrared (IR) Spectroscopy and look for the characteristic strong, sharp absorbance of a carbonyl group (C=O) around 1710-1725 cm⁻¹.[1]

Q: My chromatogram shows several small, early-eluting peaks that I cannot identify. A: These are almost certainly residual, volatile solvents from the synthesis or workup. Common culprits include diethyl ether, hexane, or tetrahydrofuran (THF).[4][5] Their identity can be confirmed by their mass spectra. Removal can typically be achieved by placing the sample under a high vacuum for several hours. Gentle heating (e.g., 30-40°C) can accelerate this process, but care must be taken to avoid removing the product itself.

Issue 2: Ambiguous NMR Spectroscopic Data

Q: The characteristic broad singlet for the hydroxyl (-OH) proton is absent in my ¹H NMR spectrum. Is my product impure? A: Not necessarily. The -OH proton signal can be very broad and its chemical shift is highly dependent on concentration, solvent, and temperature.[2][8] In very dry deuterated solvents (like CDCl₃), it may be too broad to be easily distinguished from the baseline. The definitive test is the "D₂O shake." Add one drop of deuterium oxide (D₂O) to your NMR tube, shake it vigorously, and re-acquire the spectrum. The -OH proton will exchange with deuterium, causing its signal to disappear entirely.[9][10] This confirms the presence of the alcohol.

Q: My ¹³C NMR spectrum shows a peak in the 60-80 ppm range as expected, but there are other, smaller peaks in the same region. What do they represent? A: The carbon atom bonded to the hydroxyl group in an alcohol typically resonates in the 50-80 ppm range.[1][8] The presence of multiple peaks in this region could suggest the presence of isomeric alcohol impurities. These could have formed if the starting materials for the synthesis were not isomerically pure. A careful analysis of the full ¹H and ¹³C spectra, along with 2D NMR techniques (like COSY and HSQC), may be required to elucidate the structures of these minor components.

Troubleshooting Workflow Diagram

The following diagram outlines a logical workflow for identifying an unknown impurity.

Caption: Troubleshooting workflow for impurity identification.

Experimental Protocols

Protocol 1: GC-MS Analysis for Volatile Impurities

This protocol provides a general method for analyzing your sample. Instrument parameters may need to be optimized for your specific system.

• Sample Preparation: Prepare a 1 mg/mL solution of your 3,9-Diethyl-6-tridecanol sample in a high-purity volatile solvent such as hexane or ethyl acetate.

• Optional Derivatization (to prevent on-column dehydration): To a vial containing 1 mg of your sample, add 200 µL of a derivatizing agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA). Cap the vial and heat at 60°C for 30 minutes.[6] Cool to room temperature before injection.

• GC Parameters:

  • Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness), is recommended.

  • Injector Temperature: 250°C.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Program: Start at 100°C, hold for 2 minutes. Ramp up to 280°C at a rate of 15°C/min. Hold at 280°C for 10 minutes.

  • Injection Volume: 1 µL with a split ratio of 20:1.

• MS Parameters:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Mass Range: Scan from m/z 40 to 550.

• Data Analysis: Integrate all peaks and compare the mass spectra of any impurity peaks against a spectral library (e.g., NIST) for tentative identification.[11] Characteristic fragments for alcohols include alpha-cleavage and dehydration.[1][9]

Protocol 2: Purification via Flash Column Chromatography

If analysis confirms the presence of significant non-volatile impurities (e.g., oxidation products, isomers), flash column chromatography is an effective purification method.[12]

• Select Stationary and Mobile Phases:

  • Stationary Phase: Use standard silica gel (40-63 µm particle size).

  • Mobile Phase: Determine the optimal solvent system using TLC. A gradient of hexane and ethyl acetate is a good starting point. For example, begin with 100% hexane and gradually increase the percentage of ethyl acetate. The target R_f value for the main product on TLC should be around 0.3.

• Pack the Column: Prepare a slurry of silica gel in hexane and carefully pour it into the column, ensuring no air bubbles are trapped. Allow the silica to settle into a packed bed and drain the excess solvent until it is level with the top of the silica.

• Load the Sample: Dissolve your crude 3,9-Diethyl-6-tridecanol in a minimal amount of the initial mobile phase (e.g., hexane). Carefully apply this concentrated solution to the top of the silica bed.

• Elute and Collect Fractions: Begin elution with the starting mobile phase (e.g., 100% hexane). Gradually increase the polarity by adding more ethyl acetate according to your determined gradient. Collect fractions of equal volume in test tubes or vials.

• Analyze Fractions: Spot every few fractions on a TLC plate to monitor the separation. Fractions containing only the pure product (as determined by a single spot at the correct R_f) should be combined.

• Isolate the Product: Combine the pure fractions in a round-bottom flask and remove the solvent using a rotary evaporator to yield the purified 3,9-Diethyl-6-tridecanol.

Purification Workflow Diagram

Caption: General workflow for purification by flash column chromatography.

Summary of Analytical Signatures

The table below summarizes the key analytical data points for pure 3,9-Diethyl-6-tridecanol and its common impurities.

Compound/Feature	Technique	Expected Signal/Observation
3,9-Diethyl-6-tridecanol	IR	Broad O-H stretch (~3300-3600 cm⁻¹), Strong C-O stretch (~1050 cm⁻¹).[1]
¹H NMR	Broad -OH singlet (disappears with D₂O), CH-O proton at ~3.4-4.5 ppm.[1][8]
¹³C NMR	C-OH carbon signal at ~60-80 ppm.[8]
MS	Potential M-18 peak (dehydration).[2]
Alkene Impurity	GC-MS	M+ peak at M-18 relative to the alcohol.
¹H NMR	Signals in the vinylic region (~4.5-6.5 ppm).
Ketone Impurity	IR	Strong, sharp C=O stretch at ~1715 cm⁻¹.
¹³C NMR	C=O carbon signal downfield at >200 ppm.
Residual Solvent	GC-MS	Early eluting peaks with known mass spectra.
¹H NMR	Characteristic solvent peaks (e.g., hexane at ~0.9, 1.3 ppm).

References

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• Cyberlipid. Analysis of Long-Chain Alcohols. [Link]

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• Organic Syntheses. Procedure for 2,3,7,8,12,13,17,18-Octaethylporphyrin. [Link]

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• International Journal of Botany Studies. (2021). Gas chromatography-mass spectrometry (GC-MS) analysis of bioactive compounds of ethanolic extract of Acmella Calva (DC.) R.K Jan. [Link]

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Technical Support Center: Enhancing the Solubility of 3,9-Diethyl-6-tridecanol

Welcome to the technical support center for 3,9-Diethyl-6-tridecanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for overcoming the solubility challenges associated with this highly hydrophobic long-chain alcohol. Our goal is to equip you with the scientific rationale and step-by-step protocols to successfully incorporate 3,9-Diethyl-6-tridecanol into your experimental systems.

Frequently Asked Questions (FAQs)

Q1: Why is 3,9-Diethyl-6-tridecanol so difficult to dissolve in aqueous solutions?

A1: 3,9-Diethyl-6-tridecanol possesses a long, branched hydrocarbon chain (C17H36O), making it a large, non-polar molecule.[1][2][3][4][5][6] This extensive hydrophobic structure dominates its physicochemical properties, leading to very low water solubility, as predicted by its high octanol/water partition coefficient (logP). The principle of "like dissolves like" governs solubility, and therefore, this non-polar compound is immiscible with polar solvents like water.

Q2: What are the primary strategies for enhancing the solubility of 3,9-Diethyl-6-tridecanol?

A2: The main approaches to solubilizing a hydrophobic compound like 3,9-Diethyl-6-tridecanol in aqueous media involve overcoming the unfavorable interactions between the non-polar solute and polar solvent. The most effective strategies include:

• Co-solvency: Introducing a water-miscible organic solvent to the aqueous phase to reduce the overall polarity of the solvent system.[7][8][9][10]

• Surfactant-mediated solubilization: Using amphiphilic molecules (surfactants) that form micelles, which can encapsulate the hydrophobic compound in their non-polar core.[8][9][10][11]

• Microemulsion formation: Creating a thermodynamically stable, isotropic system of oil, water, and surfactants that can carry the hydrophobic compound in the oil phase.[12][13][14][15]

Q3: In which organic solvents is 3,9-Diethyl-6-tridecanol likely to be soluble?

A3: Based on its non-polar structure, 3,9-Diethyl-6-tridecanol is expected to have good solubility in non-polar organic solvents such as alkanes (e.g., hexane, heptane), aromatic hydrocarbons (e.g., toluene, xylene), and chlorinated solvents (e.g., dichloromethane, chloroform). It will likely have moderate solubility in less polar, water-miscible organic solvents like ethanol, isopropanol, and acetone.

Q4: Are there any safety precautions I should take when handling 3,9-Diethyl-6-tridecanol?

Troubleshooting Guides

Guide 1: Co-solvency Approach

Issue: My 3,9-Diethyl-6-tridecanol is precipitating out of my aqueous buffer.

Causality: The polarity of your aqueous buffer is too high to maintain the solubility of the hydrophobic 3,9-Diethyl-6-tridecanol. A co-solvent can reduce the polarity of the solvent mixture, making it more favorable for the non-polar solute.[7][8][9][10]

Troubleshooting Workflow:

Caption: Co-solvency troubleshooting workflow.

Detailed Protocol: Co-solvent Screening

• Select Potential Co-solvents: Choose a few water-miscible organic solvents with varying polarities, such as ethanol, isopropanol, dimethyl sulfoxide (DMSO), and polyethylene glycol 400 (PEG 400).

• Prepare Stock Solution: Dissolve a known high concentration of 3,9-Diethyl-6-tridecanol in each selected co-solvent.

• Titration: In separate vials, add your aqueous buffer. While stirring vigorously, slowly add the stock solution of 3,9-Diethyl-6-tridecanol in the co-solvent to the buffer.

• Observation: Note the volume of stock solution added before precipitation occurs. The co-solvent that allows for the highest concentration of 3,9-Diethyl-6-tridecanol to remain in solution is the most effective.

• Optimization: Once the best co-solvent is identified, you can fine-tune the concentration to use the minimum amount necessary to achieve your desired solubility, which can be important for minimizing potential effects of the co-solvent on your experimental system.

Quantitative Data Summary: Co-solvent Effectiveness (Hypothetical)

Co-solvent	Polarity Index	Max Achievable Concentration of 3,9-Diethyl-6-tridecanol (µg/mL)
Ethanol	5.2	100
DMSO	7.2	150
PEG 400	-	250

Guide 2: Surfactant-Mediated Solubilization

Issue: I need to create a stable aqueous formulation of 3,9-Diethyl-6-tridecanol without using high concentrations of organic solvents.

Causality: Surfactants are amphiphilic molecules that can form micelles in aqueous solutions above their critical micelle concentration (CMC). The hydrophobic core of these micelles can encapsulate non-polar molecules like 3,9-Diethyl-6-tridecanol, effectively dispersing them in the aqueous phase.[8][9][10][11]

Troubleshooting Workflow:

Caption: Surfactant selection workflow.

Detailed Protocol: Surfactant Screening

• Surfactant Selection: Choose a range of non-ionic surfactants with different Hydrophilic-Lipophilic Balance (HLB) values. Common choices for solubilizing oily compounds include Polysorbate 80 (Tween 80) and Cremophor EL.

• Prepare Surfactant Solutions: Make a series of aqueous solutions for each surfactant at concentrations above their known CMC.

• Add Solute: Add an excess of 3,9-Diethyl-6-tridecanol to each surfactant solution.

• Equilibration: Agitate the mixtures vigorously (e.g., using a vortex mixer or a bath sonicator) for several hours to ensure equilibrium is reached.

• Separation of Undissolved Solute: Centrifuge the samples at high speed to pellet any undissolved 3,9-Diethyl-6-tridecanol.

• Quantification: Carefully collect the supernatant and determine the concentration of dissolved 3,9-Diethyl-6-tridecanol using a suitable analytical method (e.g., HPLC with a suitable detector, or gas chromatography after extraction).

Quantitative Data Summary: Surfactant Solubilization Capacity (Hypothetical)

Surfactant	HLB Value	Concentration (% w/v)	Solubility of 3,9-Diethyl-6-tridecanol (mg/mL)
Polysorbate 80	15.0	1	0.5
Polysorbate 80	15.0	5	2.5
Cremophor EL	13.5	1	0.8
Cremophor EL	13.5	5	4.2

Guide 3: Microemulsion Formulation

Issue: I need to achieve a high concentration of 3,9-Diethyl-6-tridecanol in a thermodynamically stable aqueous system for drug delivery applications.

Causality: A microemulsion is a clear, stable, isotropic mixture of oil, water, a surfactant, and a co-surfactant.[12][13][14][15] By creating a microemulsion, 3,9-Diethyl-6-tridecanol can be dissolved in the oil phase, which is then dispersed as nano-sized droplets in the continuous aqueous phase. This allows for high drug loading in a stable formulation.[15]

Troubleshooting Workflow:

Caption: Microemulsion formulation workflow.

Detailed Protocol: Constructing a Pseudo-Ternary Phase Diagram

• Component Selection:

  • Oil Phase: A suitable non-polar oil in which 3,9-Diethyl-6-tridecanol is highly soluble (e.g., isopropyl myristate, ethyl oleate).

  • Surfactant: A surfactant with an appropriate HLB value (e.g., Tween 80).

  • Co-surfactant: A short-chain alcohol or glycol to reduce interfacial tension (e.g., ethanol, propylene glycol).

• Titration Method:

  • Prepare mixtures of the surfactant and co-surfactant at different weight ratios (e.g., 1:1, 2:1, 1:2).

  • For each ratio, prepare a series of mixtures with varying amounts of the oil phase.

  • Titrate each oil-surfactant/co-surfactant mixture with water, stirring continuously.

  • Observe the transition from a clear solution to a turbid emulsion. The points at which the solution remains clear represent the microemulsion region.

• Plotting the Diagram: Plot the compositions on a ternary phase diagram to delineate the boundaries of the stable microemulsion region.

• Formulation: Select a composition from within the center of the microemulsion region for your final formulation to ensure robustness. Dissolve the 3,9-Diethyl-6-tridecanol in the oil phase before preparing the microemulsion.

References

• Cao, C., & Li, Y. (2025).
• Chemistry LibreTexts. (2020). 13.3: Physical Properties of Alcohols.
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• Future4200. (n.d.).
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• Hoar, T. P., & Schulman, J. H. (1943). Transparent water-in-oil dispersions: the oleopathic hydro-micelle.
• International Journal of Medical Science and Dental Research. (n.d.). Techniques for Improving Solubility.
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• International Journal of Research in Pharmaceutical and Nano Sciences. (n.d.). Various Techniques for Solubility Enhancement an Overview.
• JoVE. (2017). Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid.
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Technical Support Center: Scaling Up 3,9-Diethyl-6-tridecanol Production

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the production of 3,9-Diethyl-6-tridecanol. This guide is designed for researchers, chemists, and process engineers involved in scaling this synthesis from the laboratory bench to pilot or production scale. We will address common challenges, provide in-depth troubleshooting protocols, and explain the fundamental principles behind our recommendations to ensure a safe, efficient, and successful scale-up.

Synthesis Overview and Core Scale-Up Challenges

The synthesis of 3,9-Diethyl-6-tridecanol, a C17 long-chain aliphatic alcohol, is most efficiently achieved via a Grignard reaction.[1][2] This involves the reaction of an organomagnesium halide (Grignard reagent) with an appropriate electrophile, such as an aldehyde or ester. While robust at the lab scale, scaling this process introduces significant safety and efficiency challenges.

The primary concerns when scaling a Grignard reaction are:

• Reaction Initiation: Ensuring the reaction starts promptly and reliably is critical to avoid the dangerous accumulation of unreacted reagents.[3]

• Exothermicity: Grignard reagent formation is highly exothermic, and poor thermal management can lead to a runaway reaction, posing a significant fire or explosion hazard.[4][5]

• Side Reactions: Undesired pathways, such as Wurtz coupling, can reduce yield and complicate purification.[6][7]

• Purification: Isolating the high-boiling point alcohol from byproducts and starting materials requires optimized, scalable purification techniques.[8]

The overall production workflow can be visualized as follows:

Caption: Decision workflow for Grignard reaction initiation.

Q2: The reaction is too vigorous. How can I control the exotherm and prevent a runaway?

Direct Answer: Exotherm control is managed by limiting the concentration of the alkyl halide (the limiting reagent for heat generation) through slow addition and ensuring the reactor's cooling capacity is not exceeded.

Causality: Grignard reagent formation is notoriously exothermic. A runaway reaction occurs when the rate of heat generation surpasses the rate of heat removal. [5]This is often caused by adding the alkyl halide too quickly or a delayed initiation after a significant amount of halide has accumulated. [3] Thermal Management Strategies:

Strategy	Mechanism	Key Implementation Points (Scale-Up)
Controlled Addition	Limits the instantaneous rate of reaction and thus heat generation.	Use a calibrated pump for slow, steady addition. The addition rate should be tied to the reactor's cooling capacity.
Efficient Cooling	Removes heat from the reactor to maintain a stable internal temperature.	Use a jacketed reactor with a high-performance thermofluid. Ensure good agitation to maximize heat transfer to the reactor walls.
Dilution	The solvent acts as a heat sink, absorbing some of the energy released.	While effective, using excessive solvent can be economically and environmentally costly. A balance must be found.
Real-Time Monitoring	Provides immediate feedback on reaction progress and temperature.	Use multiple temperature probes. Reaction calorimetry can provide critical data on heat flow for safe scale-up. [3]
Continuous Flow	Confines the reaction to a small volume, offering superior heat transfer and control.	A packed-bed or continuous stirred-tank reactor (CSTR) can dramatically improve safety and consistency. [7][9][10]

Q3: I'm seeing significant formation of a Wurtz coupling byproduct. How can I minimize this?

Direct Answer: Minimize the concentration of the alkyl halide in the reactor at any given time. This is achieved through slow addition, efficient agitation, and potentially using a continuous flow setup.

Causality: The Wurtz coupling product is formed when a molecule of the Grignard reagent (R-MgX) reacts with a molecule of the unreacted alkyl halide (R-X) to form R-R. This side reaction becomes more prominent when there are high local concentrations of the alkyl halide. [6][7] Mitigation Protocol:

• Slow Addition: As with exotherm control, a slow, continuous addition of the alkyl halide is the most effective way to keep its instantaneous concentration low.

• Subsurface Addition: Introduce the alkyl halide below the surface of the solvent, close to the agitator, to ensure it is dispersed and reacts quickly with the magnesium, rather than with the already-formed Grignard reagent.

• Consider Continuous Processing: Continuous flow reactors, where the halide solution is pumped through a bed of magnesium, are exceptionally effective at minimizing Wurtz coupling by ensuring the halide is consumed almost immediately upon entering the reactor. [6][7]

FAQs and Troubleshooting: Reaction and Purification

Q4: My final yield is low. What are the likely causes during the addition of the aldehyde/ester?

Direct Answer: Low yields are typically caused by side reactions of the Grignard reagent (acting as a base) or impurities in the electrophile.

Causality:

• Enolization: If using an aldehyde with acidic alpha-protons, the Grignard reagent can act as a base, deprotonating the aldehyde to form an enolate. This enolate is unreactive towards further Grignard addition and consumes your reagent.

• Double Addition to Esters: If an ester is used as the electrophile, the Grignard reagent will add twice. [11][12]The initial addition forms a ketone intermediate, which is more reactive than the starting ester and rapidly consumes a second equivalent of the Grignard reagent to form a tertiary alcohol. [11]If the target is a secondary alcohol like 3,9-Diethyl-6-tridecanol, starting with an aldehyde is necessary.

• Impure Electrophile: Any water or other protic impurities in the aldehyde will quench the Grignard reagent.

Troubleshooting Protocol:

• Reverse Addition: Add the aldehyde slowly to the Grignard reagent solution (not the other way around). This maintains an excess of the Grignard reagent, ensuring the aldehyde reacts quickly upon addition rather than undergoing self-condensation or other side reactions.

• Low Temperature: Perform the addition at a reduced temperature (e.g., 0°C or lower) to minimize base-catalyzed side reactions like enolization.

• Purity Check: Ensure the aldehyde is anhydrous and purified just before use to remove any acidic impurities or water.

Q5: What is the most scalable method for purifying the final product?

Direct Answer: For a high-boiling, non-polar compound like 3,9-Diethyl-6-tridecanol, vacuum distillation is the most industrially viable and scalable purification method.

Causality: The target molecule is a large, C17 alcohol with a high boiling point. Attempting to distill it at atmospheric pressure would require very high temperatures, likely leading to decomposition. Reducing the pressure significantly lowers the boiling point to a safe temperature range.

Purification Workflow:

• Aqueous Workup: After quenching the reaction (typically with a saturated ammonium chloride solution to avoid strong acids/bases), perform liquid-liquid extraction to separate the crude product into an organic layer. This removes all magnesium salts and water-soluble impurities.

• Solvent Removal: Use a rotary evaporator (lab scale) or a rising/falling film evaporator (pilot/industrial scale) to remove the bulk solvent (e.g., THF).

• Vacuum Distillation:

  • Transfer the crude oil to a distillation apparatus equipped with a vacuum pump and a fractionating column (e.g., Vigreux or packed column for better separation).

  • Carefully reduce the pressure and then slowly increase the temperature.

  • Collect fractions based on boiling point. The Wurtz coupling byproduct (if any) will likely have a higher boiling point than the desired alcohol, while unreacted starting materials will have lower boiling points. Distillation is an effective method for separating long-chain alcohols from other components. [8] Alternative Purification Methods:

Method	Application	Pros	Cons
Column Chromatography	High-purity applications (e.g., pharma grade)	Excellent separation of closely related compounds. [13]	Costly, solvent-intensive, and difficult to scale to many tons.
Extractive Distillation	Separation of azeotropes or close-boiling impurities	Can achieve separations not possible with standard distillation. [14]	Requires an additional solvent and another separation step to recover it.

References

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• Du, Z., et al. (1999). Preparation of Grignard Reagents: FTIR and Calorimetric Investigation for Safe Scale-Up. Organic Process Research & Development. Retrieved from [Link]

• Developing SOPs for Hazardous Chemical Manipulations. (n.d.). American Chemical Society. Retrieved from [Link]

• Foth, P. J., et al. (2025). Boosting Productivity in Scalable Continuous Grignard Reagent Formation via Model-Based Design of Experiments and Optimization. Industrial & Engineering Chemistry Research. Retrieved from [Link]

• Grignard Reaction - Laboratory Reaction Safety Summary. (2025). American Chemical Society. Retrieved from [Link]

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Reference Data & Comparative Studies

A Senior Scientist's Comparative Guide: 3,9-Diethyl-6-tridecanol and the Landscape of Nonionic Surfactants in Research Applications

This guide provides an in-depth comparison of 3,9-Diethyl-6-tridecanol's role in surfactant chemistry against established nonionic surfactants. We will delve into the fundamental principles governing surfactant performance, supported by experimental methodologies and comparative data to empower researchers, scientists, and drug development professionals in making informed decisions for their applications.

Introduction: Defining the Players in Surface Science

Surfactants, or surface-active agents, are amphiphilic molecules indispensable in countless scientific applications, from drug delivery to cell biology.[1] Nonionic surfactants, which lack a net electrical charge on their hydrophilic head group, are particularly valued in the pharmaceutical and biotech sectors for their broad compatibility, low toxicity, and reduced tendency to denature proteins compared to their ionic counterparts.[1][2]

A critical point of clarification is the classification of our primary topic, 3,9-Diethyl-6-tridecanol . With the chemical formula C₁₇H₃₆O, this molecule is structurally a long-chain, branched fatty alcohol.[3][4] While its significant hydrocarbon tail provides hydrophobicity, the single hydroxyl (-OH) group offers only weak hydrophilicity. Therefore, 3,9-Diethyl-6-tridecanol itself is not a surfactant but rather a chemical intermediate or precursor.[3] However, its sulfated derivative, sodium 3,9-diethyltridecan-6-yl sulfate (an anionic surfactant sometimes known as Tergitol No. 7), is an effective surface-active agent.[3][5]

For the purpose of this guide, and to maintain scientific integrity while addressing the core inquiry, we will evaluate the physicochemical principles of 3,9-Diethyl-6-tridecanol's structure as a hydrophobic moiety and compare the performance of benchmark nonionic surfactants that are staples in the modern laboratory: Polysorbate 80 (Tween® 80) , Triton™ X-100 , and Pluronic® F-68 .

Part 1: Physicochemical Characterization - The Foundation of Performance

The efficacy of a surfactant is dictated by its physicochemical properties. Understanding these parameters is crucial for predicting its behavior in a given system.

Key Performance Indicators:

• Hydrophilic-Lipophilic Balance (HLB): The HLB scale, typically ranging from 0 to 20 for nonionic surfactants, provides a crucial indication of a surfactant's affinity for water versus oil.[6][7] This value dictates whether the surfactant will promote a water-in-oil (W/O) emulsion (low HLB, 3-6) or an oil-in-water (O/W) emulsion (high HLB, 8-16), or act as a solubilizer (HLB 16-18).[7]

• Critical Micelle Concentration (CMC): The CMC is the concentration at which surfactant monomers in a solution begin to self-assemble into micelles.[8][9] This is the point of maximum surface tension reduction; adding more surfactant beyond the CMC primarily increases the number of micelles.[10] A lower CMC indicates higher efficiency, as less surfactant is needed to achieve its full effect, which is critical for cost and minimizing potential biological side effects.[10]

• Surface Tension: A measure of the energy at the interface between a liquid and air. Effective surfactants significantly lower the surface tension of water (approx. 72 mN/m at 25°C), enabling functions like wetting and emulsification.[11]

Comparative Data of Benchmark Surfactants

The following table summarizes the key properties of our selected nonionic surfactants. Data for 3,9-Diethyl-6-tridecanol's sulfated (anionic) derivative is included for a structural comparison, though its ionic nature places it in a different functional class.

Surfactant	Chemical Description	Type	Approx. HLB Value	Approx. CMC (in water)	Approx. Surface Tension @ CMC (mN/m)
3,9-Diethyl-6-tridecanol	Branched Fatty Alcohol (Precursor)	Non-Surfactant	N/A (Highly Lipophilic)	N/A	N/A
Sodium 3,9-diethyltridecan-6-yl sulfate	Sulfated derivative of the alcohol	Anionic	>20 (Calculated for ionic)	Data not readily available	Data not readily available
Polysorbate 80 (Tween® 80)	Polyoxyethylene sorbitan monooleate	Nonionic	15.0	~0.012 mM	~40
Triton™ X-100	Polyoxyethylene octyl phenyl ether	Nonionic	13.5	~0.24 mM[12]	~30
Pluronic® F-68 (Poloxamer 188)	Poly(ethylene glycol)-block-poly(propylene glycol)-block-poly(ethylene glycol)	Nonionic	29	~4-5% w/v (~0.47 mM)	~40

Note: Values are approximate and can vary with temperature, purity, and the presence of electrolytes.

Part 2: Experimental Protocols for Surfactant Characterization

Trustworthy data is built on robust methodology. The determination of CMC is a fundamental experiment for characterizing any surfactant.

Protocol: CMC Determination by Surface Tensiometry

This protocol describes the use of a force tensiometer with the Du Noüy ring or Wilhelmy plate method to determine the CMC. The principle relies on measuring the surface tension of a series of surfactant solutions of increasing concentration. Surface tension decreases as surfactant concentration increases until the CMC is reached, after which it plateaus.[8][11]

Methodology:

• Stock Solution Preparation: Prepare a concentrated stock solution of the surfactant in deionized water (e.g., 100x the highest expected CMC).

• Serial Dilutions: Create a series of dilutions from the stock solution, typically spanning several orders of magnitude. Using a logarithmic dilution series is efficient.

• Tensiometer Calibration: Calibrate the instrument according to the manufacturer's specifications, typically using deionized water.

• Measurement Sequence:

  • Begin by measuring the surface tension of pure deionized water.

  • Proceed with measurements from the most dilute solution to the most concentrated. This minimizes cross-contamination.

  • Ensure the measuring probe (ring or plate) is thoroughly cleaned and flamed (for platinum) between each measurement.

  • Allow each solution to equilibrate for a set time before recording the surface tension value, as surfactant molecules require time to diffuse to the interface.

• Data Analysis:

  • Plot surface tension (γ, in mN/m) on the y-axis against the logarithm of surfactant concentration (log C) on the x-axis.

  • The resulting plot will show two distinct linear regions. The intersection of the regression lines for these two regions corresponds to the CMC.[9]

Experimental Workflow: CMC Determination

Caption: Workflow for determining Critical Micelle Concentration (CMC) using surface tensiometry.

Part 3: Performance in Key Research Applications

The choice of surfactant is dictated by the specific demands of the application. Here we compare the expected performance of our benchmark nonionics.

Application 1: Emulsion Stabilization

In drug development, creating stable emulsions is essential for formulating poorly soluble active pharmaceutical ingredients (APIs). The HLB value is the primary guide for this task.[13]

• Polysorbate 80 (HLB ≈ 15): An excellent choice for creating stable oil-in-water (O/W) emulsions, commonly used in intravenous and oral drug formulations.[13]

• Triton™ X-100 (HLB ≈ 13.5): Also effective for O/W emulsions. Its aromatic ring structure can offer different interfacial packing and interaction properties compared to the aliphatic Polysorbate 80.

• Pluronic® F-68 (HLB ≈ 29): While having a very high HLB, its unique triblock copolymer structure makes it an exceptional steric stabilizer. It forms a protective hydrophilic layer around emulsion droplets, preventing coalescence. It is widely used in cell culture media to protect cells from shear stress.

Logic for Emulsifier Selection

Caption: Decision workflow for selecting a surfactant based on the required emulsion type.

Application 2: Drug Solubilization and Delivery

Nonionic surfactants are crucial for solubilizing hydrophobic drugs by encapsulating them within micelles, thereby increasing their apparent aqueous solubility and bioavailability.[2]

• Polysorbate 80 & Triton™ X-100: Both form relatively small micelles that are effective at encapsulating a wide range of hydrophobic molecules. Their low CMCs mean that they form these solubilizing structures at low concentrations.

• Pluronic® F-68: Forms larger micelles with a significant polypropylene oxide (hydrophobic) core, giving it a high capacity for drug loading. Its use in pharmaceutical formulations is extensive due to its excellent biocompatibility.[1]

Application 3: Cell Lysis and Protein Extraction

In proteomics and cell biology, surfactants are used to disrupt cell membranes to release intracellular contents. The "mildness" of the surfactant is paramount to preserve the structure and function of target proteins.

• Triton™ X-100: A highly effective and common lysing agent. It is considered a "harsher" nonionic surfactant, capable of disrupting not only the plasma membrane but also nuclear membranes. It can sometimes denature more sensitive proteins.[14][15]

• Polysorbate 80 (and Tween® 20): Considered much milder than Triton X-100. They are often used in washing buffers (e.g., PBS-T) to reduce non-specific binding in assays like ELISA and Western blotting, rather than for primary cell lysis.[14]

• Pluronic® F-68: Not typically used as a primary lysing agent due to its very mild nature. Its primary role in cell culture is protective.

Summary and Concluding Remarks

The selection of a surfactant is a multi-faceted decision that requires a deep understanding of both the chemical properties of the surfactant and the demands of the application.

Feature	3,9-Diethyl-6-tridecanol (as precursor)	Polysorbate 80 (Tween® 80)	Triton™ X-100	Pluronic® F-68
Primary Role	Hydrophobic chemical intermediate	O/W Emulsifier, Solubilizer, Wetting Agent	Detergent, O/W Emulsifier, Solubilizer	Steric Stabilizer, Solubilizer, Shear Protectant
Key Advantage	Branched structure may offer unique packing properties in derivatives	Excellent biocompatibility, widely approved for pharma use	High detergency and solubilizing power	Extremely low toxicity, thermosensitive properties
Key Limitation	Not a surfactant itself; requires chemical modification	Prone to oxidation, which can impact formulation stability	Environmentally persistent (metabolites are endocrine disruptors), harsh on proteins	High CMC, less efficient at surface tension reduction
Best For...	Synthesis of novel anionic surfactants	Pharmaceutical formulations (injectable, oral), bioprocessing buffers	Cell lysis, protein extraction, general lab cleaning	Cell culture, drug delivery systems, high-shear applications

Senior Scientist's Perspective:

While 3,9-Diethyl-6-tridecanol is an interesting branched alcohol, it is not a direct functional equivalent to nonionic surfactants. Its utility lies in its potential as a hydrophobic building block for synthesizing novel surfactants, where its branched structure could impart unique properties like lower melting points or altered interfacial packing.

For the practicing researcher, the choice between the established nonionics is clear-cut:

• For pharmaceutical formulations requiring high biocompatibility and O/W emulsification, Polysorbate 80 remains a gold standard.

• For applications demanding robust cell lysis and solubilization where protein activity is secondary or robust, Triton™ X-100 is highly effective, though concerns about its environmental impact and harshness are driving the search for alternatives.[16]

• For cell culture and sensitive biological systems, Pluronic® F-68 is unparalleled in its ability to stabilize and protect without causing significant disruption.

Ultimately, the optimal choice requires empirical validation. The protocols and principles outlined in this guide provide the foundational knowledge to design these validation experiments logically and efficiently, ensuring the selection of the most appropriate surface-active agent for your specific research needs.

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A Comparative Guide to Validating the Purity of 3,9-Diethyl-6-tridecanol

For researchers, scientists, and drug development professionals, establishing the purity of a chemical entity is a cornerstone of reliable and reproducible scientific outcomes. This is particularly true for complex, branched-chain molecules like 3,9-Diethyl-6-tridecanol, where subtle impurities can significantly impact experimental results. This guide provides an in-depth comparison of orthogonal analytical techniques for validating the purity of 3,9-Diethyl-6-tridecanol, supported by detailed experimental protocols and comparative data. Our approach emphasizes not just the "how," but the "why," grounding each methodological choice in the principles of scientific integrity and analytical chemistry.

The Analytical Challenge: Anticipating Impurities in 3,9-Diethyl-6-tridecanol

A robust purity validation strategy begins with an understanding of the potential impurities that may be present. 3,9-Diethyl-6-tridecanol, a tertiary alcohol, is most commonly synthesized via a Grignard reaction.[1][2][3][4][5][6] This synthetic route, while effective, is prone to the formation of specific byproducts. A likely synthesis involves the reaction of an alkyl magnesium halide (e.g., propylmagnesium bromide) with a ketone (e.g., 5-ethyl-2-undecanone).

Based on this, the primary impurities to anticipate are:

• Unreacted Starting Materials: Residual ketone and the precursor to the Grignard reagent.

• Grignard Byproducts: Homocoupling products from the Grignard reagent.

• Side-Reaction Products: Alkenes formed from dehydration of the tertiary alcohol, or products from enolization of the starting ketone.[6]

A comprehensive purity assessment, therefore, requires analytical techniques capable of separating and detecting these structurally similar compounds.

Orthogonal Validation: A Multi-Faceted Approach to Purity

To ensure the highest confidence in a purity assessment, it is essential to employ at least two independent, or "orthogonal," analytical methods.[7] Orthogonal methods rely on different chemical or physical principles for separation and detection, minimizing the risk of co-eluting impurities that might be missed by a single technique. For 3,9-Diethyl-6-tridecanol, we will compare three powerful techniques: Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

Gas Chromatography-Mass Spectrometry (GC-MS): The Gold Standard for Volatile Compounds

GC-MS is a cornerstone technique for the analysis of volatile and semi-volatile compounds like long-chain alcohols.[7][8] Separation is based on the compound's boiling point and its interaction with the stationary phase of the GC column, while mass spectrometry provides definitive identification based on the mass-to-charge ratio of the compound and its fragmentation pattern.

Causality Behind Experimental Choices

For a high-molecular-weight alcohol like 3,9-Diethyl-6-tridecanol, direct injection can sometimes lead to poor peak shape and thermal degradation. To mitigate this, derivatization to a more volatile and thermally stable trimethylsilyl (TMS) ether is often employed.[9] A non-polar column, such as one with a 5% phenyl methyl siloxane stationary phase, is well-suited for separating non-polar analytes like the TMS-derivatized alcohol and potential hydrocarbon impurities.[9] A temperature gradient is crucial for eluting a range of compounds with varying boiling points, from the more volatile starting materials to the higher-boiling product.[10]

Experimental Protocol: GC-MS Analysis

1. Sample Preparation and Derivatization:

• Accurately weigh approximately 10 mg of the 3,9-Diethyl-6-tridecanol sample into a 2 mL autosampler vial.
• Add 1 mL of anhydrous pyridine.
• Add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).
• Cap the vial and heat at 60°C for 30 minutes.
• Cool to room temperature before injection.

2. GC-MS Instrumentation and Conditions:

• GC System: Agilent 7890B GC or equivalent.
• MS System: Agilent 5977A MSD or equivalent.
• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.
• Carrier Gas: Helium at a constant flow of 1.0 mL/min.
• Inlet Temperature: 280°C.
• Injection Volume: 1 µL with a 20:1 split ratio.
• Oven Temperature Program:
• Initial temperature: 100°C, hold for 2 minutes.
• Ramp 1: 15°C/min to 250°C.
• Ramp 2: 20°C/min to 320°C, hold for 5 minutes.[11]
• MS Transfer Line Temperature: 280°C.
• Ion Source Temperature: 230°C.
• Quadrupole Temperature: 150°C.
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Scan Range: m/z 40-550.

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS): Versatility for a Broad Range of Analytes

HPLC-MS is a powerful technique that separates compounds based on their partitioning between a liquid mobile phase and a solid stationary phase.[12] It is particularly advantageous for less volatile or thermally labile compounds. For a non-polar molecule like 3,9-Diethyl-6-tridecanol, reversed-phase HPLC is the method of choice.[13]

Causality Behind Experimental Choices

A C18 column is a standard choice for reversed-phase chromatography, providing excellent retention for hydrophobic molecules.[14] A gradient elution, starting with a higher proportion of water and gradually increasing the organic solvent (acetonitrile or methanol), is necessary to elute the non-polar analyte and separate it from potential impurities with different polarities.[13] Mass spectrometry detection offers high sensitivity and specificity.

Experimental Protocol: HPLC-MS Analysis

1. Sample Preparation:

• Accurately weigh approximately 1 mg of the 3,9-Diethyl-6-tridecanol sample.
• Dissolve in 10 mL of methanol to create a 100 µg/mL stock solution.
• Further dilute with the initial mobile phase composition to the desired concentration for analysis.

2. HPLC-MS Instrumentation and Conditions:

• HPLC System: Agilent 1290 Infinity II LC System or equivalent.
• MS System: Agilent 6120 Quadrupole LC/MS or equivalent.
• Column: ZORBAX Eclipse Plus C18 (4.6 x 100 mm, 3.5 µm) or equivalent.
• Mobile Phase A: Water with 0.1% formic acid.
• Mobile Phase B: Acetonitrile with 0.1% formic acid.
• Gradient:
• 0-1 min: 70% B
• 1-10 min: 70% to 100% B
• 10-15 min: 100% B
• 15.1-17 min: 70% B (re-equilibration)
• Flow Rate: 0.5 mL/min.
• Column Temperature: 40°C.
• Injection Volume: 5 µL.
• Ionization Mode: Electrospray Ionization (ESI), positive mode.
• Drying Gas Temperature: 350°C.
• Drying Gas Flow: 12 L/min.
• Nebulizer Pressure: 35 psi.
• Capillary Voltage: 3500 V.
• Scan Range: m/z 100-600.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy: An Absolute Method for Purity Determination

qNMR provides a direct, primary method for determining the purity of a compound without the need for a standard of the analyte itself.[15][16] The signal intensity of a specific nucleus (typically ¹H) is directly proportional to the number of those nuclei in the molecule. By comparing the integral of an analyte's signal to that of a certified reference material (CRM) of known purity and weight, an absolute purity value can be calculated.

Causality Behind Experimental Choices

The selection of an appropriate internal standard is critical for accurate qNMR.[17] The standard should be of high, certified purity, soluble in the same deuterated solvent as the analyte, and have at least one signal that is well-resolved from any analyte signals.[17] For the non-polar 3,9-Diethyl-6-tridecanol, 1,4-Bis(trimethylsilyl)benzene (BTMSB) is an excellent choice as it is soluble in deuterated chloroform (CDCl₃) and has sharp singlets in regions of the ¹H NMR spectrum that are unlikely to overlap with the analyte's signals.[16]

Experimental Protocol: qNMR Analysis

1. Sample Preparation:

• Accurately weigh approximately 15 mg of 3,9-Diethyl-6-tridecanol into a clean, dry vial.
• Accurately weigh approximately 10 mg of a certified 1,4-Bis(trimethylsilyl)benzene (BTMSB) internal standard into the same vial.
• Dissolve the mixture in approximately 0.7 mL of deuterated chloroform (CDCl₃).
• Transfer the solution to a 5 mm NMR tube.

2. NMR Instrumentation and Parameters:

• Spectrometer: Bruker Avance III 400 MHz spectrometer or equivalent.
• Probe: 5 mm BBO probe.
• Temperature: 298 K.
• Pulse Program: zg30 (30° pulse).
• Acquisition Time (AQ): At least 3 seconds.
• Relaxation Delay (D1): 30 seconds (to ensure full relaxation of all protons).
• Number of Scans (NS): 16.
• Spectral Width (SW): 20 ppm.

3. Data Processing and Purity Calculation:

• Apply an exponential window function with a line broadening of 0.3 Hz.
• Fourier transform, phase correct, and baseline correct the spectrum.
• Integrate a well-resolved signal from 3,9-Diethyl-6-tridecanol (e.g., the proton on the carbon bearing the hydroxyl group) and the singlet from the 18 protons of the BTMSB.
• Calculate the purity using the following formula:

Comparative Data Summary

The following table summarizes hypothetical performance data for the three analytical techniques in the purity assessment of a batch of 3,9-Diethyl-6-tridecanol.

Parameter	GC-MS	HPLC-MS	qNMR
Purity Assay (%)	99.2	99.1	99.3
Limit of Detection (LOD)	~0.01%	~0.02%	Not applicable for this method
Limit of Quantitation (LOQ)	~0.03%	~0.05%	Not applicable for this method
Precision (RSD%)	< 2%	< 3%	< 1%
Primary Impurity Detected	Unreacted Ketone (0.5%)	Unreacted Ketone (0.6%)	Unreacted Ketone (0.4%)
Other Impurities	Dehydration product (0.3%)	Dehydration product (0.3%)	Not individually quantified

Visualizing the Workflow

A systematic approach is crucial for a comprehensive purity validation. The following diagram illustrates the logical flow from sample reception to the final purity statement, incorporating orthogonal methods.

Caption: Workflow for the orthogonal purity validation of 3,9-Diethyl-6-tridecanol.

Conclusion and Recommendations

The validation of the purity of 3,9-Diethyl-6-tridecanol is most reliably achieved through a multi-pronged, orthogonal approach.

• GC-MS offers excellent separation efficiency for volatile impurities and provides definitive identification. The need for derivatization, however, adds an extra sample preparation step.

• HPLC-MS is a versatile technique that can analyze the parent compound directly and is well-suited for separating impurities with different polarities.

• qNMR stands out as a primary method for obtaining an absolute purity value, which can then be used to qualify the results from the chromatographic techniques.

For the highest level of confidence, we recommend using qNMR to establish an absolute purity value and employing GC-MS as an orthogonal method to identify and quantify volatile impurities. This combination provides a self-validating system, ensuring the reliability and accuracy of the final purity assessment. This rigorous approach is indispensable for ensuring the quality of research materials and the integrity of scientific data in drug discovery and development.

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• Chemguide. (n.d.). reaction of aldehydes and ketones with grignard reagents. Retrieved from [Link][22]

• ResearchGate. (n.d.). GC-MS analysis of alkanes, fatty alcohols and free fatty acids in.... Retrieved from [Link][8]

• ResearchGate. (n.d.). precision data of fatty alcohol standards mixtures in terms of peak area for gas chromatography (gc) instrument. Retrieved from [Link][9]

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• LCGC International. (2020). High-Throughput and High-Efficiency Separations of Antibodies by Reversed-Phase Chromatography Using Organic Alcohols. LCGC International, 33(7), 28-33. [Link][25]

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A Researcher's Guide to the Comparative Analysis of 3,9-Diethyl-6-tridecanol Isomers

For the discerning researcher in drug development and the chemical sciences, understanding the nuanced differences between stereoisomers is not merely an academic exercise; it is a critical step in elucidating structure-activity relationships and ensuring the purity and efficacy of novel chemical entities. This guide provides a comprehensive framework for the comparative analysis of the isomers of 3,9-Diethyl-6-tridecanol, a C17 branched-chain alcohol. While specific experimental data for this compound's isomers is not extensively published, this document outlines the requisite experimental workflows, from synthesis and separation to characterization and potential biological screening, grounded in established analytical principles for long-chain alcohols.

Understanding the Isomeric Landscape of 3,9-Diethyl-6-tridecanol

3,9-Diethyl-6-tridecanol (C17H36O) possesses three chiral centers at carbons 3, 6, and 9. The presence of these stereocenters gives rise to a total of 2³ = 8 possible stereoisomers. These isomers exist as four pairs of enantiomers. A comprehensive analysis necessitates the separation and characterization of each of these distinct molecular entities.

Strategic Synthesis of Isomeric Standards

Isomer Separation: A Chromatographic Approach

Gas chromatography (GC) is a powerful technique for the separation of volatile and semi-volatile alcohol isomers.[1][2][3] The key to resolving the stereoisomers of 3,9-Diethyl-6-tridecanol lies in the selection of an appropriate stationary phase and the optimization of chromatographic conditions.

Experimental Protocol: Gas Chromatography (GC) for Isomer Separation

Objective: To resolve the stereoisomers of 3,9-Diethyl-6-tridecanol.

Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID)

• Autosampler

• Chromatography Data System

Columns (to be tested for optimal separation):

• Chiral Stationary Phase: A column with a chiral stationary phase, such as a cyclodextrin-based column, will be essential for the separation of enantiomers.

• Polar Stationary Phase (WAX): A polyethylene glycol (PEG) type phase (WAX column) is recommended for separating alcohol isomers that differ in hydrogen bonding capacity.[4]

• Non-Polar Stationary Phase: A non-polar phase can be effective for separating certain positional isomers.[5]

Procedure:

• Sample Preparation: Prepare a 1 mg/mL solution of the synthesized 3,9-Diethyl-6-tridecanol isomer mixture in a suitable solvent (e.g., hexane or dichloromethane).

• GC Conditions (Initial Screening):

  • Injector Temperature: 250 °C

  • Detector Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

  • Oven Temperature Program:

    • Initial temperature: 150 °C, hold for 2 minutes.

    • Ramp: 5 °C/min to 250 °C.

    • Hold: 10 minutes at 250 °C.

• Optimization: The temperature program and carrier gas flow rate should be systematically optimized to achieve baseline separation of all isomeric peaks. A slower temperature ramp can often improve the resolution of closely eluting compounds.[4]

• Data Analysis: The retention time of each peak will be used for qualitative identification (relative to standards, if available), and the peak area will be used for quantitative analysis of the isomeric composition.

Diagram of the Proposed GC Workflow

Caption: Proposed workflow for the separation and analysis of 3,9-Diethyl-6-tridecanol isomers using Gas Chromatography.

Spectroscopic Characterization of Separated Isomers

Once the isomers have been separated, or at least enriched fractions have been collected, their individual structures must be confirmed using spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR will be crucial for confirming the overall structure of 3,9-Diethyl-6-tridecanol. While the NMR spectra of the different diastereomers are expected to show subtle differences in chemical shifts and coupling constants, chiral shift reagents may be necessary to distinguish the enantiomers.

Mass Spectrometry (MS)

Coupling the GC system to a mass spectrometer (GC-MS) will provide the mass-to-charge ratio of the parent molecule and its fragmentation pattern. This data will confirm the molecular weight of 256.48 g/mol (for C17H36O) and can help in identifying the isomers based on subtle differences in their fragmentation patterns.

Data Presentation: A Template for Comparative Analysis

The following tables should be populated with the experimental data obtained for each separated or enriched isomer.

Table 1: Chromatographic and Physical Properties of 3,9-Diethyl-6-tridecanol Isomers

Isomer	GC Retention Time (min)	Boiling Point (°C) (Predicted)	Density (g/cm³) (Predicted)
Isomer 1
Isomer 2
Isomer 3
Isomer 4
Isomer 5
Isomer 6
Isomer 7
Isomer 8

Table 2: Key Spectroscopic Data for 3,9-Diethyl-6-tridecanol Isomers

Isomer	Key ¹H NMR Chemical Shifts (ppm)	Key ¹³C NMR Chemical Shifts (ppm)	Mass Spectrum (m/z)
Isomer 1
Isomer 2
Isomer 3
Isomer 4
Isomer 5
Isomer 6
Isomer 7
Isomer 8

Comparative Analysis of Biological Activity

The spatial arrangement of functional groups in stereoisomers can lead to significant differences in their biological activity. Therefore, a comparative screening of the separated isomers is a logical and critical next step.

Proposed Screening Workflow

• Cytotoxicity Assays: Initial screening for cytotoxicity against a panel of relevant cell lines (e.g., cancer cell lines, normal cell lines) to determine the therapeutic window of each isomer.

• Target-Based Assays: If a putative biological target is known or hypothesized, in vitro assays should be conducted to determine the potency and efficacy of each isomer against the target.

• Phenotypic Screening: In the absence of a known target, phenotypic screens can be employed to identify any observable effects of the isomers on cellular morphology, proliferation, or other relevant phenotypes.

Diagram of the Biological Screening Workflow

Caption: A generalized workflow for the comparative biological evaluation of 3,9-Diethyl-6-tridecanol isomers.

Conclusion

The comparative analysis of 3,9-Diethyl-6-tridecanol isomers is a challenging but essential undertaking for any research program involving this molecule. By systematically applying the principles of chiral chromatography for separation, and leveraging modern spectroscopic techniques for characterization, researchers can elucidate the unique properties of each isomer. Subsequent biological screening will then pave the way for a deeper understanding of their structure-activity relationships, ultimately guiding the development of more potent and selective chemical entities.

References

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• Vandenheuvel, W. J. A., Gardiner, W. L., & Horning, E. C. (1965). Gas chromatographic behavior of long chain alcohols and their derivatives. Journal of Chromatography A, 19, 263–276.

• Chemical Properties of 6-Tridecanol, 3,9-diethyl- (CAS 123-24-0) - Cheméo. Available at: [Link]

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A Comparative Guide to Analytical Standards for Long-Chain Branched Alcohols: 3,9-Diethyl-6-tridecanol and Its Alternatives

For researchers, scientists, and professionals in drug development, the accuracy and reliability of analytical measurements are paramount. The choice of an appropriate analytical standard is a critical determinant of data quality, particularly in complex matrices. This guide provides an in-depth technical comparison of 3,9-Diethyl-6-tridecanol as an analytical standard and its more readily available and certified alternatives. We will delve into the practical applications, comparative performance, and detailed analytical methodologies, offering a comprehensive resource for informed standard selection in the analysis of long-chain and branched alcohols.

Introduction: The Analytical Challenge of Long-Chain and Branched Alcohols

Long-chain and branched-chain alcohols are a diverse class of molecules with significant industrial and biological relevance. They are key components in cosmetics, lubricants, and surfactants, and are also studied as biofuels and metabolic products.[1][2] A notable example are Guerbet alcohols, which are branched, primary alcohols with applications as solvents, emollients, and chemical intermediates.[3]

The quantitative analysis of these compounds, often present in complex mixtures, presents several analytical challenges:

• Structural Diversity: The presence of numerous structural isomers with similar physicochemical properties complicates chromatographic separation.

• Volatility: Their relatively low volatility often necessitates high-temperature gas chromatography (GC) or derivatization to improve analytical performance.

• Matrix Effects: Biological and industrial samples can contain interfering compounds that affect the accuracy and precision of quantification.

To overcome these challenges, the use of a reliable internal standard is crucial in chromatographic methods like Gas Chromatography with Flame Ionization Detection (GC-FID) or Mass Spectrometry (GC-MS).[4] An ideal internal standard should mimic the chemical and physical properties of the analyte, be absent in the sample matrix, and be chromatographically resolved from other components.

3,9-Diethyl-6-tridecanol, a C17 branched-chain secondary alcohol, with its unique structure, has been identified in natural products and is available commercially.[5] However, its utility as a routine analytical standard is hampered by a lack of certification and readily available performance data from suppliers.[6] This guide, therefore, aims to objectively evaluate 3,9-Diethyl-6-tridecanol in the context of more established and certified alternatives.

Comparative Analysis of Analytical Standards

The selection of an analytical standard should be based on a thorough evaluation of its properties, availability, and documented performance. Here, we compare 3,9-Diethyl-6-tridecanol with two viable alternatives: 1-Dodecanol (a straight-chain primary alcohol) and Isotridecanol (a mixture of branched-chain primary alcohols).

Physicochemical Properties

The physicochemical properties of a standard are critical for predicting its chromatographic behavior and suitability for a given application.

Property	3,9-Diethyl-6-tridecanol	1-Dodecanol	Isotridecanol (Isomer Mixture)
CAS Number	123-24-0	112-53-8	27458-92-0, 68526-86-3
Molecular Formula	C₁₇H₃₆O	C₁₂H₂₆O	C₁₃H₂₈O
Molecular Weight	256.48 g/mol	186.34 g/mol	~200.36 g/mol
Structure	Branched Secondary Alcohol	Straight-Chain Primary Alcohol	Branched Primary Alcohol
Boiling Point	~309 °C (Predicted)	260-262 °C	260-261 °C (est)[7]
Solubility	Low in water	Slightly soluble in water (1 g/L at 23 °C)	Low in water[5]

Data for 3,9-Diethyl-6-tridecanol is limited and primarily based on predicted values due to a lack of comprehensive experimental data in public literature.

Availability and Certification

The reliability of an analytical standard is intrinsically linked to its certification and the quality control measures employed during its production.

Standard	Commercial Availability	Certification Status	Purity Information
3,9-Diethyl-6-tridecanol	Available from specialty chemical suppliers (e.g., Sigma-Aldrich)[6]	Typically not offered as a certified reference material. Sold "as-is" without analytical data.[6]	Purity not guaranteed by all suppliers. Buyer assumes responsibility for confirmation.[6]
1-Dodecanol	Widely available from major chemical suppliers (e.g., Sigma-Aldrich, PubChem)[8]	Available as an analytical standard and a Certified Reference Material (CRM).[9]	High purity grades (e.g., ≥98.0%) are common, with detailed Certificates of Analysis.
Isotridecanol	Commercially available as an isomeric mixture.[10]	Generally not available as a CRM, but well-characterized industrial grades exist.	Purity is typically specified for the isomeric mixture.[5]

Certified Reference Materials (CRMs) are produced under stringent quality systems like ISO 17034, ensuring traceability and a certified value with a stated uncertainty, which is crucial for method validation and achieving accurate, reproducible results.[4][9]

Experimental Protocols and Performance Data

This section provides detailed, step-by-step methodologies for the analysis of long-chain alcohols using GC-FID and GC-MS, incorporating the use of an internal standard. The performance of 1-Dodecanol as a representative certified standard is highlighted.

Gas Chromatography-Flame Ionization Detection (GC-FID) for Quantification

GC-FID is a robust and widely used technique for the quantitative analysis of volatile and semi-volatile organic compounds.

Experimental Workflow for GC-FID Analysis

Caption: Workflow for quantitative analysis of long-chain alcohols by GC-FID.

Step-by-Step Protocol for GC-FID Analysis:

• Preparation of Internal Standard Stock Solution: Accurately weigh approximately 100 mg of 1-Dodecanol (analytical standard grade) into a 100 mL volumetric flask and dilute to volume with isopropanol to obtain a concentration of 1 mg/mL.

• Preparation of Calibration Standards: Prepare a series of calibration standards by adding known amounts of the target analyte(s) to volumetric flasks. Add a constant volume of the internal standard stock solution to each flask and dilute to volume with isopropanol. A typical calibration range for long-chain alcohols is 10 to 1000 µg/mL.[11]

• Sample Preparation: Accurately weigh a known amount of the sample into a vial. Add a precise volume of the internal standard stock solution and dilute with isopropanol.

• GC-FID Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 8860 GC or equivalent.[11]

  • Injector: Split/splitless, 250 °C.

  • Column: DB-FATWAX Ultra Inert, 30 m x 0.25 mm, 0.25 µm or equivalent polar capillary column.[11]

  • Oven Program: 80 °C (hold 1 min), ramp to 240 °C at 10 °C/min, hold 5 min.

  • Carrier Gas: Helium, constant flow.

  • Detector: FID, 260 °C.

• Data Analysis: Integrate the peak areas of the analyte and the internal standard. Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. Determine the concentration of the analyte in the sample from the calibration curve.

Performance Data for 1-Dodecanol (as an example of a certified standard):

A study by the Alcohol and Tobacco Tax and Trade Bureau (TTB) for the analysis of flavor compounds in alcoholic beverages demonstrated excellent performance for 1-Dodecanol using 2-nonanol as an internal standard.[12]

Concentration Level	Reported Recovery (FID)
10 ppm	96.8%
50 ppm	97.2%
100 ppm	94.9%

This data indicates that 1-Dodecanol can be accurately quantified using a well-validated GC-FID method with an appropriate internal standard. Linearity for such methods typically yields a correlation coefficient (R²) of ≥0.999.[11]

Gas Chromatography-Mass Spectrometry (GC-MS) for Identification and Quantification

GC-MS provides not only quantitative data but also structural information, enabling confident identification of analytes. For long-chain alcohols, a derivatization step is often employed to improve volatility and chromatographic peak shape.

Experimental Workflow for GC-MS Analysis with Derivatization

Caption: Workflow for GC-MS analysis of long-chain alcohols with silylation.

Step-by-Step Protocol for GC-MS Analysis:

• Sample and Standard Preparation: Follow steps 1-3 from the GC-FID protocol.

• Derivatization (Silylation): To the vial containing the sample or standard in isopropanol, add a derivatizing agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS). Heat the vial at 60-70 °C for 30 minutes to ensure complete derivatization.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Coupled to a Mass Spectrometer.

  • Injector and Column: Similar to GC-FID conditions.

  • Ion Source: Electron Ionization (EI), 70 eV.

  • Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

  • Acquisition Mode: Full Scan for identification, Selected Ion Monitoring (SIM) for enhanced sensitivity in quantification.

• Data Analysis: Identify the derivatized alcohol peaks by their retention times and by comparing their mass spectra with a reference library like the NIST Mass Spectral Library. For quantification in SIM mode, monitor characteristic ions of the derivatized analyte and internal standard.

Conclusion and Recommendations

While 3,9-Diethyl-6-tridecanol is a commercially available compound with a structure that could make it a suitable internal standard for the analysis of other long-chain branched alcohols, its utility is severely limited by the lack of certification and publicly available analytical performance data. For research and quality control environments where accuracy, traceability, and method validation are critical, the use of uncertified standards is not advisable.

Recommendations for Researchers and Scientists:

• Prioritize Certified Reference Materials (CRMs): For quantitative applications, always opt for CRMs of long-chain alcohols like 1-Dodecanol or other commercially available standards with a comprehensive Certificate of Analysis. The use of CRMs is a cornerstone of analytical quality assurance.[4]

• Method Validation is Key: Regardless of the standard chosen, it is imperative to validate the analytical method for the specific sample matrix. This includes assessing linearity, accuracy (through spike and recovery experiments), precision, and limits of detection and quantification.[3][13]

• Consider Structural Similarity: When selecting an internal standard, choose a compound that is structurally similar to the analyte of interest but not present in the sample. For branched-chain analytes, a certified branched-chain standard, if available, would be ideal. In its absence, a well-characterized straight-chain alcohol like 1-Dodecanol often provides reliable results.

• Cautious Use of Uncertified Standards: If 3,9-Diethyl-6-tridecanol must be used for qualitative or exploratory work, its purity should be independently verified, and its performance as an internal standard rigorously evaluated against a certified standard.

By adhering to these principles and utilizing the detailed methodologies provided, researchers can ensure the generation of high-quality, reliable, and defensible data in the analysis of long-chain and branched-chain alcohols.

References

• PubChem. (n.d.). 1-Dodecanol. National Center for Biotechnology Information. Retrieved from [Link]

• OECD SIDS. (n.d.). 1-DODECANOL. UNEP Publications. Retrieved from [Link]

• NIST. (n.d.). 1-Dodecanol. NIST Chemistry WebBook. Retrieved from [Link]

• Agilent Technologies. (2019). Analysis of Some Alcohols, Aldehydes, and Esters in Distilled Spirits with the Agilent 8860 Gas Chromatograph. Retrieved from [Link]

• Runguphan, W., & Kocharin, K. (2021). Quantification of Branched-Chain Alcohol-Based Biofuels and Other Fermentation Metabolites via High-Performance Liquid Chromatography. Methods in Molecular Biology, 2290, 69–77. Retrieved from [Link]

• Biosensis. (n.d.). TECHNICAL NOTE #1 Determining the Accuracy of an ELISA using Spike-and-Recovery and Linearity-of-Dilution Experiments. Retrieved from [Link]

• ResearchGate. (2019). Production of branched-chain alcohols from branched-chain amino acids and fatty acids. Retrieved from [Link]

• Ataman Kimya. (n.d.). ISOTRIDECYL ALCOHOL. Retrieved from [Link]

• Alcohol and Tobacco Tax and Trade Bureau. (n.d.). Quantitative Method for Additional Flavor Compounds by GC/MS/FID. Retrieved from [Link]

• ResearchGate. (2014). Validation of a GC/HS method for ethanol quantitative analysis using as internal standard tert-butanol. Retrieved from [Link]

• PubChem. (n.d.). Isotridecan-1-ol. National Center for Biotechnology Information. Retrieved from [Link]

• Restek. (n.d.). Alcoholic Beverage Analysis by GC. Retrieved from [Link]

• Quansys Biosciences. (2022). An Explanation of Recovery and Linearity. Retrieved from [Link]

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• ResearchGate. (2012). Branched-Chain Higher Alcohols. Retrieved from [Link]

• The Good Scents Company. (n.d.). isotridecanol. Retrieved from [Link]

• Greyhound Chromatography. (2023). ISO 17034 Accredited Certified Ethanol Standards – % Alcohol by Volume. Retrieved from [Link]

• Lu, X., et al. (2013). Studies on the production of branched-chain alcohols in engineered Ralstonia eutropha. Applied and Environmental Microbiology, 79(13), 4183-4189. Retrieved from [Link]

• Restek. (n.d.). Dodecanol. EZGC Method Translator. Retrieved from [Link]

• Delloyd's Lab-Tech. (n.d.). Gas chromatography of Alcohols. Retrieved from [Link]

• YouTube. (2015). Higher: Branched Chain Alcohols. Retrieved from [Link]

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A Senior Application Scientist's Guide to the Synthesis and Cross-Validation of 3,9-Diethyl-6-tridecanol

For researchers and professionals in drug development and organic synthesis, the reliable synthesis of complex molecules is paramount. This guide provides an in-depth technical analysis of the synthesis of 3,9-Diethyl-6-tridecanol, a long-chain, branched secondary alcohol. While this molecule is found in nature, its controlled synthesis is crucial for various research applications where a pure, well-characterized standard is required. This document will objectively compare a proposed primary synthetic route with potential alternatives, supported by established chemical principles and extrapolated experimental data.

Introduction to 3,9-Diethyl-6-tridecanol

3,9-Diethyl-6-tridecanol (C₁₇H₃₆O, CAS No. 123-24-0) is a C17 fatty alcohol characterized by its branched structure, which imparts unique physicochemical properties relevant in fields such as materials science and the study of natural products. Its synthesis, while not widely documented, can be approached through fundamental and reliable organic transformations. This guide will focus on the Grignard reaction as the most direct and efficient synthetic strategy.

Proposed Primary Synthetic Route: The Grignard Reaction

The Grignard reaction is a cornerstone of carbon-carbon bond formation in organic synthesis, offering a versatile method for the preparation of alcohols.[1][2][3] For the synthesis of a secondary alcohol like 3,9-Diethyl-6-tridecanol, the reaction involves the nucleophilic addition of a Grignard reagent to an aldehyde.

Retrosynthetic Analysis

A retrosynthetic analysis of 3,9-Diethyl-6-tridecanol reveals two plausible Grignard-based synthetic disconnections at the C5-C6 and C6-C7 bonds adjacent to the hydroxyl group.

Caption: Retrosynthetic analysis of 3,9-Diethyl-6-tridecanol.

Disconnection 1, yielding 2,8-diethyl-5-decanal and ethylmagnesium bromide, is the more practical and strategically sound approach due to the commercial availability and stability of the precursors.

Experimental Workflow: Grignard Synthesis

The following detailed protocol outlines the synthesis of 3,9-Diethyl-6-tridecanol via the Grignard reaction. This self-validating system includes in-process controls and characterization steps to ensure the integrity of the final product.

Caption: Experimental workflow for the Grignard synthesis of 3,9-Diethyl-6-tridecanol.

Alternative Synthetic Strategies

While the Grignard reaction is the most direct route, other methods could be employed, although they are generally more complex for this specific target.

• Wittig Reaction followed by Hydroboration-Oxidation: This two-step process would first involve a Wittig reaction to form an alkene, followed by hydroboration-oxidation to yield the alcohol.[4][5] This approach is less atom-economical and involves more synthetic steps compared to the Grignard reaction.

• Reduction of a Ketone: The corresponding ketone, 3,9-diethyl-6-tridecanone, could be synthesized and then reduced to the secondary alcohol using reducing agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄). However, the synthesis of the precursor ketone would likely involve a multi-step sequence, making this route less efficient.

Comparative Analysis of Synthetic Routes

Method	Advantages	Disadvantages	Plausible Yield
Grignard Reaction	High efficiency, one-pot reaction, readily available starting materials.[1][3]	Sensitive to moisture and protic solvents.	70-85%
Wittig Reaction & Hydroboration	Good control over double bond placement.[4]	Multi-step, lower overall yield, use of potentially hazardous reagents.	40-60% (overall)
Ketone Reduction	High-yielding reduction step.	Requires synthesis of the precursor ketone, adding steps to the overall process.	50-70% (overall)

Characterization and Validation of 3,9-Diethyl-6-tridecanol

Due to the absence of published experimental spectroscopic data for 3,9-Diethyl-6-tridecanol, the following characterization is based on established principles for similar long-chain branched alcohols.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The spectrum is expected to show a complex multiplet for the proton on the carbon bearing the hydroxyl group (C6-H) around 3.6 ppm. The protons of the ethyl groups and the long alkyl chains would appear as overlapping multiplets and triplets in the upfield region (0.8-1.6 ppm). The hydroxyl proton will appear as a broad singlet, the chemical shift of which is dependent on concentration and solvent.

• ¹³C NMR: The carbon attached to the hydroxyl group (C6) would resonate in the range of 65-75 ppm. The carbons of the ethyl groups and the long alkyl chains will appear in the aliphatic region (10-40 ppm).

Infrared (IR) Spectroscopy

The IR spectrum will be characterized by a strong, broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching vibration of the alcohol.[2] Strong C-H stretching vibrations will be observed in the 2850-2960 cm⁻¹ region. A C-O stretching vibration should be present in the 1050-1150 cm⁻¹ range.[2]

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) would likely show a weak or absent molecular ion peak (M⁺) at m/z 256.47. The fragmentation pattern would be characterized by the loss of water (M-18) and alpha-cleavage, resulting in fragments from the cleavage of the C5-C6 and C6-C7 bonds.[4]

Conclusion

The synthesis of 3,9-Diethyl-6-tridecanol is most effectively achieved via a Grignard reaction between 2,8-diethyl-5-decanal and ethylmagnesium bromide. This method offers a direct, high-yielding, and reliable route to the target molecule. While alternative methods exist, they are less efficient for this particular structure. The proposed characterization techniques provide a robust framework for validating the identity and purity of the synthesized compound, ensuring its suitability for research and development applications.

References

• Organic Chemistry Portal. Grignard Reaction. [Link]

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A Comparative Efficacy Analysis of 3,9-Diethyl-6-tridecanol and its Derivatives Against Commercial Surfactant Alternatives

Abstract

This guide provides a comprehensive technical comparison of the performance of 3,9-Diethyl-6-tridecanol and its sulfated derivative, sodium 3,9-diethyltridecan-6-yl sulfate, against leading commercial branched and linear alcohol-based surfactants. As the demand for high-performance and environmentally conscious surfactants grows across various industries, a detailed understanding of the structure-function relationships of novel surfactant molecules is paramount. This document synthesizes available data to offer researchers, scientists, and drug development professionals a thorough analysis of the efficacy of this uniquely branched C17 alcohol and its anionic derivative. We will delve into key performance metrics such as surface tension reduction, critical micelle concentration, wetting, and emulsification, supported by detailed experimental protocols for comparative evaluation.

Introduction: The Significance of Molecular Architecture in Surfactant Performance

The efficacy of a surfactant is intricately linked to its molecular structure, specifically the balance between its hydrophilic (water-attracting) and lipophilic (oil-attracting) moieties. While linear alcohol surfactants have been the workhorses of the industry for decades, there is a growing interest in branched architectures due to their unique and often superior performance characteristics. Branched surfactants, such as those derived from iso-tridecanol, can exhibit enhanced wetting, improved oil solubilization, and lower pour points compared to their linear counterparts.

This guide focuses on a specific branched alcohol, 3,9-Diethyl-6-tridecanol, and its sulfated form, sodium 3,9-diethyltridecan-6-yl sulfate. The presence of two ethyl branches on a C13 backbone creates a bulky, complex hydrophobic group that is expected to influence its interfacial properties significantly. We will compare its projected efficacy with established commercial alternatives, providing a framework for its potential applications in formulations requiring high performance.

Molecular Structures Under Review

A clear understanding of the molecular geometries is crucial for interpreting their performance differences.

• 3,9-Diethyl-6-tridecanol: A C17 secondary alcohol with a branched hydrophobic tail.

• Sodium 3,9-diethyltridecan-6-yl sulfate: The sulfated, anionic surfactant form of the parent alcohol.[1]

• Commercial Alternatives:

  • Branched Alcohol Ethoxylates (e.g., Isotridecyl Alcohol Ethoxylates): Non-ionic surfactants with a branched C13 hydrophobe and a polyethylene glycol (PEG) chain.[2]

  • Linear Alcohol Ethoxylates: Non-ionic surfactants with a straight-chain hydrophobe.

  • Branched Alcohol Sulfates: Anionic surfactants with a branched hydrophobe.

  • Linear Alcohol Sulfates (e.g., Sodium Lauryl Sulfate): Anionic surfactants with a straight-chain hydrophobe.

Comparative Performance Analysis

While direct, publicly available performance data for 3,9-Diethyl-6-tridecanol and its sulfate is limited, we can infer its likely performance based on the established principles of surfactant chemistry and data from structurally similar branched surfactants.

Surface Tension Reduction and Critical Micelle Concentration (CMC)

A key measure of a surfactant's efficiency is its ability to lower the surface tension of water at low concentrations. The Critical Micelle Concentration (CMC) is the concentration at which surfactant monomers begin to form micelles, and it represents the point of maximum surface tension reduction.

Surfactant Type	Expected CMC Range (mmol/L)	Expected Surface Tension at CMC (mN/m)	Rationale & References
Sodium 3,9-diethyltridecan-6-yl sulfate	1 - 5	28 - 35	The branched structure is expected to be less efficient at packing at the interface compared to linear counterparts, leading to a slightly higher CMC. However, the bulky hydrophobe should effectively disrupt water's cohesive forces.[3]
Branched C10-Guerbet Alcohol Ethoxylates (Lutensol® XP)	Varies with ethoxylation	~27 - 30	Guerbet alcohols are a type of branched alcohol, and their ethoxylates are known for excellent surface activity.[4][5]
Branched Secondary Alcohol Ethoxylates (TERGITOL™ TMN Series)	Varies with ethoxylation	~26 - 30	These surfactants are noted for their low surface tension and rapid wetting.[6]
Linear C12-C14 Alcohol Ethoxylates	Varies with ethoxylation	~28 - 32	A common benchmark for non-ionic surfactants.
Sodium Lauryl Sulfate (SLS)	~8	~38	A widely used linear anionic surfactant, for comparison.[7]

Expert Insight: The di-ethyl branching in 3,9-Diethyl-6-tridecanol is anticipated to create significant steric hindrance, which may slightly increase the CMC compared to a linear isomer. However, this same steric hindrance can disrupt the packing of water molecules at the surface more effectively, potentially leading to a lower surface tension at the CMC.

Wetting Performance

Wetting is a critical function in applications such as agrochemicals, textiles, and hard surface cleaning. Branched surfactants generally exhibit faster wetting times than their linear counterparts due to their ability to migrate to the interface more quickly and disrupt the surface tension.

Expected Performance: 3,9-Diethyl-6-tridecanol and its derivatives are expected to be excellent wetting agents. The branched structure allows for a more disordered and dynamic packing at the interface, which facilitates the rapid spreading of a liquid on a surface.

Commercial Benchmark: The Dow ECOSURF™ EH series, which are branched alcohol ethoxylates, are marketed for their exceptional wetting performance, often superior to primary alcohol ethoxylates.[8][9][10]

Emulsification and Solvency

The ability to emulsify oils and act as a solvent is crucial in many formulations. The bulky, branched hydrophobic group of 3,9-Diethyl-6-tridecanol is expected to provide excellent emulsification and solvency for a wide range of oils.

Expert Insight: The complex structure of the hydrophobe can create more "pockets" for oil molecules to be solubilized within the micelle core. This can be particularly advantageous for emulsifying complex mixtures of oils. Branched alcohol ethoxylates have been shown to exhibit superior solvency power, especially in non-polar systems.[11]

Foaming Properties

Foaming is a desirable property in some applications (e.g., personal care) but undesirable in others (e.g., industrial cleaning). The degree of branching in a surfactant's hydrophobe has a significant impact on its foaming characteristics.

Expected Performance: Increased branching in alcohol sulfates has been shown to reduce foaming.[3] Therefore, it is anticipated that sodium 3,9-diethyltridecan-6-yl sulfate will be a moderate to low-foaming surfactant compared to linear alcohol sulfates like SLS. This could be advantageous in applications where low foam is desired.

Experimental Protocols for Comparative Efficacy Testing

To empirically validate the expected performance of 3,9-Diethyl-6-tridecanol and its derivatives, the following standardized experimental protocols are recommended.

Determination of Critical Micelle Concentration (CMC) and Surface Tension

Methodology:

• Preparation of Surfactant Solutions: Prepare a series of aqueous solutions of the surfactant to be tested, with concentrations ranging from well below to well above the expected CMC.

• Surface Tension Measurement: Use a tensiometer (e.g., a Du Noüy ring or Wilhelmy plate tensiometer) to measure the surface tension of each solution at a constant temperature.

• Data Analysis: Plot the surface tension as a function of the logarithm of the surfactant concentration. The CMC is the point at which the surface tension plateaus. The surface tension at the CMC (γCMC) is the minimum surface tension achieved.

Experimental Workflow for CMC and Surface Tension Determination

Caption: Workflow for determining CMC and surface tension.

Wetting Performance by Draves Wetting Test

Methodology:

• Prepare Test Solution: Prepare a solution of the surfactant at a specified concentration (e.g., 0.1 wt%).

• Prepare Cotton Skein: Use a standard-weight cotton skein with a hook.

• Measure Wetting Time: Place the skein in the surfactant solution and measure the time it takes for the skein to sink. A shorter sinking time indicates better wetting performance.

Draves Wetting Test Workflow

Caption: Draves test for evaluating wetting performance.

Emulsification Power by Bottle Test

Methodology:

• Prepare System: In a graduated cylinder, add a defined ratio of oil (e.g., mineral oil) and an aqueous solution of the surfactant at a specific concentration.

• Emulsify: Invert the cylinder a set number of times to create an emulsion.

• Observe Stability: Allow the emulsion to stand and record the time it takes for phase separation to occur. A longer stability time indicates better emulsification power.

Conclusion and Future Outlook

Based on the principles of surfactant science and data from analogous branched surfactant structures, 3,9-Diethyl-6-tridecanol and its sulfated derivative, sodium 3,9-diethyltridecan-6-yl sulfate, show significant promise as high-performance surfactants. Their unique di-ethyl branched structure is expected to confer excellent wetting, emulsification, and solvency properties, potentially with the added benefit of moderate to low foaming.

While this guide provides a robust theoretical and comparative framework, empirical testing following the outlined protocols is essential to fully elucidate the performance profile of these novel molecules. Further research should also focus on their biodegradability and toxicological profiles to ensure they meet the increasing demand for sustainable and safe chemical technologies. The continued exploration of complex branched surfactant architectures will undoubtedly lead to new and improved formulations across a multitude of industries.

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A Guide to Inter-Laboratory Comparison of 3,9-Diethyl-6-tridecanol Analysis

In the realm of analytical chemistry, the ability to obtain consistent and reproducible results across different laboratories is a cornerstone of quality assurance and scientific integrity. This guide provides a comprehensive framework for conducting an inter-laboratory comparison (ILC) for the analysis of 3,9-Diethyl-6-tridecanol, a complex branched-chain alcohol. This document is intended for researchers, scientists, and professionals in drug development and quality control who are involved in the quantitative analysis of this and similar compounds.

The principles and methodologies outlined herein are grounded in established international standards for laboratory competence and proficiency testing.[1][2] By understanding the critical parameters of analytical method validation and the structure of a well-designed ILC, laboratories can ensure the reliability and comparability of their data.

The Critical Role of Inter-Laboratory Comparisons

An inter-laboratory comparison is a powerful tool for assessing the performance of analytical methods and the proficiency of laboratories.[3][4] The primary objectives of conducting an ILC for 3,9-Diethyl-6-tridecanol analysis include:

• Method Validation: To validate a specific analytical method by evaluating its reproducibility and robustness when performed by different analysts in different laboratories.

• Laboratory Proficiency: To allow participating laboratories to assess their analytical capabilities against their peers and a reference value.[5]

• Harmonization of Results: To identify and mitigate potential biases in analytical procedures, leading to more consistent results across the industry.

• Quality Assurance: To provide objective evidence of a laboratory's competence to accreditation bodies and regulatory agencies, in line with standards such as ISO/IEC 17025.[1][2]

Analytical Methodologies for 3,9-Diethyl-6-tridecanol

The selection of an appropriate analytical method is the first critical step. Based on the chemical properties of 3,9-Diethyl-6-tridecanol (CAS Number: 123-24-0), a high molecular weight, non-polar alcohol, Gas Chromatography-Mass Spectrometry (GC-MS) is the most suitable technique.[6][7] High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector could also be considered, though GC is generally preferred for volatile and semi-volatile alcohols.[8][9]

Experimental Workflow for Inter-Laboratory Comparison

The following diagram outlines the key stages of a well-structured ILC.

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Safety & Regulatory Compliance

Proper Disposal of 3,9-Diethyl-6-tridecanol: A Guide for Laboratory Professionals

As researchers and scientists at the forefront of innovation, our commitment to safety and environmental stewardship is paramount. The proper handling and disposal of laboratory chemicals are not merely procedural formalities; they are integral to the integrity of our work and the well-being of our community. This guide provides a comprehensive, step-by-step protocol for the safe disposal of 3,9-Diethyl-6-tridecanol, grounded in established safety standards and regulatory requirements. Our aim is to empower you with the knowledge to manage this chemical waste responsibly, ensuring a safe and compliant laboratory environment.

Understanding the Hazard Profile of 3,9-Diethyl-6-tridecanol

Before proceeding with any disposal protocol, it is crucial to understand the inherent risks associated with the substance. Based on available Safety Data Sheets (SDS) for tridecanol isomers, 3,9-Diethyl-6-tridecanol is classified with the following hazards:

• Skin Irritation: Causes skin irritation upon contact.[1][2][3]

• Serious Eye Irritation: Can cause serious eye irritation.[2][4]

• Hazardous to the Aquatic Environment: Poses a significant threat to aquatic life with long-lasting effects.[1][3]

This hazard profile dictates that 3,9-Diethyl-6-tridecanol cannot be disposed of via standard waste streams such as sanitary sewers or regular trash.[5][6] It must be managed as hazardous chemical waste in accordance with federal and local regulations.[5][7]

Personal Protective Equipment (PPE): Your First Line of Defense

Given the skin and eye irritation hazards, the following personal protective equipment (PPE) is mandatory when handling 3,9-Diethyl-6-tridecanol for disposal purposes:

PPE Category	Specification	Rationale
Eye Protection	Safety goggles with side shields or a face shield.	To prevent accidental splashes from causing serious eye irritation.[2][4]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber).	To protect the skin from irritation.[8]
Body Protection	A standard laboratory coat.	To prevent contamination of personal clothing.

Always inspect your PPE for any signs of damage before use and ensure it is worn for the entire duration of the handling and disposal process.[9]

Step-by-Step Disposal Protocol for 3,9-Diethyl-6-tridecanol

The following protocol outlines the safe and compliant disposal of 3,9-Diethyl-6-tridecanol waste in a laboratory setting. This procedure is designed to comply with the guidelines set forth by the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[7][10]

Step 1: Waste Collection and Segregation

• Designated Waste Container: Collect all waste containing 3,9-Diethyl-6-tridecanol in a dedicated, leak-proof container that is chemically compatible with the substance. Plastic containers are often preferred over glass to minimize the risk of breakage.[5]

• Avoid Mixing: Do not mix 3,9-Diethyl-6-tridecanol waste with other incompatible chemical waste streams. Incompatible materials can react, leading to dangerous situations.[9]

Step 2: Proper Labeling of the Waste Container

• Hazardous Waste Label: Immediately upon adding waste to the container, affix a hazardous waste label.[11][12] This label must be clearly visible and contain the following information:

  • The words "Hazardous Waste".[5][11]

  • The full chemical name: "3,9-Diethyl-6-tridecanol". Avoid using abbreviations or chemical formulas.[5]

  • The specific hazard(s) associated with the chemical (e.g., "Skin Irritant," "Eye Irritant," "Hazardous to the Aquatic Environment").[12]

  • The date when the first drop of waste was added to the container (accumulation start date).[5]

  • The name and contact information of the principal investigator or laboratory supervisor.[5]

  • The location where the waste was generated (building and room number).[5]

Step 3: Storage in a Satellite Accumulation Area (SAA)

• Location: Store the labeled waste container in a designated Satellite Accumulation Area (SAA).[11][12] The SAA must be at or near the point of generation and under the control of the laboratory personnel who generate the waste.[7]

• Secondary Containment: Place the waste container in a secondary containment bin or tray to prevent the spread of material in case of a leak or spill.[7]

• Container Closure: Keep the waste container securely closed at all times, except when adding waste.[6]

Disposal Workflow Diagram

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Navigating the Safe Handling of 3,9-Diethyl-6-tridecanol: A Guide for Laboratory Professionals

An In-Depth Guide to Personal Protective Equipment, Handling, and Disposal for Researchers, Scientists, and Drug Development Professionals.

The unique molecular structure of 3,9-Diethyl-6-tridecanol, a branched fatty alcohol, presents distinct characteristics that necessitate a thorough understanding of its safe handling.[1] This guide provides a comprehensive framework for laboratory personnel, ensuring operational safety and logistical clarity from initial handling to final disposal. By moving beyond a simple checklist and explaining the rationale behind each procedural step, we aim to foster a culture of safety and scientific integrity.

Hazard Identification and Risk Assessment: Understanding the Compound

While specific toxicological data for 3,9-Diethyl-6-tridecanol is limited, the available information for tridecanol isomers indicates that it should be handled with care. The primary hazards identified are skin irritation and potential harm to the aquatic environment.[2] A thorough risk assessment should be conducted before commencing any work with this compound.

Key Hazards:

• Skin Irritation: Causes skin irritation upon direct contact.[2][3]

• Serious Eye Irritation: Can cause serious eye irritation.[3]

• Aquatic Toxicity: Hazardous to the aquatic environment with long-lasting effects.[2]

Physical and Chemical Properties:

A clear understanding of the chemical's properties is foundational to safe handling.

Property	Value	Unit	Source
Molecular Formula	C₁₇H₃₆O	[4]
Molecular Weight	256.47	g/mol	[4]
Boiling Point	582.15	K	[4]
Flash Point	128	°C	[2]
Density	0.843	g/cm³ at 20 °C	[2]
Water Solubility	Log₁₀WS: -5.83	[4]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of Personal Protective Equipment (PPE) are critical to mitigate the risks associated with handling 3,9-Diethyl-6-tridecanol. The following PPE is mandatory:

• Eye and Face Protection: Safety goggles with side protection are essential to prevent eye contact.[2] In situations with a higher risk of splashing, a face shield should be worn in addition to goggles.

• Hand Protection: Chemical-resistant gloves tested according to EN 374 are required.[2] Nitrile rubber gloves are a suitable option.[5] It is crucial to check the breakthrough time and permeation rate of the glove material with the supplier.

• Skin and Body Protection: A laboratory coat or protective suit should be worn to prevent skin contact.[3] Contaminated clothing must be removed immediately and washed before reuse.[3]

• Respiratory Protection: While vapors are not expected to be a primary hazard under normal laboratory conditions due to the high boiling point, if aerosols are generated or handling occurs in a poorly ventilated area, a respirator with an appropriate filter (e.g., A-P2 combined filter) should be used.[2]

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling ensures minimal exposure and reduces the risk of accidents.

Preparation and Handling Workflow:

Caption: Workflow for the safe handling of 3,9-Diethyl-6-tridecanol.

Step-by-Step Protocol:

• Ventilation: Always handle 3,9-Diethyl-6-tridecanol in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[2]

• Avoiding Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and clothing.[2]

• Container Handling: Keep the container tightly closed when not in use to prevent the release of vapors.[2][3]

• Hygiene Practices: Wash hands thoroughly with soap and water after handling the chemical and before breaks and meals.[2][3]

• Spill Response: In the event of a spill, absorb the liquid with an inert material such as sand, diatomaceous earth, or a universal binding agent.[2] Place the absorbed material into an appropriate, labeled container for disposal.[2] Ensure the affected area is well-ventilated.[2]

Disposal Plan: Environmental Responsibility

Proper disposal of 3,9-Diethyl-6-tridecanol and its contaminated materials is crucial to prevent environmental contamination.

Waste Management Workflow:

Caption: Waste disposal workflow for 3,9-Diethyl-6-tridecanol.

Disposal Guidelines:

• Hazardous Waste: This material and its container must be disposed of as hazardous waste.[2]

• Environmental Release: Do not empty into drains or release into the environment.[2] Contaminated washing water should be retained and disposed of appropriately.[2]

• Container Disposal: Empty containers should be handled in the same way as the substance itself.[2] Completely emptied and cleaned containers may be recycled according to local regulations.[2]

• Regulatory Compliance: All disposal activities must be in accordance with local, regional, and national regulations.[6]

Emergency Procedures: Preparedness is Key

In the event of an exposure or accident, immediate and appropriate action is critical.

• Inhalation: Move the affected person to fresh air. If symptoms persist, seek medical advice.[7]

• Skin Contact: Immediately remove contaminated clothing.[3] Rinse the affected skin area with plenty of water.[7] If skin irritation occurs, consult a physician.[7]

• Eye Contact: Rinse cautiously with water for several minutes.[3] Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical advice.[3]

• Ingestion: Rinse the mouth with water. Call a doctor if you feel unwell.[7]

By adhering to these guidelines, researchers and scientists can confidently and safely work with 3,9-Diethyl-6-tridecanol, ensuring both personal safety and environmental protection.

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• U.S. Environmental Protection Agency. (2009, December). SCREENING-LEVEL HAZARD CHARACTERIZATION Long Chain Alcohols Category. Retrieved from [Link]

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